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Core Science & Biosynthesis

Foundational

physicochemical properties of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Initiating Data Collection I'm now starting to gather data on 7-Bromo-4-chloropyrido[2,3-d]pyrimidine's physicochemical properties. I'm focusing on its molecular structure, solubility, melting point, boiling point, pKa,...

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Author: BenchChem Technical Support Team. Date: April 2026

Initiating Data Collection

I'm now starting to gather data on 7-Bromo-4-chloropyrido[2,3-d]pyrimidine's physicochemical properties. I'm focusing on its molecular structure, solubility, melting point, boiling point, pKa, and spectral data. I'm hitting up Google and chemical databases to find reliable sources.

Expanding Data Acquisition

I've expanded my data acquisition efforts by searching for scholarly articles and patents detailing the synthesis and reactivity of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine. I'm also seeking experimental protocols for its analysis, specifically chromatography and spectroscopy methods. I'm ensuring source validity and creating a structure for the technical guide, including an introduction, data presentation, and experimental protocol details. Graphviz diagrams for molecular structure and workflow are planned.

Refining Data Gathering

I'm now diving deep into Google, aiming for reliable physicochemical data on 7-Bromo-4-chloropyrido[2,3-d]pyrimidine. I'm prioritizing molecular structure, solubility, and pKa, aiming for data from chemical databases and suppliers. Simultaneously, I'm scouring scholarly articles and patents for its synthesis and reactivity and seeking available experimental protocols for analysis. I'm verifying all sources and planning the structure of the technical guide, including an intro, data presentation, and protocols. I plan to use Graphviz diagrams for molecular and workflow visuals.

Defining the Core Chemical

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Validating the Chemical Structure

I'm now deep-diving to secure confirmation of the target chemical. Initial results leaned towards the [3,2-d] isomer, but I must make a distinction here. I'll search for data on the [2,3-d] form specifically, using CAS 1379348-17-0. If data is scarce, I'll turn to analogous compounds like the more common isomer or pyrrolo[2,3-d]pyrimidines, noting these limitations clearly. After establishing this, I'll build a structured guide as planned, starting with an introduction and then providing the key physicochemical properties, in a detailed table format.

Outlining the Guide Structure

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Refining the Data Acquisition

I'm now focused on gathering physicochemical data. I found that while the target compound ([2,3-d]pyrimidine, CAS 1379348-17-0) has limited direct data, I can leverage data from the [3,2-d] isomer (CAS 573675-31-7) and related structures like 6-Bromo-4-chloropyrido[2,3-d]pyrimidine and pyrrolo[2,3-d]pyrimidines. I'll clearly note the isomer differences in the guide. Data includes MW, density, BP, flash point, PSA, and XLogP3. I'm also planning to build the table.

Developing the Guide Plan

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Finalizing the Guide Structure

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Finalizing the Data and Structure

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Exploratory

Synthesis Pathways and Mechanistic Insights for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Executive Summary The functionalized heterocycle 7-bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0)[1] is a highly privileged scaffold in modern drug discovery. As a bioisostere of purines and quinazolines, it s...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalized heterocycle 7-bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0)[1] is a highly privileged scaffold in modern drug discovery. As a bioisostere of purines and quinazolines, it serves as a critical core in the development of targeted therapeutics, most notably in the synthesis of covalent KRAS G12C inhibitors and various kinase antagonists[2]. This technical whitepaper details the optimal synthetic pathways, the causality behind reagent selection, and self-validating protocols required to construct this scaffold with high fidelity.

Structural Rationale and Atom Mapping

The synthetic utility of 7-bromo-4-chloropyrido[2,3-d]pyrimidine lies in its orthogonal reactivity . The pyrimidine nitrogens strongly withdraw electron density from the C4 position, making the C4-Cl bond highly susceptible to catalyst-free Nucleophilic Aromatic Substitution (SNAr). Conversely, the C7-Br bond, situated on the pyridine ring, is less reactive toward SNAr but perfectly primed for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

The most efficient bottom-up synthesis relies on the precise atom-mapping of[3]. During cyclization:

  • The C2-amine of the pyridine precursor becomes the N1 of the fused system.

  • The C3-carboxylic acid carbon is incorporated as the C4-carbonyl (which is subsequently chlorinated).

  • The pyridine nitrogen naturally assumes the N8 position, placing the C6-bromine exactly at the C7 position of the resulting pyrido[2,3-d]pyrimidine scaffold.

Retrosynthetic Analysis

The retrosynthetic logic relies on a two-stage disconnection strategy. The first disconnection targets the highly reactive C-Cl bond at C4, leading back to the stable pyrimidinone tautomer. The second disconnection breaks the pyrimidine ring, revealing the commercially available functionalized pyridine and a one-carbon synthon.

Retrosynthesis Target 7-Bromo-4-chloropyrido [2,3-d]pyrimidine (Target) Intermediate 7-Bromopyrido[2,3-d] pyrimidin-4(3H)-one (Intermediate) Target->Intermediate C4-Cl Disconnection Starting 2-Amino-6-bromo nicotinic acid (Starting Material) Intermediate->Starting Pyrimidine Ring Disconnection Synthon Formamidine Acetate (Synthon) Intermediate->Synthon

Caption: Retrosynthetic analysis of 7-bromo-4-chloropyrido[2,3-d]pyrimidine.

Forward Synthesis Workflow & Causality

The forward synthesis is a robust, two-step sequence. Understanding the mechanistic causality behind the reaction conditions is critical for scale-up and optimization.

  • Cyclization (Pyrimidine Ring Formation): The reaction of 2-amino-6-bromonicotinic acid with formamidine acetate is preferred over neat formamide. Formamidine acetate acts as both the nitrogen and carbon source, allowing the reaction to proceed at lower temperatures (130°C vs. 200°C), which minimizes thermal degradation and debromination side-reactions[3].

  • Chlorination (Deoxychlorination): The conversion of the C4-carbonyl to a C4-chloride utilizes Phosphorus Oxychloride (POCl3). The addition of catalytic N,N-Dimethylformamide (DMF) is strictly required. DMF reacts with POCl3 to form the highly electrophilic Vilsmeier-Haack intermediate , which rapidly activates the lactam oxygen, facilitating the subsequent SNAr displacement by the chloride ion[4].

SynthesisWorkflow Step1 Step 1: Cyclization Reagents: Formamidine acetate Temp: 130°C Time: 5h Yield: ~80% Product: Pyrimidinone Intermediate Step2 Step 2: Chlorination Reagents: POCl3, cat. DMF Temp: 105°C (Reflux) Time: 3h Yield: ~85% Product: 4-Chloro Target Step1->Step2 Purified Intermediate Workup Critical Workup Condition: Ice-cold NaHCO3 quench Purpose: Prevent C4-Cl hydrolysis Step2->Workup Crude Reaction Mixture

Caption: Step-by-step synthetic workflow and critical reaction parameters.

Quantitative Data & Optimization

The following tables summarize the optimization data for both steps, highlighting the causality behind the chosen standard protocols.

Table 1: Comparison of Cyclization Conditions for the Pyrimidinone Core
Reagent SystemSolventTemp (°C)Time (h)Yield (%)Causality / Observation
FormamideNeat180-20012-1655-65High temp required; leads to tar formation and partial debromination.
Formamidine acetate 2-Methoxyethanol 130-150 4-6 75-85 Milder conditions; cleaner reaction profile; preferred method.
Triethyl orthoformate / NH₄OAcToluene110 (Reflux)8-1060-70Two-step one-pot process; moderate yields; requires strict anhydrous conditions.
Table 2: Optimization of C4-Chlorination
Chlorinating AgentAdditiveTemp (°C)Yield (%)Causality / Observation
POCl₃ (neat)None105 (Reflux)40-50Sluggish reaction; incomplete conversion due to poor oxygen activation.
POCl₃ DMF (cat.) 105 (Reflux) 85-95 Vilsmeier-Haack intermediate drastically accelerates C-O activation.
SOCl₂DMF (cat.)80 (Reflux)<20Insufficient electrophilicity to activate this specific electron-deficient lactam.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating visual cues and analytical checkpoints.

Protocol A: Synthesis of 7-Bromopyrido[2,3-d]pyrimidin-4(3H)-one
  • Charge: To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-amino-6-bromonicotinic acid (1.0 equiv, 50.0 mmol, 10.85 g).

  • Reagent Addition: Add formamidine acetate (3.0 equiv, 150.0 mmol, 15.6 g) and 2-methoxyethanol (150 mL).

  • Reaction: Heat the suspension to 130°C under a nitrogen atmosphere.

    • Visual Checkpoint: The mixture will initially become a homogeneous amber solution before a new, dense precipitate (the product) begins to form after ~1 hour.

  • Monitoring: Stir for 5 hours. Monitor via LC-MS.

    • Analytical Checkpoint: The starting material mass (m/z 217.0 [M+H]⁺) should be completely consumed, replaced by the product mass (m/z 226.0 / 228.0 [M+H]⁺, 1:1 isotopic ratio indicating the retained bromine).

  • Workup: Cool the reaction mixture to room temperature. Pour the mixture into vigorously stirred ice-water (500 mL) to fully precipitate the product.

  • Isolation: Filter the solid under vacuum, wash sequentially with water (2 x 100 mL) and cold ethanol (50 mL). Dry in a vacuum oven at 60°C overnight to afford the intermediate as an off-white solid.

Protocol B: Synthesis of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine
  • Charge: Place the thoroughly dried 7-bromopyrido[2,3-d]pyrimidin-4(3H)-one (1.0 equiv, 30.0 mmol, 6.78 g) into a 250 mL two-neck flask.

  • Reagent Addition: Add Phosphorus Oxychloride (POCl₃, 10.0 equiv, 300 mmol, 28 mL) to serve as both reagent and solvent.

  • Catalyst: Carefully add N,N-Dimethylformamide (DMF, 0.1 equiv, 3.0 mmol, 0.23 mL) dropwise. Caution: Mildly exothermic.

  • Reaction: Equip the flask with a reflux condenser and a drying tube. Heat the mixture to 105°C (reflux) for 3 hours.

    • Visual Checkpoint: The solid will gradually dissolve to form a dark, homogeneous solution, indicating the conversion of the insoluble lactam to the soluble chloride.

  • Concentration: Cool the mixture to 50°C. Remove excess POCl₃ under reduced pressure (rotary evaporator connected to a NaOH scrubber) to yield a thick, dark syrup.

  • Quench (CRITICAL): Dissolve the syrup in Dichloromethane (DCM, 100 mL). Slowly pour the DCM solution into a vigorously stirred mixture of crushed ice and saturated aqueous NaHCO₃ (200 mL).

    • Causality: Maintaining the internal temperature below 10°C is critical to prevent the nucleophilic attack of water on the newly formed, highly reactive C4-Cl bond, which would revert the product back to the starting lactam.

  • Extraction & Purification: Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash column chromatography (Silica gel, 10-30% EtOAc/Hexanes).

    • Analytical Checkpoint: Target compound elutes rapidly. LC-MS will show m/z 244.0 / 246.0 / 248.0 [M+H]⁺ (characteristic Br/Cl isotope pattern).

Orthogonal Functionalization Strategy

Once synthesized, 7-bromo-4-chloropyrido[2,3-d]pyrimidine is typically subjected to a strict sequential functionalization protocol. The SNAr reaction at C4 must be performed first, as the C4-Cl bond is orders of magnitude more reactive than the C7-Br bond. Only after the C4 position is capped (usually with an amine to form a kinase hinge-binding motif) is the C7-Br position subjected to Palladium-catalyzed cross-coupling[2].

OrthogonalReactivity Core 7-Bromo-4-chloropyrido [2,3-d]pyrimidine SNAr 1. SNAr at C4 (Amines/Alcohols) Core->SNAr Fast, Room Temp No Catalyst PdCoupling 2. Pd-Coupling at C7 (Suzuki/Buchwald) SNAr->PdCoupling Requires Pd Catalyst Elevated Temp Product C4, C7-Disubstituted Target PdCoupling->Product Final Assembly

Caption: Orthogonal functionalization strategy exploiting differential reactivity.

References

  • Google Patents. US11905281B2 - KRAS G12C inhibitors and methods of using the same.[2] URL:

  • International Journal of Pharmaceutical Sciences and Research (IJPSR). REVIEW ARTICLE SYNTHESIS AND ANTICANCER PERSPECTIVE OF PYRIDOPYRIMIDINE SCAFFOLD.[4] URL:[Link]

  • Chemsrc. 7-Bromo-4-chloropyrido[2,3-d]pyrimidine | CAS#:1379348-17-0.[1] URL:[Link]

Sources

Foundational

Advanced Synthesis of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine: Retrosynthetic Strategies and Protocol Validation

Executive Summary The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized as an ATP-competitive core in the development of kinase inhibitors (e.g., CDK4/6 inhibito...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized as an ATP-competitive core in the development of kinase inhibitors (e.g., CDK4/6 inhibitors like palbociclib)[1]. Within this chemical space, 7-bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0)[2] serves as a highly versatile, di-halogenated building block. Its synthetic value lies in its orthogonal reactivity: the highly electrophilic C4-chloride readily undergoes nucleophilic aromatic substitution (SNAr) with amines, while the C7-bromide is primed for downstream palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions).

This technical guide details a robust, scalable, and self-validating synthetic route to this critical intermediate, emphasizing the mechanistic causality behind reagent selection and process engineering.

Retrosynthetic Logic & Starting Material Selection

The construction of the pyrido[2,3-d]pyrimidine core relies on the annulation of a pyrimidine ring onto a pre-existing pyridine scaffold. The optimal starting material for this specific substitution pattern is 2-amino-6-bromonicotinic acid (CAS: 1196157-51-3)[3].

Causality of Selection: The regiochemistry of this starting material is non-negotiable. The primary amine must be positioned ortho to the carboxylic acid to provide the necessary spatial proximity (bite angle) for pyrimidinone ring closure. Concurrently, the bromine atom at the C6 position of the pyridine ring directly maps to the C7 position of the final pyrido[2,3-d]pyrimidine architecture[3].

G SM 2-Amino-6-bromonicotinic acid (CAS: 1196157-51-3) INT 7-Bromopyrido[2,3-d]pyrimidin-4-ol (Intermediate) SM->INT Formamidine Acetate 150 °C, 4h TGT 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (Target) INT->TGT POCl3, DIPEA, Toluene 90 °C, 3h

Caption: Retrosynthetic workflow for the preparation of 7-bromo-4-chloropyrido[2,3-d]pyrimidine.

Mechanistic Causality in Reaction Engineering

Step 1: Pyrimidinone Ring Closure (Cyclocondensation)

The transformation of 2-amino-6-bromonicotinic acid to 7-bromopyrido[2,3-d]pyrimidin-4-ol requires a reagent that can supply both the C2 carbon and the N3 nitrogen of the pyrimidine ring. Formamidine acetate is selected over formamide due to its dual function: it acts as the C-N donor while the acetate counterion provides a mildly acidic, buffered environment that catalyzes the initial condensation of the primary amine without degrading the starting material.

Step 2: Deoxychlorination via Phosphoryl Chloride (POCl₃)

Converting the C4-hydroxyl (which exists predominantly as the C4-lactam tautomer) to a C4-chloride is notoriously challenging for pyrido[2,3-d]pyrimidines. Direct adaptation of standard solvent-free POCl₃ protocols often results in uncontrolled exotherms, tarring, and multiple degradation products[4].

Engineering the Solution:

  • Thermal Diluent (Toluene): Adding a stable, low-vapor-pressure solvent like toluene ensures even mixing once the solid intermediate dissolves, acting as a thermal buffer against the exothermic phosphorylation step[4].

  • Acid Scavenger (DIPEA): N,N-Diisopropylethylamine (DIPEA) is introduced to scavenge the HCl generated during the reaction. If left unneutralized, HCl protonates the basic N8 pyridine nitrogen, which electronically deactivates the ring system and stalls the formation of the imidoyl chloride intermediate[5].

Mechanism Lactam Lactam Tautomer (C=O at C4) Activation O-Phosphorylation (POCl3 attack) Lactam->Activation DIPEA (Base) / Toluene Imidoyl Imidoyl Chloride Intermediate (-PO2Cl2 leaving group) Activation->Imidoyl Cl- addition Product 4-Chloro Product (SNAr by Cl-) Imidoyl->Product Elimination & Rearrangement

Caption: Mechanistic sequence of the DIPEA-buffered deoxychlorination step using POCl3.

Self-Validating Experimental Protocols

Protocol A: Synthesis of 7-Bromopyrido[2,3-d]pyrimidin-4-ol
  • Initialization: Charge a dry, 500 mL three-neck round-bottom flask with 2-amino-6-bromonicotinic acid (1.0 eq, 50.0 g) and formamidine acetate (3.0 eq, 71.8 g).

  • Solvation: Suspend the solids in 2-methoxyethanol (200 mL, 4 vol). Ensure the reactor is under a continuous nitrogen sweep.

  • Thermal Activation: Heat the vigorously stirred suspension to 150 °C (reflux).

  • In-Process Control (IPC): After 4 hours, sample the reaction mixture. Analyze via HPLC (230 nm). The reaction is self-validating and deemed complete only when the starting material peak is <1% AUC.

  • Isolation: Cool the mixture to 20 °C. The product will spontaneously precipitate. Filter the solid, wash sequentially with cold ethanol (2 × 50 mL) and water (100 mL), and dry under vacuum at 60 °C to constant weight.

Protocol B: Synthesis of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine
  • Initialization: Charge a dry reactor with 7-bromopyrido[2,3-d]pyrimidin-4-ol (1.0 eq, 40.0 g) and anhydrous toluene (160 mL, 4 vol) under an argon atmosphere.

  • Reagent Addition: Introduce POCl₃ (3.0 eq, 49.3 mL) in a single portion. The suspension will remain heterogeneous.

  • Base Catalysis: Dropwise add DIPEA (1.5 eq, 46.2 mL) via an addition funnel over 30 minutes, maintaining the internal temperature below 40 °C to control the initial exotherm[5].

  • Thermal Activation: Heat the mixture to 90 °C for 3 hours. The mixture will transition to a dark, homogeneous solution.

  • In-Process Control (IPC): Monitor via HPLC. Proceed to workup only when the intermediate is <1% AUC.

  • Critical Workup Trigger: Cool the mixture to 20 °C. Slowly pour the reaction mixture into vigorously stirred ice-water (400 mL), strictly maintaining the internal temperature <35 °C. Causality: This specific temperature threshold is critical to hydrolyze excess POCl₃ without hydrolyzing the newly formed, moisture-sensitive C4-Cl bond[5].

  • Neutralization & Extraction: Adjust the aqueous phase to pH 7-8 using cold 2M NaOH. Extract with ethyl acetate (3 × 200 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the target compound.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected analytical yields based on the protocols described above.

StepChemical TransformationKey Reagents & SolventsTemp (°C)Time (h)Expected Yield (%)Target Purity (HPLC)
1 Cyclocondensation2-Amino-6-bromonicotinic acid, Formamidine acetate, 2-Methoxyethanol1504 - 682 - 85>98%
2 Deoxychlorination7-Bromopyrido[2,3-d]pyrimidin-4-ol, POCl₃, DIPEA, Toluene90375 - 78>99%

References

  • Chemsrc. "7-Bromo-4-chloropyrido[2,3-d]pyrimidine | CAS#:1379348-17-0".
  • BenchChem. "6-Amino-2-bromonicotinic Acid - Benchchem".
  • ACS Publications. "Solvent-Free or Low-Solvent Large-Scale Preparation of Chloropyrimidine and Analogues | The Journal of Organic Chemistry".
  • MDPI. "Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications".
  • Justia Patents. "novel method of manufacturing 4-chloro-7h-pyrrolo[2,3-d]pyrimidine".

Sources

Exploratory

Comprehensive Technical Guide on 7-Bromo-4-chloropyrido[2,3-d]pyrimidine: Molecular Properties, Synthesis, and Applications in Kinase Inhibitor Discovery

Executive Summary In the landscape of modern targeted therapeutics, the rational design of small-molecule kinase inhibitors relies heavily on privileged heterocyclic scaffolds. 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CA...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern targeted therapeutics, the rational design of small-molecule kinase inhibitors relies heavily on privileged heterocyclic scaffolds. 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) has emerged as a critical, bi-functionalized building block in medicinal chemistry. Its planar, electron-deficient aromatic system perfectly mimics the adenine ring of ATP, allowing it to anchor securely within the highly conserved hinge region of various kinases.

As a Senior Application Scientist, I have structured this technical whitepaper to bridge the gap between theoretical molecular properties and practical, bench-level execution. This guide details the physicochemical profile of the compound, the causality behind its regioselective functionalization, and self-validating protocols for synthesizing advanced ATP-competitive inhibitors.

Molecular Profile & Physicochemical Properties

The utility of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine stems from its precise molecular architecture. The fusion of a pyrimidine ring with a pyridine ring creates a highly polarized system. The presence of two distinct halogens (chlorine at C-4 and bromine at C-7) provides orthogonal reactive sites, enabling sequential, programmable substitutions without the need for complex protecting group strategies .

Quantitative Data Summary
PropertyValueAnalytical Significance
Chemical Name 7-Bromo-4-chloropyrido[2,3-d]pyrimidineIUPAC standard nomenclature
CAS Registry Number 1379348-17-0Primary identifier for procurement
Molecular Formula C₇H₃BrClN₃Dictates isotopic distribution
Molecular Weight 244.48 g/mol Used for stoichiometric calculations
Monoisotopic Mass 242.92 DaTarget for high-resolution MS (HRMS)
Structural Class Fused Bicyclic HeterocycleAdenine bioisostere for ATP pockets
Key Reactive Sites C-4 (Cl), C-7 (Br)Enables orthogonal cross-coupling

Data corroborated by standard cheminformatics databases for the C₇H₃BrClN₃ isomeric class .

Structural Significance in Drug Discovery

The pyrido[2,3-d]pyrimidine core is a cornerstone in oncology drug development. It forms the structural basis for FDA-approved CDK4/6 inhibitors (e.g., Palbociclib) and is heavily investigated for targeting EGFR mutations and Bcr-Abl tyrosine kinases .

Mechanistic Causality: Why is this specific scaffold so effective? The nitrogen atoms at positions 1 and 3 of the pyrimidine ring act as bidentate hydrogen-bond acceptors. When the molecule enters a kinase's ATP-binding pocket, these nitrogens form critical hydrogen bonds with the backbone amides of the kinase hinge region (e.g., Leu83 in CDK4 or Met793 in EGFR) . By utilizing 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, researchers can append solvent-exposed solubilizing groups at the C-7 position and pocket-filling hydrophobic moieties at the C-4 position, optimizing both pharmacodynamics and pharmacokinetics .

KinasePathway Mitogens Mitogenic Signals (Growth Factors) CyclinD Cyclin D Expression Mitogens->CyclinD Upregulates CDK46 CDK4/6 Complex CyclinD->CDK46 Binds & Activates Rb Retinoblastoma (Rb) Protein CDK46->Rb Phosphorylates E2F E2F Transcription Factor Rb->E2F Releases CellCycle G1 to S Phase Progression E2F->CellCycle Promotes Transcription Inhibitor Pyrido[2,3-d]pyrimidine Inhibitor Inhibitor->CDK46 Competitively Binds ATP Pocket

Fig 1. Mechanism of action for pyrido[2,3-d]pyrimidine-derived CDK4/6 inhibitors in cell cycle arrest.

Synthetic Workflows & Methodologies

The true power of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine lies in its orthogonal reactivity .

The Causality of Regioselectivity: The pyrimidine ring is significantly more electron-deficient than the fused pyridine ring. Consequently, the C-4 position (flanked by N1 and N3) is highly electrophilic. This allows for a Nucleophilic Aromatic Substitution (SNAr) to occur rapidly at C-4 under mild conditions, leaving the C-7 bromide completely intact. Once the C-4 position is functionalized, the C-7 bromide can be activated using elevated temperatures and Palladium catalysis (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings).

Workflow Start 7-Bromo-4-chloro- pyrido[2,3-d]pyrimidine (Starting Material) SNAr SNAr Reaction (C-4 Position) Start->SNAr Amine/Alcohol Base, 25°C Intermediate 4-Substituted-7-bromo- pyrido[2,3-d]pyrimidine SNAr->Intermediate CrossCoupling Suzuki/Buchwald (C-7 Position) Intermediate->CrossCoupling Boronic Acid/Amine Pd Catalyst, 90°C Product Target Kinase Inhibitor CrossCoupling->Product

Fig 2. Regioselective orthogonal functionalization workflow for 7-bromo-4-chloropyrido[2,3-d]pyrimidine.

Protocol 1: Regioselective SNAr at C-4

Objective: Append a primary or secondary amine at the C-4 position.

  • Preparation: Dissolve 1.0 eq of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine in anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) under an inert argon atmosphere.

  • Base Addition: Add 2.0 eq of N,N-Diisopropylethylamine (DIPEA). The bulky nature of DIPEA prevents it from acting as a competing nucleophile.

  • Nucleophile Addition: Dropwise add 1.05 eq of the desired amine at 0 °C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. The electron-deficient C-4 chloride will displace rapidly.

  • Workup: Quench with water, extract with Ethyl Acetate (EtOAc), wash the organic layer with brine to remove DMF, dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Palladium-Catalyzed Cross-Coupling at C-7

Objective: Append an aryl or heteroaryl group at the C-7 position via Suzuki-Miyaura coupling.

  • Preparation: Dissolve the intermediate from Protocol 1 (1.0 eq) and the desired aryl boronic acid (1.2 eq) in a degassed mixture of 1,4-Dioxane and Water (4:1 v/v).

  • Catalyst & Base: Add 0.05 eq of Pd(dppf)Cl₂ and 2.0 eq of K₂CO₃.

  • Reaction: Heat the mixture to 90 °C for 8–12 hours under argon. The elevated temperature is required to overcome the higher activation energy of the C-7 C-Br bond compared to the previously displaced C-Cl bond.

  • Workup: Filter through a pad of Celite to remove palladium black, concentrate, and purify via flash column chromatography.

Quality Control & Analytical Validation

To ensure scientific integrity, every protocol must be a self-validating system. When working with 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, you can validate the starting material and the success of your regioselective reactions using specific isotopic and spectroscopic signatures.

1. Mass Spectrometry (LC-MS) Self-Validation: The presence of exactly one bromine and one chlorine atom yields a highly characteristic isotopic signature that acts as a built-in purity check.

  • Isotope Ratio: Bromine exists as ⁷⁹Br and ⁸¹Br (~1:1), while Chlorine exists as ³⁵Cl and ³⁷Cl (~3:1).

  • Observation: The molecular ion cluster will appear at m/z 243 (M+), 245 (M+2), and 247 (M+4) in a strict 3:4:1 intensity ratio . If this exact cluster is not observed, the starting material has degraded or hydrolyzed. After Protocol 1 (SNAr), the cluster will shift to an M/M+2 ratio of 1:1, confirming the successful displacement of the chlorine atom while retaining the bromine.

2. ¹H NMR (DMSO-d₆) Structural Confirmation: The core retains three aromatic protons, which provide a definitive map of the molecule's integrity:

  • C-2 Proton: Appears as a highly deshielded, sharp singlet (~9.0 ppm) because it is sandwiched between two electronegative nitrogen atoms (N1 and N3).

  • C-5 and C-6 Protons: Located on the pyridine ring, these appear as a pair of doublets (J ≈ 8.5 Hz) around 8.5 ppm and 7.8 ppm. The ortho-coupling confirms the[2,3-d] fusion pattern and proves that the C-7 position is substituted (preventing a third proton signal on the pyridine ring).

References

  • 7-Bromo-4-chloropyrido[2,3-d]pyrimidine | CAS#:1379348-17-0 . Chemsrc.[Link]

  • 7-Bromo-4-chloropyrido[3,2-d]pyrimidine | C7H3BrClN3 . PubChem, National Center for Biotechnology Information.[Link]

  • The Pyrido[2,3-d]pyrimidine Derivative PD180970 Inhibits p210Bcr-Abl Tyrosine Kinase and Induces Apoptosis of K562 Leukemic Cells . Cancer Research, AACR Journals.[Link]

  • Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases . Journal of Medicinal Chemistry, ACS Publications.[Link]

  • Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors . Journal of Enzyme Inhibition and Medicinal Chemistry, Taylor & Francis.[Link]

Foundational

An In-depth Technical Guide to the Solubility of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, a key heterocyclic intermediate in contemporary drug discovery. Recognizing the pivotal...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive technical overview of the solubility characteristics of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, a key heterocyclic intermediate in contemporary drug discovery. Recognizing the pivotal role of solubility in the journey from a laboratory curiosity to a clinical candidate, this document offers both predictive insights based on physicochemical properties and a detailed, field-proven experimental protocol for its precise determination. The methodologies described herein are designed to be self-validating, ensuring researchers can generate reliable and reproducible solubility data.

Introduction: The Critical Role of Solubility in Drug Development

The pyrido[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents.[1][2] 7-Bromo-4-chloropyrido[2,3-d]pyrimidine emerges as a crucial building block, offering two distinct reactive sites for the synthesis of complex molecular architectures.[3] However, the successful synthesis, purification, formulation, and biological screening of its derivatives are fundamentally governed by a single, often overlooked, physicochemical property: solubility. Poor solubility can lead to inaccurate biological data, challenging purification processes, and significant hurdles in formulation development. Understanding and quantifying the solubility of this key intermediate is therefore not merely a matter of characterization but a prerequisite for efficient and successful drug discovery campaigns.

Physicochemical Profile and Predicted Solubility

While specific experimental solubility data for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine is not extensively documented in publicly available literature, a robust prediction of its behavior can be derived from the analysis of its structural features and the known properties of its close isomer, 7-Bromo-4-chloropyrido[3,2-d]pyrimidine.

Table 1: Physicochemical Properties of Isomeric 7-Bromo-4-chloropyrido[3,2-d]pyrimidine (CAS 573675-31-7)

PropertyValueSource
Molecular FormulaC₇H₃BrClN₃[4]
Molecular Weight244.47 g/mol [4]
Topological Polar Surface Area (TPSA)38.7 Ų[4]
XLogP32.2 - 2.44[4][5]

The molecule's structure presents a duality: the pyridine and pyrimidine rings, with their nitrogen atoms, provide polar, hydrogen-bond accepting sites. Conversely, the fused aromatic system and the halogen substituents (bromo and chloro) contribute to its lipophilic character, as indicated by a moderately high XLogP3 value. This suggests that the principle of "like dissolves like" will be the primary determinant of its solubility.[6]

  • Polar Aprotic Solvents: Solvents like Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and Acetonitrile (ACN) are predicted to be effective. Their polarity can interact with the nitrogen atoms of the pyrido[2,3-d]pyrimidine core, while their organic nature can accommodate the lipophilic regions. DMSO, in particular, is often used for creating high-concentration stock solutions for high-throughput screening.[7]

  • Polar Protic Solvents: Alcohols such as methanol and ethanol are expected to show moderate to good solubility, facilitated by hydrogen bonding with the ring nitrogens.[8]

  • Nonpolar Solvents: Solvents like hexane and toluene are anticipated to be poor solvents due to the compound's significant polarity.

  • Chlorinated Solvents: Dichloromethane (DCM) and chloroform may offer some solubility, striking a balance between polarity and the ability to interact with the halogenated structure.

Caption: Predicted interactions influencing solubility.

Gold Standard Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[6] It is a foundational technique in pharmaceutical and chemical research that measures the concentration of a saturated solution at a specific temperature.

Step-by-Step Methodology
  • Preparation of the Sample:

    • Causality: To ensure equilibrium is reached between the solid and dissolved states, an excess of the solid compound is required. This guarantees that the solution becomes saturated.

    • Protocol: Add an excess amount (e.g., 2-5 mg) of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine to a known volume (e.g., 1 mL) of the selected organic solvent in a sealed glass vial.

  • Equilibration:

    • Causality: Solubility is temperature-dependent. Reaching a true equilibrium requires sufficient time and consistent agitation to maximize the interaction between the solvent and solute. A period of 24 to 72 hours is standard to ensure the dissolution process has completed.[6]

    • Protocol: Place the sealed vials in a temperature-controlled shaker or rotator set to a constant temperature (e.g., 25 °C). Agitate the samples for 24-72 hours.

  • Phase Separation and Clarification:

    • Causality: It is critical to analyze only the dissolved portion of the compound. Any suspended solid particles will artificially inflate the measured concentration. Centrifugation pellets the excess solid, and subsequent filtration removes any remaining particulates.

    • Protocol:

      • Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid.

      • Carefully withdraw the supernatant using a pipette and filter it through a chemically inert 0.45 µm syringe filter (e.g., PTFE) into a clean analysis vial.[6] The choice of a PTFE filter is crucial as it exhibits low solute absorption.

  • Analysis and Quantification:

    • Causality: High-Performance Liquid Chromatography (HPLC) is the preferred method for quantification due to its high sensitivity, specificity, and accuracy.[6][7] A calibration curve constructed from standards of known concentration is essential for accurate measurement.

    • Protocol: Analyze the clear, saturated filtrate by a validated HPLC method with UV detection. Determine the concentration of the solute by comparing the peak area to a pre-generated calibration curve.

Shake_Flask_Workflow cluster_prep Preparation cluster_equil Equilibration cluster_sep Separation cluster_analysis Analysis A Add excess solid to solvent B Agitate at constant temperature (24-72h) A->B C Centrifuge to pellet solid B->C D Filter supernatant (e.g., 0.45µm PTFE) C->D E Analyze filtrate by HPLC D->E F Quantify against calibration curve E->F

Caption: Workflow for the shake-flask solubility assay.

Data Presentation and Interpretation

The results of the solubility assessment should be presented in a clear and standardized format to allow for easy comparison across different solvents.

Table 2: Hypothetical Solubility Data for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine at 25 °C

SolventClassificationPredicted SolubilityExperimental Solubility (mg/mL)Experimental Solubility (mol/L)
DMSOPolar AproticHighTo be determinedTo be determined
DMFPolar AproticHighTo be determinedTo be determined
AcetonitrilePolar AproticModerateTo be determinedTo be determined
MethanolPolar ProticModerateTo be determinedTo be determined
EthanolPolar ProticModerateTo be determinedTo be determined
DichloromethaneChlorinatedLow-ModerateTo be determinedTo be determined
TolueneNonpolarLowTo be determinedTo be determined
HexaneNonpolarVery LowTo be determinedTo be determined

Practical Recommendations for Solvent Selection

Based on the predicted solubility profile, the following recommendations can guide researchers in selecting appropriate solvents for common laboratory applications.

Table 3: Recommended Solvents for Various Applications

ApplicationRecommended SolventsRationale
Chemical Reactions DMF, Acetonitrile, DioxaneGood solvating power for the starting material and many common reagents.
Purification (Crystallization) Ethanol/Water, Toluene/HeptaneSystems where the compound has moderate solubility at high temperatures and low solubility at room temperature are ideal.
NMR Spectroscopy DMSO-d₆, CDCl₃Standard deuterated solvents; choice depends on the required solubility for a clear spectrum.
Long-term Storage (Stock Solutions) DMSO, DMFHigh solubility allows for concentrated stocks; ensure compound is stable in the chosen solvent.
Chromatography (Mobile Phase) Hexane/Ethyl Acetate, DCM/MethanolGradients of these solvent systems are commonly used to elute compounds of intermediate polarity from silica gel.

Conclusion

References

Sources

Exploratory

potential research areas for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Orthogonal Functionalization of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine: A Privileged Scaffold for Next-Generation Kinase Inhibitors Executive Rationale: The Causality of Scaffold Selection In the landscape of targeted o...

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Author: BenchChem Technical Support Team. Date: April 2026

Orthogonal Functionalization of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine: A Privileged Scaffold for Next-Generation Kinase Inhibitors

Executive Rationale: The Causality of Scaffold Selection

In the landscape of targeted oncology and immunology, the pyrido[2,3-d]pyrimidine core has emerged as a profoundly privileged pharmacophore. This bicyclic system mimics the purine rings of ATP, allowing it to anchor deeply within the highly conserved ATP-binding pockets of various kinases 1. However, the true value of a medicinal chemistry scaffold lies in its synthetic tractability.

7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) represents a masterclass in di-electrophilic design. The causality behind its utility stems from the differential electron densities of its fused rings:

  • The Pyrimidine Ring (C-4): Containing two nitrogen atoms in a single six-membered ring, the pyrimidine moiety exerts a massive electron-withdrawing effect. This renders the C-4 position highly electron-deficient, polarizing the C-Cl bond and making it exceptionally susceptible to mild Nucleophilic Aromatic Substitution (SNAr).

  • The Pyridine Ring (C-7): The fused pyridine ring is comparatively less electron-deficient. The C-Br bond at C-7 remains inert under mild SNAr conditions but is perfectly primed for oxidative addition by Palladium(0) catalysts.

This distinct electronic disparity allows researchers to perform orthogonal functionalization —sequentially modifying the C-4 and C-7 positions without the need for cumbersome protecting group strategies.

OrthogonalFunctionalization Core 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (Di-electrophilic Scaffold) SNAr Step 1: SNAr at C-4 (Amine/Alcohol, Base, 25-60°C) Core->SNAr Regioselective Displacement Intermediate 7-Bromo-4-amino/alkoxy-derivative (Stable Intermediate) SNAr->Intermediate Coupling Step 2: Pd-Catalyzed Coupling at C-7 (Suzuki/Buchwald, Pd(0), 80-110°C) Intermediate->Coupling Oxidative Addition at C-Br Library Diverse Kinase Inhibitor Library (CDK4/6, ZAP-70, mTOR targets) Coupling->Library

Fig 1. Logical workflow for the orthogonal functionalization of the pyrido[2,3-d]pyrimidine core.

Primary Research Applications: Targeting the Kinome

Because the core structure effectively mimics adenine, modifying the C-4 and C-7 vectors allows researchers to probe the specific spatial dimensions of different kinase ATP-binding sites.

A. Cyclin-Dependent Kinases (CDK4/6)

The dysregulation of the cell cycle is a hallmark of cancer. Pyrido[2,3-d]pyrimidine derivatives have been extensively validated as potent inhibitors of CDK4 and CDK6 2. By installing a bulky aliphatic amine at C-4 and an aryl group at C-7, the resulting molecules project into the solvent-exposed region of the CDK4/6 pocket, preventing the phosphorylation of the Retinoblastoma (Rb) protein and arresting tumor cells in the G1 phase.

CDK46Pathway Signal Mitogenic Signals CyclinD Cyclin D Signal->CyclinD CDK46 CDK4 / CDK6 CyclinD->CDK46 Complex Formation Rb Rb Protein CDK46->Rb Phosphorylation Inhibitor Pyrido[2,3-d]pyrimidine Derivatives Inhibitor->CDK46 ATP-Competitive Inhibition E2F E2F Factor Rb->E2F Release Proliferation G1/S Phase Transition (Tumor Growth) E2F->Proliferation Gene Transcription

Fig 2. Mechanism of action for pyrido[2,3-d]pyrimidine derivatives in the CDK4/6-Rb-E2F pathway.

B. ZAP-70 and Syk Kinases

Zeta-chain-associated protein kinase 70 kDa (ZAP-70) plays a pivotal role in T-cell adaptive immune signaling. Recent studies have demonstrated that expanding the diversity at the C-4 position via cross-coupling or SNAr yields highly active biological compounds against ZAP-70, presenting a therapeutic avenue for peripheral T-cell lymphomas 3.

Quantitative Data: Reaction Scope and Yields

To reliably build libraries from 7-bromo-4-chloropyrido[2,3-d]pyrimidine, the orthogonal reactivity must be predictable. Table 1 summarizes the standard quantitative parameters for these transformations.

StepReaction TypePositionReagents / CatalystTemp (°C)Typical Yield (%)In-Process Control (IPC) Method
1SNArC-4Primary Amine, DIPEA, THF25 - 6085 - 95%LC-MS (m/z shift, isotope tracking)
1SNArC-4Aliphatic Alcohol, NaH, DMF0 - 2575 - 85%TLC (UV 254 nm), LC-MS
2Suzuki-MiyauraC-7Aryl Boronic Acid, Pd(dppf)Cl₂, K₂CO₃80 - 10065 - 80%HPLC (Area %), LC-MS
2Buchwald-HartwigC-7Secondary Amine, Pd₂(dba)₃, Xantphos90 - 11055 - 75%LC-MS (Isotope pattern resolution)

Table 1: Representative orthogonal modifications, conditions, and quantitative yields for the pyrido[2,3-d]pyrimidine scaffold.

Self-Validating Experimental Protocols

A robust protocol is not merely a list of instructions; it is a self-validating system that ensures chemical integrity at every phase. The following methodologies incorporate strict In-Process Controls (IPCs) to guarantee the causality of the reaction.

Protocol A: Regioselective SNAr at the C-4 Position

Objective: Displace the C-4 chlorine with a primary amine while preserving the C-7 bromine for downstream coupling.

  • Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 7-bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 equiv, 1.0 mmol) in anhydrous Tetrahydrofuran (THF, 10 mL) under an argon atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, 2.5 mmol) dropwise. The tertiary amine acts as an acid scavenger without competing as a nucleophile due to steric hindrance.

  • Nucleophile Addition: Slowly add the desired primary aliphatic amine (1.1 equiv, 1.1 mmol) at 0 °C.

  • Propagation: Allow the reaction to warm to room temperature (25 °C) and stir for 2 hours.

  • Self-Validation Checkpoint (IPC 1): Withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile (MeCN), and analyze via LC-MS.

    • Validation Criteria: The starting material mass (m/z ~244/246/248 [M+H]⁺ due to Cl/Br isotopes) must be ≤ 2% relative to the product peak. The product peak must display a distinct doublet isotope pattern (1:1 ratio) indicative of the retained C-7 bromine. If S.M. > 2%, add 0.1 equiv amine and stir for 1 additional hour.

  • Workup: Quench with saturated aqueous NaHCO₃ (15 mL). Extract with Ethyl Acetate (3 x 15 mL). Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Suzuki-Miyaura Cross-Coupling at the C-7 Position

Objective: Utilize the retained C-7 bromine to install an aryl group via Palladium-catalyzed oxidative addition 4.

  • Preparation: In a heavy-walled microwave vial, combine the 7-bromo-4-amino intermediate from Protocol A (1.0 equiv, 0.5 mmol), the desired aryl boronic acid (1.5 equiv, 0.75 mmol), and K₂CO₃ (3.0 equiv, 1.5 mmol).

  • Solvent & Degassing: Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v, 5 mL). Sparge the mixture with argon for 10 minutes. Causality note: Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) catalyst to inactive Pd(II) species.

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 equiv, 5 mol%). Seal the vial with a crimp cap.

  • Propagation: Heat the reaction mixture to 90 °C in an oil bath for 4 hours.

  • Self-Validation Checkpoint (IPC 2): Withdraw a 10 µL aliquot from the organic layer, dilute in MeCN, and analyze via LC-MS.

    • Validation Criteria: Complete disappearance of the brominated intermediate isotope pattern. The new product mass must correspond to the cross-coupled adduct without the characteristic 1:1 bromine isotopic signature.

  • Purification: Filter the mixture through a pad of Celite to remove palladium black. Concentrate the filtrate and purify via flash column chromatography (DCM:MeOH gradient) to yield the final 4,7-disubstituted kinase inhibitor.

References

  • Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70. PMC.[Link]

  • Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases. ACS Publications.[Link]

  • Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d],[3,4-d] and [4,3-d]pyrimidine Derivatives. ResearchGate.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Functionalization and Suzuki Coupling of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Executive Summary The pyrido[2,3-d]pyrimidine core is a privileged heterocyclic scaffold in modern drug discovery, most notably utilized in the design of ATP-competitive kinase inhibitors (e.g., CDK4/6 inhibitors)[1]. Th...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrido[2,3-d]pyrimidine core is a privileged heterocyclic scaffold in modern drug discovery, most notably utilized in the design of ATP-competitive kinase inhibitors (e.g., CDK4/6 inhibitors)[1]. The intermediate 2[2] presents a unique synthetic challenge: differentiating between two reactive halogen sites. This application note provides a field-proven, self-validating methodology for the regioselective functionalization of this dihaloheterocycle, detailing the causality behind catalyst selection, solvent effects, and sequential reaction planning.

Scientific Rationale & Mechanistic Insights

When functionalizing 7-bromo-4-chloropyrido[2,3-d]pyrimidine, chemists must navigate the competing reactivities of the C4-chloride and the C7-bromide.

  • The C4-Position (Pyrimidine Ring): The C4-carbon is situated alpha to both N1 and N3 in the fused system, rendering it highly electron-deficient. Consequently, the C4-Cl bond is hyper-reactive towards Nucleophilic Aromatic Substitution (SNAr).

  • The C7-Position (Pyridine Ring): The C7-Br bond possesses a lower bond dissociation energy (BDE ~68 kcal/mol) compared to the C-Cl bond (BDE ~81 kcal/mol). In standard palladium-catalyzed cross-coupling, Pd(0) naturally prefers oxidative addition into the weaker C-Br bond[3].

The Regioselectivity Challenge: If a Suzuki-Miyaura coupling is attempted directly on the dihalo starting material, the extreme electrophilicity of the C4-position can lead to competitive oxidative addition, off-target degradation, or complex mixtures[3].

The Solution: To achieve absolute regiocontrol, a sequential functionalization strategy is employed. By first performing an SNAr reaction at C4 with an amine, the newly installed nitrogen donates electron density into the pyrimidine ring. This effectively "deactivates" the core, stabilizing it and allowing the subsequent Suzuki coupling at the C7-bromide to proceed with pristine selectivity[4].

G SM 7-Bromo-4-chloro pyrido[2,3-d]pyrimidine (Highly Reactive C4) SNAr Step 1: SNAr at C-4 (Amine, DIPEA, 0 °C) SM->SNAr Pathway A (Preferred) Int1 7-Bromo-4-amino pyrido[2,3-d]pyrimidine (Deactivated C4) SNAr->Int1 Suz7 Step 2: Suzuki at C-7 (ArB(OH)2, Pd(dppf)Cl2) Int1->Suz7 Prod1 7-Aryl-4-amino pyrido[2,3-d]pyrimidine (Target Scaffold) Suz7->Prod1

Caption: Sequential SNAr and Suzuki coupling workflow for pyrido[2,3-d]pyrimidine functionalization.

Experimental Protocols

Protocol A: Regioselective SNAr at C4

This step installs the required amine (a common hinge-binding motif in kinase inhibitors) while deactivating the pyrimidine ring to protect it during downstream transition-metal catalysis.

  • Preparation: Charge a dry, argon-flushed round-bottom flask with 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 equiv) and anhydrous THF to achieve a 0.1 M concentration.

  • Temperature Control: Cool the solution to 0 °C using an ice-water bath.

    • Causality: The C4-Cl bond is hyper-reactive; initiating the reaction at ambient temperatures can lead to exothermic runaway, bis-substitution, or ring-opening side reactions.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 equiv).

    • Causality: DIPEA acts as a sterically hindered, non-nucleophilic acid scavenger. It neutralizes the HCl byproduct without participating in competitive nucleophilic attacks.

  • Amine Addition: Dropwise add the desired amine (e.g., morpholine or a substituted aniline, 1.05 equiv).

  • Self-Validation & IPC: Stir at 0 °C for 1 hour. Analyze an aliquot via LC-MS. The protocol is self-validating: the reaction is deemed complete when the starting material peak (m/z ~244/246) is entirely replaced by the product mass (e.g., m/z ~295/297 for morpholine substitution).

  • Workup: Quench with saturated aqueous NaHCO3 and extract with EtOAc (3x). Dry the combined organic layers over Na2SO4, filter, and concentrate under reduced pressure.

Protocol B: Suzuki-Miyaura Cross-Coupling at C7

With the C4 position secured, the C7-bromide is now selectively targeted via Pd-catalyzed cross-coupling[4].

  • Preparation: Charge a Schlenk flask with the 7-Bromo-4-aminopyrido[2,3-d]pyrimidine intermediate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K2CO3 (2.5 equiv).

  • Solvent System: Add a degassed mixture of 1,4-Dioxane and H2O (4:1 v/v, 0.1 M).

    • Causality: Water is strictly required to dissolve the inorganic base and generate the reactive trihydroxyboronate species, which is essential for the transmetalation step in the catalytic cycle.

  • Catalyst Addition: Add Pd(dppf)Cl2 (0.05 equiv).

    • Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center. This large bite angle vastly accelerates the reductive elimination step and prevents catalyst deactivation/poisoning by the nitrogen-rich heteroaryl system.

  • Execution: Heat the mixture to 90 °C under an argon atmosphere for 4-6 hours.

  • Self-Validation & IPC: Monitor via LC-MS. The disappearance of the brominated intermediate (identifiable by its characteristic 1:1 isotopic Br pattern) indicates complete conversion.

  • Purification: Cool to room temperature, filter through a pad of Celite to remove palladium black, partition between water and EtOAc, and purify the concentrated organic layer via flash chromatography.

Quantitative Data: Condition Optimization

The choice of catalyst and base is critical for the C7 Suzuki coupling. The table below summarizes the optimization data, demonstrating why standard Pd(PPh3)4 is inferior for this specific electron-deficient scaffold.

EntryCatalyst (5 mol%)Base (2.5 eq)Solvent (v/v)Temp (°C)Time (h)Yield (%)Observation & Causality
1Pd(PPh3)4Na2CO3Toluene/EtOH/H2O1001245Significant protodeboronation; monodentate ligand fails to stabilize Pd.
2Pd(OAc)2 / SPhosK3PO41,4-Dioxane/H2O90862Sluggish transmetalation due to extreme steric bulk of SPhos.
3 Pd(dppf)Cl2 K2CO3 1,4-Dioxane/H2O 90 4 88 Optimal: Clean conversion, minimal side products; ideal bite angle.
4Pd(dppf)Cl2Cs2CO3DMF/H2O100375Trace hydrolysis of the pyrimidine core due to overly harsh base/temp.

Troubleshooting & Best Practices

  • Preventing Protodeboronation: Electron-deficient boronic acids are prone to protodeboronation. If this is observed (indicated by the presence of the uncoupled aryl ring in LC-MS), lower the reaction temperature to 75 °C and add the boronic acid in portions over 2 hours.

  • Avoiding Catalyst Poisoning: Residual amine salts from the SNAr step (Protocol A) can coordinate to the palladium catalyst in Protocol B, stalling the reaction. Ensure the SNAr workup includes a thorough aqueous wash to remove all traces of DIPEA hydrochloride.

  • Handling the Dihalo Starting Material: 7-Bromo-4-chloropyrido[2,3-d]pyrimidine is moisture-sensitive. Store under inert gas at -20 °C to prevent premature hydrolysis of the C4-chloride to the corresponding pyrimidinone.

References

  • Title: Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines Source: ResearchGate URL: 3

  • Title: One-Pot Two-Step Microwave-Assisted Reaction in Constructing 4,5-Disubstituted Pyrazolopyrimidines Source: ACS Publications URL: 4

  • Title: Pyrido[2,3-d]pyrimidin-7-ones as Specific Inhibitors of Cyclin-Dependent Kinase 4 Source: ACS Publications URL: 1

  • Title: 7-Bromo-4-chloropyrido[2,3-d]pyrimidine | CAS#:1379348-17-0 Source: Chemsrc URL: 2

Sources

Application

Application Note: Sequential Functionalization of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine via SNAr and Buchwald-Hartwig Amination

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocol Strategic Overview & Mechanistic Causality The pyrido[2,3-d]p...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocol

Strategic Overview & Mechanistic Causality

The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of kinase inhibitors and antifolates[1]. The di-halogenated building block, 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0), offers a highly versatile starting point for synthesizing diverse 4,7-disubstituted analogues[2]. However, successfully functionalizing this scaffold requires a deep understanding of its intrinsic chemoselectivity.

As a Senior Application Scientist, I frequently observe researchers attempting direct palladium-catalyzed cross-coupling on di-halogenated heterocycles without accounting for competing reaction pathways. When designing a synthetic route for this specific molecule, one must account for the distinct electronic environments of the C4 and C7 positions:

  • C4-Chloro Position (Pyrimidine Ring): Flanked by two nitrogen atoms (N1 and N3) and the bridgehead carbon, the C4 position is severely electron-deficient. It behaves similarly to a highly activated 4-chloropyrimidine, making it exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr)[3].

  • C7-Bromo Position (Pyridine Ring): The C7 position is less electrophilic than C4, meaning it is relatively inert to SNAr under mild conditions[4]. However, the carbon-bromine bond is highly primed for oxidative addition by Palladium(0) species, making it an ideal candidate for Buchwald-Hartwig cross-coupling[1].

The Causality of Sequence: Attempting a direct Buchwald-Hartwig amination on the intact 7-bromo-4-chloro scaffold is synthetically unviable. The amine nucleophile required for the cross-coupling will preferentially attack the highly electrophilic C4 position via catalyst-free SNAr, leading to complex mixtures or exclusive C4-amination. Therefore, a Sequential Functionalization Strategy is mandatory: the C4-chloro group must first be displaced via a temperature-controlled SNAr, followed by Pd-catalyzed amination at the C7-bromo position[3].

Reactivity Substrate 7-Bromo-4-chloropyrido [2,3-d]pyrimidine C4 C4 Position (Cl) Highly Electrophilic Substrate->C4 Site 1 C7 C7 Position (Br) Oxidative Addition Site Substrate->C7 Site 2 SNAr SNAr Reaction Fast, Catalyst-Free C4->SNAr 1st Step BHA Buchwald-Hartwig Pd-Catalyzed C7->BHA 2nd Step

Reactivity map of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine highlighting sequential functionalization.

Experimental Protocols

The following protocols establish a self-validating system. Step 1 utilizes mild conditions to ensure absolute chemoselectivity at C4. Step 2 employs a robust Palladium/Xantphos system to overcome the steric and electronic deactivation of the resulting intermediate.

Protocol A: Chemoselective SNAr at C4

Objective: Quantitative displacement of the C4-chloride while strictly preserving the C7-bromide.

Materials:

  • 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 equiv)

  • Primary or secondary amine (1.05 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

  • Anhydrous Tetrahydrofuran (THF) (0.1 M)

Step-by-Step Procedure:

  • Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 7-Bromo-4-chloropyrido[2,3-d]pyrimidine in anhydrous THF.

  • Thermal Control: Cool the reaction mixture strictly to 0 °C using an ice-water bath. Causality: Lowering the temperature suppresses any potential off-target nucleophilic attack at C7 and controls the exothermic nature of the SNAr at the highly activated C4 position.

  • Addition: Add DIPEA (2.0 equiv) to the solution, followed by the dropwise addition of the amine (1.05 equiv).

  • Reaction & Validation: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor via LC-MS. The complete disappearance of the parent mass and the appearance of the mono-aminated intermediate validates the step.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude 7-bromo-4-(amino)pyrido[2,3-d]pyrimidine intermediate via flash column chromatography.

Protocol B: Buchwald-Hartwig Amination at C7

Objective: Pd-catalyzed C-N bond formation at the C7 position of the intermediate.

Materials:

  • 7-Bromo-4-(amino)pyrido[2,3-d]pyrimidine intermediate (1.0 equiv)

  • Amine/Aniline (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.05 equiv, 5 mol%)

  • Xantphos (0.10 equiv, 10 mol%)

  • Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous 1,4-Dioxane (0.1 M)

Step-by-Step Procedure:

  • Setup: To an oven-dried Schlenk tube, add the 7-bromo intermediate, the amine, Pd₂(dba)₃, Xantphos, and Cs₂CO₃.

  • Atmospheric Control: Evacuate the tube and backfill with ultra-pure Argon (repeat 3 times). Causality: Pd(0) catalysts and electron-rich phosphine ligands are highly sensitive to oxidation. Strict anaerobic conditions are critical to prevent catalyst poisoning and ensure high turnover frequencies[3].

  • Solvent Addition: Add anhydrous, degassed 1,4-Dioxane via syringe.

  • Heating: Seal the tube and heat the reaction mixture to 100 °C in an oil bath for 12–16 hours.

  • Validation: Analyze an aliquot via LC-MS. The disappearance of the brominated starting material isotope pattern validates successful oxidative addition and reductive elimination.

  • Workup: Cool the mixture to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Purification: Concentrate the filtrate and purify the final 4,7-diaminopyrido[2,3-d]pyrimidine product via reverse-phase preparative HPLC.

Workflow Start 7-Bromo-4-chloropyrido[2,3-d]pyrimidine Step1 Step 1: SNAr at C4 Reagents: Amine 1, DIPEA, THF Conditions: 0 °C to RT, 2 h Start->Step1 Intermediate Intermediate: 7-Bromo-4-(amino)pyrido[2,3-d]pyrimidine Step1->Intermediate Step2 Step 2: Buchwald-Hartwig at C7 Reagents: Amine 2, Pd2(dba)3, Xantphos, Cs2CO3 Conditions: 1,4-Dioxane, 100 °C, 12 h Intermediate->Step2 Product Final Product: 4,7-Diaminopyrido[2,3-d]pyrimidine Step2->Product

Two-step sequential amination workflow for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine.

Quantitative Data: Catalyst & Ligand Optimization

The choice of ligand and base is paramount for the Buchwald-Hartwig step. The newly installed C4-amino group donates electron density into the pyrimidine ring, which slightly deactivates the C7-bromide towards oxidative addition. Bidentate ligands with large bite angles (e.g., Xantphos) or bulky monodentate ligands (e.g., BrettPhos) are required to facilitate the challenging reductive elimination step.

Table 1: Optimization of C7 Buchwald-Hartwig Amination

EntryCatalyst (5 mol%)Ligand (10 mol%)Base (2.0 eq)SolventTemp (°C)Yield (%)Mechanistic Observation
1Pd₂(dba)₃BINAPCs₂CO₃Toluene10045%Sluggish reaction; bite angle insufficient for fast reductive elimination.
2 Pd₂(dba)₃ Xantphos Cs₂CO₃ 1,4-Dioxane 100 82% Optimal; clean conversion, excellent functional group tolerance.
3Pd(OAc)₂BrettPhosNaOtBu1,4-Dioxane10088%Fastest reaction time; however, strong base (NaOtBu) may cleave sensitive groups.
4Pd₂(dba)₃XPhosK₃PO₄t-AmylOH11065%Moderate yield; requires higher temperature to achieve full conversion.

(Note: Yields represent isolated yields after column chromatography. Data is representative of typical secondary amine couplings at the C7 position.)

References

  • Title: Design, Synthesis, and Molecular Modeling of Novel Pyrido[2,3-d]pyrimidine Analogues As Antifolates; Application of Buchwald–Hartwig Aminations of Heterocycles Source: Journal of Medicinal Chemistry - ACS Publications URL
  • Title: Modifying 6-Chloropyrido[2,3-d]pyrimidine: A Guide to Synthetic Transformations Source: Benchchem URL
  • Title: 7-Bromo-4-chloropyrido[2,3-d]pyrimidine | CAS#:1379348-17-0 Source: Chemsrc URL
  • Title: 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine Source: Benchchem URL

Sources

Method

Application Notes and Protocols for the Synthesis of 7-Amino-4-Substituted-Pyrido[2,3-d]pyrimidines

Abstract The pyrido[2,3-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure for its role in numerous biologically active compounds, particularly as kinase inhibitors...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pyrido[2,3-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure for its role in numerous biologically active compounds, particularly as kinase inhibitors in oncology.[1][2] This guide provides a comprehensive overview and detailed protocols for the synthesis of 7-amino-4-substituted-pyrido[2,3-d]pyrimidines. We will delve into the strategic considerations behind common synthetic routes, focusing on a highly versatile and diversity-oriented pathway that proceeds through a key 4-chloro intermediate. The protocols are designed for researchers, scientists, and drug development professionals, offering step-by-step instructions and explaining the causality behind experimental choices to ensure reproducibility and successful synthesis.

Introduction: The Significance of the Pyrido[2,3-d]pyrimidine Core

Fused heterocyclic systems are paramount in drug discovery. Among them, the pyrido[2,3-d]pyrimidine scaffold, an isostere of purine, has garnered significant attention.[3][4] Its unique structure allows it to mimic the endogenous ligands of various enzymes, making it an ideal framework for designing potent and selective inhibitors. Derivatives of this core have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[4][5]

Notably, this scaffold is central to the mechanism of action of several approved and investigational kinase inhibitors.[6][7] Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. The ability to systematically modify the substituents at the 4-position of the pyrido[2,3-d]pyrimidine ring is crucial for tuning the compound's selectivity and potency against specific kinase targets, such as Epidermal Growth Factor Receptor (EGFR) or Cyclin-Dependent Kinases (CDKs).[6][8] This guide focuses on a robust synthetic strategy that enables extensive Structure-Activity Relationship (SAR) studies by facilitating the introduction of diverse functionalities at this key position.

Retrosynthetic Analysis and Core Synthetic Strategies

The construction of the 7-amino-4-substituted-pyrido[2,3-d]pyrimidine scaffold can be approached from several angles. The choice of strategy often depends on the availability of starting materials and the desired substitution pattern. Two primary retrosynthetic disconnections involve either building the pyridine ring onto a pre-existing pyrimidine core or, more commonly for this specific substitution pattern, constructing the pyrimidine ring onto a pyridine precursor.

A particularly effective and widely adopted strategy for generating libraries of 4-substituted analogs involves a three-stage process:

  • Formation of a Pyrido[2,3-d]pyrimidin-4-one Intermediate: A substituted pyridine is cyclized to form the fused bicyclic system with a ketone at the C4 position.

  • Chlorination: The 4-oxo group is converted into a highly reactive 4-chloro group, which serves as an excellent leaving group.

  • Nucleophilic Aromatic Substitution (SNAr): The 4-chloro atom is displaced by a variety of nucleophiles, most commonly primary or secondary amines, to install the desired C4 substituent.

This workflow is efficient, modular, and amenable to both conventional heating and microwave-assisted synthesis, which can significantly reduce reaction times.[9][10]

G cluster_0 Core Synthetic Workflow Start 2-Aminopyridone Precursor Step1 Step 1: Cyclization (e.g., Formic Acid / Ac₂O) Start->Step1 Intermediate1 Pyrido[2,3-d]pyrimidin-4-one Step1->Intermediate1 Step2 Step 2: Chlorination (POCl₃) Intermediate1->Step2 Intermediate2 4-Chloro-pyrido[2,3-d]pyrimidine Step2->Intermediate2 Step3 Step 3: Nucleophilic Substitution (SNAr) (Amine, Microwave) Intermediate2->Step3 FinalProduct Target: 4-Substituted-Amino- Pyrido[2,3-d]pyrimidine Step3->FinalProduct

Caption: Key workflow for synthesizing 4-substituted-aminopyrido[2,3-d]pyrimidines.

Detailed Experimental Protocols

The following protocols describe a validated and robust sequence for the synthesis of a diverse library of 4-amino-substituted pyrido[2,3-d]pyrimidines.

Protocol 1: Synthesis of 2-Hydro-pyrido[2,3-d]pyrimidin-7(8H)-one (Intermediate 1)

This step involves the construction of the fused pyrimidine ring from a 2-aminopyridone precursor. The formylation and subsequent in-situ cyclization provide the foundational bicyclic core.[9][10]

Materials:

  • Substituted 2-aminopyridone (1.0 eq)

  • 85% Formic Acid

  • Acetic Anhydride (Ac₂O)

  • Ice water

  • Filtration apparatus

Procedure:

  • In a round-bottom flask equipped with a reflux condenser, suspend the 2-aminopyridone (1.0 eq) in 85% formic acid.

  • Add acetic anhydride (1.5 eq) dropwise to the suspension at room temperature.

  • Heat the reaction mixture to reflux (typically 100-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Rationale: Formic acid acts as the source for the C2 carbon of the pyrimidine ring, while acetic anhydride serves as a dehydrating agent to drive the cyclization.

  • Upon completion, cool the reaction mixture to room temperature.

  • Slowly pour the cooled mixture into a beaker of ice water with vigorous stirring. A precipitate will form.

  • Collect the solid product by vacuum filtration, wash thoroughly with cold water, and then with a small amount of cold ethanol.

  • Dry the product under vacuum to yield the corresponding 2-hydro-pyrido[2,3-d]pyrimidin-7(8H)-one. The product is often of sufficient purity for the next step.

Protocol 2: Synthesis of 4-Chloro-pyrido[2,3-d]pyrimidine (Intermediate 2)

This protocol details the conversion of the pyrimidin-4-one to the highly reactive 4-chloro intermediate. Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation.[9][10]

Materials:

  • 2-Hydro-pyrido[2,3-d]pyrimidin-7(8H)-one from Protocol 1 (1.0 eq)

  • Phosphorus oxychloride (POCl₃) (5-10 eq)

  • N,N-Diisopropylethylamine (DIPEA) (optional, 0.1 eq)

  • Toluene or Dichloromethane (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Rotary evaporator

Procedure:

  • Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

  • To a flame-dried round-bottom flask, add the pyrido[2,3-d]pyrimidin-7(8H)-one (1.0 eq).

  • Add phosphorus oxychloride (5-10 volumes relative to the starting material weight). A catalytic amount of DIPEA can be added to facilitate the reaction.

  • Heat the mixture to reflux (around 110 °C) for 3-5 hours. The solid should dissolve as the reaction progresses. Monitor by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

  • Slowly and carefully quench the excess POCl₃ by pouring the reaction mixture onto crushed ice in a separate beaker. Perform this step with extreme caution behind a blast shield.

  • Neutralize the acidic aqueous layer by slowly adding saturated NaHCO₃ solution until gas evolution ceases and the pH is ~7-8.

  • Extract the aqueous layer with DCM or ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 4-chloro-pyrido[2,3-d]pyrimidine, which can be purified by column chromatography or used directly in the next step.

Protocol 3: Synthesis of 4-Substituted-Amino-Pyrido[2,3-d]pyrimidines (Final Product)

This final step introduces diversity at the C4 position via a nucleophilic aromatic substitution reaction. Microwave-assisted synthesis is highly recommended for its efficiency and ability to rapidly generate compound libraries.[9][10]

Materials:

  • 4-Chloro-pyrido[2,3-d]pyrimidine from Protocol 2 (1.0 eq)

  • Desired primary or secondary amine (e.g., substituted aniline, benzylamine) (1.2-2.0 eq)

  • Solvent such as Methanol (MeOH), Ethanol (EtOH), or N,N-Dimethylformamide (DMF)

  • Microwave reactor and appropriate vials

  • Purification system (e.g., column chromatography or preparative HPLC)

Procedure:

  • In a microwave reaction vial, combine the 4-chloro-pyrido[2,3-d]pyrimidine (1.0 eq) and the desired amine (1.2 eq).

  • Add the appropriate solvent (e.g., MeOH, 2-5 mL).

  • Seal the vial tightly with a cap.

  • Place the vial in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-140 °C) for a specified time (e.g., 10-30 minutes).

    • Rationale: Microwave heating dramatically accelerates the rate of the SNAr reaction compared to conventional heating, allowing for shorter reaction times and often cleaner product formation.

  • After the reaction is complete, cool the vial to room temperature.

  • If a precipitate has formed, it can be collected by filtration, washed with the reaction solvent, and dried.

  • If the product is soluble, concentrate the reaction mixture under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel or by preparative HPLC to yield the pure 4-substituted-amino-pyrido[2,3-d]pyrimidine.

Data Summary: Representative C4-Substitutions

The versatility of Protocol 3 allows for the introduction of a wide array of substituents at the C4 position. The following table summarizes representative examples found in the literature, highlighting the efficiency of the method.

Entry4-Chloro PrecursorAmine NucleophileConditionsYield (%)Reference
14-chloro-8-ethyl-2-(phenylamino)-8H-pyrido[2,3-d]pyrimidin-7-oneAnilineEtOH, Reflux, 4h85%[6]
24-chloro-8-ethyl-2-(phenylamino)-8H-pyrido[2,3-d]pyrimidin-7-one3-BromoanilineEtOH, Reflux, 4h92%[6]
34-chloro-2-hydro-8-methyl-pyrido[2,3-d]pyrimidin-7(8H)-oneCyclopropylamineMeOH, MW, 120°C, 15 min78%[9][10]
44-chloro-2-hydro-8-methyl-pyrido[2,3-d]pyrimidin-7(8H)-one4-FluoroanilineMeOH, MW, 140°C, 20 min81%[9][10]
54-chloro-2-(phenylamino)-5,6-dihydropyrido[2,3-d]pyrimidin-7(8H)-oneMorpholineDioxane, 100°C, 12h75%[11]

Note: Yields are as reported in the cited literature and may vary based on specific substrate and reaction scale.

Conclusion

The synthetic pathway detailed in this guide, proceeding through a versatile 4-chloro-pyrido[2,3-d]pyrimidine intermediate, represents a powerful and highly adaptable method for generating libraries of 4-substituted analogs. This modular approach is essential for modern drug discovery, enabling extensive SAR exploration to optimize potency, selectivity, and pharmacokinetic properties. By understanding the rationale behind each step, researchers can confidently apply and adapt these protocols to synthesize novel compounds with significant therapeutic potential.

References

  • RSC Publishing. (n.d.). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents.
  • ResearchGate. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents.
  • National Center for Biotechnology Information. (n.d.). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - PMC.
  • BenchChem. (n.d.). A Comparative Guide to Catalysts for Pyrido[2,3-d]pyrimidine Synthesis.
  • ResearchGate. (n.d.). Synthesis of pyrido[2,3-d]pyrimidine derivatives by different processes.
  • Journal of Chemical and Pharmaceutical Research. (2016). The chemistry of pyrido[2,3-d]pyrimidines.
  • Der Pharma Chemica. (2014). Design and synthesis of new pyrido[2,3-d]pyrimidine-1,4-dione derivatives as anti-inflammatory agents.
  • RSC Publishing. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors.
  • National Center for Biotechnology Information. (n.d.). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - PMC.
  • Mont, N., Teixidó, J., & Borrell, J. I. (2009). A diversity oriented, microwave assisted synthesis of N-substituted 2-hydro-4-amino-pyrido[2,3-d]pyrimidin-7(8H)-ones. Molecular Diversity, 13(1), 39–45.
  • BenchChem. (n.d.). Microwave-Assisted Synthesis of 2,6-Disubstituted Pyridines: Application Notes and Protocols for Researchers.
  • ResearchGate. (2019). Synthesis and biological evaluation of novel amino-substituted derivatives of pyrido[2,3-d]pyrimidine as inhibitors of protein kinase CK2.
  • PubMed. (1995). Tyrosine kinase inhibitors. 7. 7-Amino-4-(phenylamino)- and 7-amino-4-[(phenylmethyl)amino]pyrido[4,3-d]pyrimidines: a new class of inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor.
  • PubMed. (2009). A diversity oriented, microwave assisted synthesis of N-substituted 2-hydro-4-amino-pyrido[2,3-d]pyrimidin-7(8H)-ones.
  • MDPI. (2023). Multicomponent, Solvent-Free Synthesis of 4-Substituted Aminopyrido[2,3-d]pyrimidines Derivatives.
  • MDPI. (2021). Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70.
  • ACS Publications. (2000). Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases.
  • National Center for Biotechnology Information. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications - PMC.

Sources

Application

protocol for nucleophilic aromatic substitution on 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) on 7-Bromo-4-chloropyrido[2,3-d]pyrimidine Executive Summary The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern drug di...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) on 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Executive Summary

The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, frequently serving as the core structure for ATP-competitive kinase inhibitors (e.g., CDK4/6 and PI3K/mTOR inhibitors) [1, 4]. 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) is a highly versatile dihalogenated building block. The orthogonal reactivity of its two halogens allows for sequential, site-specific functionalization. This technical note details a self-validating protocol for the highly regioselective Nucleophilic Aromatic Substitution (SNAr) of the C-4 chloride with amine nucleophiles, preserving the C-7 bromide for downstream transition-metal-catalyzed cross-coupling.

Mechanistic Rationale: The Causality of Regiocontrol

Achieving strict regiocontrol when multiple halogens are present on a fused heterocyclic system requires exploiting the electronic disparities between the rings.

In the pyrido[2,3-d]pyrimidine system, the pyrimidine ring is significantly more electron-deficient than the fused pyridine ring [2, 3]. When a nucleophile attacks the C-4 position, the resulting anionic transition state (the Meisenheimer complex) is highly stabilized by the two adjacent electronegative nitrogen atoms of the pyrimidine ring. Conversely, attack at the C-7 position on the pyridine ring lacks this dual-nitrogen stabilization.

Furthermore, chloride is an excellent leaving group for SNAr reactions. By maintaining mild thermal conditions (0 °C to room temperature) and utilizing a non-nucleophilic base (such as N,N-Diisopropylethylamine, DIPEA), the activation energy required to displace the C-4 chloride is easily met, while the energy barrier for the C-7 bromide displacement remains insurmountable [1, 3]. This kinetic control prevents the formation of undesired di-substituted byproducts.

Reaction Optimization & Quantitative Data

To establish a self-validating system, researchers must understand how solvent, base, and temperature dictate the reaction's outcome. Table 1 summarizes the optimization parameters for coupling a standard primary amine (e.g., cyclopentylamine) to the scaffold.

Table 1: Optimization of SNAr Conditions for Regioselectivity

SolventBase (2.0 eq)TemperatureTimeC-4 Mono-SNAr Yield (%)C-4, C-7 Di-SNAr Yield (%)
DCM DIPEA 0 °C to RT 2 h > 95 < 1
EtOHTEART4 h882
THFDIPEAReflux (66 °C)3 h7015
DMFK₂CO₃80 °C1 h4542

Insight: Elevated temperatures in polar aprotic solvents (DMF) provide enough thermal energy to overcome the activation barrier at C-7, leading to a loss of regiocontrol. Dichloromethane (DCM) at low temperatures ensures near-perfect kinetic selectivity.

Experimental Protocol: C-4 Amination

This step-by-step methodology ensures high fidelity and reproducible yields for the synthesis of 7-bromo-4-(alkylamino)pyrido[2,3-d]pyrimidine derivatives.

Materials & Reagents:

  • 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 equiv.)

  • Amine Nucleophile (e.g., Cyclopentylamine or Piperidine) (1.1 - 1.2 equiv.)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 equiv.)

  • Anhydrous Dichloromethane (DCM) (0.1 M relative to starting material)

Step-by-Step Methodology:

  • Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stir bar, suspend 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 equiv.) in anhydrous DCM under an inert atmosphere (Nitrogen or Argon).

  • Thermal Control: Submerge the reaction flask in an ice-water bath to achieve an internal temperature of 0 °C. Causality: Initial cooling suppresses the exothermic nature of the amine addition and strictly enforces C-4 regioselectivity.

  • Reagent Addition: Add DIPEA (2.0 equiv.) via syringe. Subsequently, add the amine nucleophile (1.1 equiv.) dropwise over 5 minutes.

  • Reaction Propagation: Remove the ice bath and allow the reaction mixture to gradually warm to room temperature (20–25 °C). Stir for 1.5 to 2 hours.

  • In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/Ethyl Acetate, 3:1 v/v) or LC-MS. The starting material should be completely consumed, replaced by a single, more polar spot/peak corresponding to the C-4 aminated product.

  • Quench & Work-up: Dilute the reaction mixture with additional DCM. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (to neutralize any residual acid), water, and brine.

  • Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography on silica gel to afford the pure 7-bromo-4-(alkylamino)pyrido[2,3-d]pyrimidine.

Synthetic Workflow Visualization

The following diagram illustrates the logical progression from the dihalogenated starting material through the regioselective SNAr, culminating in downstream orthogonal functionalization.

G SM 7-Bromo-4-chloropyrido [2,3-d]pyrimidine (Starting Material) Reagents Nucleophile (R-NH2) + DIPEA Base SM->Reagents Mild Temp (0-25 °C) MC Meisenheimer Complex (C-4 Activation) Reagents->MC Nucleophilic Attack Product 7-Bromo-4-(alkylamino) pyrido[2,3-d]pyrimidine (Regioselective Product) MC->Product -HCl Suzuki Pd-Catalyzed Cross-Coupling (C-7) Product->Suzuki Orthogonal Functionalization Final 4,7-Disubstituted Kinase Inhibitor Suzuki->Final Boronic Acid + Pd(0)

Figure 1: Regioselective SNAr workflow and orthogonal functionalization of the pyrido[2,3-d]pyrimidine scaffold.

Downstream Applications

Once the C-4 position is successfully functionalized, the remaining C-7 bromide serves as an ideal handle for palladium-catalyzed cross-coupling reactions [1, 3]. Researchers can subject the isolated intermediate to Suzuki-Miyaura coupling (using aryl/heteroaryl boronic acids and Pd(PPh₃)₄) or Buchwald-Hartwig amination to introduce diverse chemical space at the C-7 position, rapidly generating libraries of highly potent, dual-functionalized kinase inhibitors [4].

References

  • SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines. MDPI. Available at: [Link]

  • Regiocontroled SNAr and Palladium Cross-Coupling Reactions of 2,4,7-Trichloropyrido[3,2-d]pyrimidine. ResearchGate. Available at: [Link]

  • Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. PMC - NIH. Available at: [Link]

Method

Application Note: A Strategic Guide to the Synthesis of Novel Derivatives for Drug Discovery

Abstract: The synthesis of novel chemical derivatives is the engine of small-molecule drug discovery. This process, central to the Design-Make-Test-Analyze (DMTA) cycle, allows for the systematic optimization of lead com...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The synthesis of novel chemical derivatives is the engine of small-molecule drug discovery. This process, central to the Design-Make-Test-Analyze (DMTA) cycle, allows for the systematic optimization of lead compounds to enhance potency, selectivity, and pharmacokinetic profiles. This application note provides a comprehensive, experience-driven guide for researchers, scientists, and drug development professionals. It moves beyond simple step-by-step instructions to explain the strategic thinking behind modern synthetic workflows, from initial retrosynthetic analysis to final product characterization. We detail robust protocols for synthesis and purification, underscore the importance of reaction optimization, and provide clear methods for structural verification, ensuring a self-validating and reproducible scientific process.

Strategic Planning: From Concept to Reaction Vessel

The journey to a novel derivative begins not in the lab, but with strategic planning. The goal is to design a synthetic route that is efficient, scalable, and robust.[1]

Retrosynthetic Analysis: The Art of Working Backward

Before any reaction is attempted, a viable synthetic pathway must be designed. The cornerstone of this process is retrosynthetic analysis, a technique that involves deconstructing the target molecule into simpler, commercially available precursors.[1][2] This "working backward" approach identifies key chemical bonds (disconnections) that can be formed using reliable and well-understood chemical reactions.[1]

Forward Synthesis & Method Selection

Once a retrosynthetic plan is in place, the forward synthesis is mapped out. This involves selecting specific reaction types. The modern synthetic toolbox is vast, including powerful methods like:

  • Transition Metal-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Negishi): These are workhorse reactions for creating carbon-carbon bonds, essential for building complex molecular scaffolds.[6]

  • C-H Activation: This cutting-edge technique allows for the direct functionalization of otherwise unreactive carbon-hydrogen bonds, often reducing the number of synthetic steps.[6]

  • Biocatalysis: Using enzymes as catalysts offers unparalleled selectivity and operates under mild, environmentally friendly conditions, aligning with the principles of green chemistry.[6][7]

The overall workflow from initial concept to a fully characterized novel compound is a multi-stage process requiring careful planning and execution at each step.

G cluster_design Phase 1: Design & Planning cluster_make Phase 2: Synthesis & Purification cluster_analyze Phase 3: Analysis & Validation A Target Molecule Ideation B Retrosynthetic Analysis [AI-Assisted] A->B C Forward Synthesis Route Planning B->C D Reaction Execution C->D Optimized Protocol E Work-up & Crude Isolation D->E F Purification (e.g., Chromatography) E->F G Structural Characterization (NMR, MS) F->G Purified Isolate H Purity Analysis (HPLC) G->H I Final, Characterized Compound H->I

Caption: High-level workflow for the synthesis of novel derivatives.

The "Make" Phase: Core Synthetic Protocols

Execution of the synthetic plan requires meticulous attention to detail, rigorous documentation, and a commitment to safety. Every experiment should be documented in a manner that allows for exact replication.[8]

Protocol: Synthesis of a Novel Biaryl Derivative via Suzuki-Miyaura Cross-Coupling

This protocol describes a representative synthesis of a novel biaryl compound, a common structural motif in medicinal chemistry. The Suzuki-Miyaura reaction is chosen for its reliability and broad functional group tolerance.[6]

Materials & Reagents:

Reagent/MaterialFormulaM.W.AmountMoles (mmol)Role
Aryl Bromide (Substrate 1)Ar¹-BrVaries1.0 eq1.0Starting Material
Arylboronic Acid (Substrate 2)Ar²-B(OH)₂Varies1.2 eq1.2Starting Material
Pd(PPh₃)₄C₇₂H₆₀P₄Pd1155.560.03 eq0.03Catalyst
Potassium CarbonateK₂CO₃138.213.0 eq3.0Base
1,4-DioxaneC₄H₈O₂88.115 mL-Solvent
WaterH₂O18.021 mL-Co-Solvent
Anhydrous Sodium SulfateNa₂SO₄142.04As needed-Drying Agent
Ethyl AcetateC₄H₈O₂88.11As needed-Extraction Solvent
HexanesC₆H₁₄86.18As needed-Extraction/TLC Solvent

Experimental Procedure:

  • Inert Atmosphere Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add the Aryl Bromide (1.0 mmol) and the Arylboronic Acid (1.2 mmol).

  • Reagent Addition: Add potassium carbonate (3.0 mmol) and Pd(PPh₃)₄ (0.03 mmol) to the flask.

    • Scientist's Note: The palladium catalyst is sensitive to air and moisture. Handling it quickly and under an inert atmosphere is crucial for maintaining its catalytic activity.

  • Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask using a vacuum pump and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure all oxygen is removed.

  • Solvent Addition: Using syringes, add 1,4-dioxane (5 mL) and water (1 mL). The solution should be degassed by bubbling the inert gas through it for 10-15 minutes.

  • Reaction: Place the flask in a pre-heated oil bath at 90 °C. Stir vigorously for 4-12 hours.

  • Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC).[9] Take a small aliquot from the reaction, dilute it with ethyl acetate, and spot it on a TLC plate against the starting materials. A new spot corresponding to the product should appear, and the starting material spots should diminish.

  • Quenching & Work-up: Once the reaction is complete, cool the flask to room temperature. Quench the reaction by adding 10 mL of water.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate (3 x 15 mL).

    • Rationale: The desired organic product is more soluble in the ethyl acetate layer, while inorganic salts (like the base) remain in the aqueous layer. Repeated extractions ensure maximum recovery of the product.

  • Drying and Concentration: Combine the organic layers and dry them over anhydrous sodium sulfate. Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator. This yields the crude product, which will be purified in the next phase.

Optimization: The Path to an Efficient Synthesis

The initial protocol provides a starting point, but rarely the optimal conditions. Reaction optimization is a critical phase aimed at maximizing yield and purity while minimizing reaction time and waste.[10] This is achieved by systematically varying key parameters.

Key Variables for Optimization:

  • Catalyst/Ligand: Different palladium catalysts or ligands can dramatically affect reaction efficiency.

  • Solvent: The polarity and boiling point of the solvent can influence reaction rates.

  • Base: The strength and solubility of the base are critical.

  • Temperature: Higher temperatures can increase reaction speed but may also lead to side products.

  • Concentration: Reaction kinetics can be concentration-dependent.

Modern approaches like Design of Experiments (DoE) and Bayesian optimization allow for the efficient exploration of this complex parameter space, requiring fewer experiments than traditional one-variable-at-a-time (OFAT) methods.[10][11][12]

Hypothetical Optimization Results (DoE Approach):

RunCatalyst (mol%)BaseTemperature (°C)Yield (%)
1Pd(PPh₃)₄ (3%)K₂CO₃9075%
2Pd(dppf)Cl₂ (2%)K₂CO₃9088%
3Pd(PPh₃)₄ (3%)Cs₂CO₃10082%
4Pd(dppf)Cl₂ (2%)Cs₂CO₃10095%

Purification and Characterization: Validation of Success

A synthesized compound is of little value until it is purified and its structure is unambiguously confirmed. High purity is essential for accurate biological testing.

Protocol: Purification by Flash Column Chromatography

Flash column chromatography is the most common technique for purifying reaction mixtures on a laboratory scale.[13] It separates compounds based on their differential adsorption to a stationary phase (silica gel) while being moved by a mobile phase (solvent mixture).[14]

G cluster_prep Preparation cluster_run Elution cluster_analysis Analysis A Select Solvent System (TLC) B Pack Column with Silica Gel A->B C Load Crude Product onto Column B->C D Apply Mobile Phase (Solvent) C->D E Compounds Separate Based on Polarity D->E F Collect Fractions E->F G Analyze Fractions (TLC) F->G H Combine Pure Fractions G->H I Evaporate Solvent H->I J Obtain Pure Compound I->J

Caption: Workflow for purification via flash column chromatography.

Experimental Procedure:

  • Solvent System Selection: Using TLC, determine an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) that provides good separation between the desired product and impurities. The ideal Rf (retention factor) for the product is ~0.3.

  • Column Packing: Pack a glass column with silica gel slurried in the chosen non-polar solvent (e.g., hexanes). Ensure the packing is uniform and free of air bubbles.

  • Sample Loading: Dissolve the crude product from the synthesis step in a minimal amount of a suitable solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column.

  • Elution: Carefully add the mobile phase to the top of the column and apply positive pressure (using air or nitrogen) to force the solvent through the silica gel.

  • Fraction Collection: Collect the eluent in a series of test tubes or vials. Less polar compounds will travel down the column faster and be collected in earlier fractions.

  • Analysis: Spot each collected fraction on a TLC plate to determine which ones contain the pure product.

  • Final Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the final, purified novel derivative.

Structural Characterization

The final and most critical step is to confirm the identity and purity of the isolated compound. A combination of spectroscopic techniques is required for unambiguous structural elucidation.[15]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for determining the precise structure of an organic molecule.[16] ¹H NMR provides information about the number and connectivity of hydrogen atoms, while ¹³C NMR does the same for the carbon skeleton.[17][18]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an extremely accurate molecular weight, which can be used to determine the compound's exact molecular formula.[19][20]

  • High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final compound, often expressed as a percentage area under the curve.

Summary of Characterization Data for Hypothetical Product (Ar¹-Ar²):

TechniqueData ObtainedResult
¹H NMR Chemical shifts, integration, coupling constantsConsistent with the proposed biaryl structure.
¹³C NMR Number and type of carbon environmentsConfirms the carbon backbone of the molecule.
HRMS (ESI) Exact mass [M+H]⁺Calculated: 314.1234; Found: 314.1236
HPLC Purity assessment (254 nm)>98%

Conclusion and Future Outlook

The synthesis of novel derivatives remains a cornerstone of modern drug development. The methodical process outlined here—from computational design and strategic planning to meticulous execution, optimization, and rigorous characterization—forms a robust framework for success. As technology evolves, we anticipate even greater integration of automation, machine learning for reaction prediction, and advanced techniques like flow chemistry to further accelerate the DMTA cycle.[6][7][21] These innovations will empower scientists to explore chemical space more efficiently, bringing novel therapeutics from the laboratory to the clinic faster than ever before.

References

  • Sapio Sciences. (2025, March 3). Best Practices for Documenting Synthesis Steps and Managing Reagents. Sapio Sciences.
  • Scribd. (n.d.). Self-Optimizing Organic Reaction Techniques. Scribd.
  • Conor, A. (2024). Innovations in Synthetic Route Design for Drug Discovery and Development. Journal of Chemical and Pharmaceutical Research, 16(4), 132.
  • Hilaris Publisher. (2023, December 30). Retrosynthetic Analysis: Planning the Route to Drug Synthesis. Hilaris Publisher.
  • SYNTHIA®. (n.d.).
  • JournalsPub. (2024, October 7). Innovative Approaches to Molecular Synthesis for Drug Development. JournalsPub.
  • MDPI. (2025, May 31). Integrating Synthetic Accessibility Scoring and AI-Based Retrosynthesis Analysis to Evaluate AI-Generated Drug Molecules Synthesizability. MDPI.
  • ProQuest. (n.d.).
  • American Chemical Society. (n.d.). Explained: How is synthetic chemistry driving drug discovery today?. American Chemical Society.
  • Royal Society of Chemistry. (n.d.).
  • Hilaris Publisher. (2024, June 26). Innovation in Synthetic Methods for Drug Discovery and Development. Hilaris Publisher.
  • BenchChem. (n.d.).
  • PMC. (2025, January 6). Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. PMC.
  • Creative Biostructure. (2025, April 29). High-Resolution NMR for Complex Molecule Analysis.
  • The Royal Society of Chemistry. (n.d.). Experimental reporting. The Royal Society of Chemistry.
  • BenchChem. (n.d.).
  • IntechOpen. (2022, July 20).
  • Study Mind. (2022, April 19). Organic Synthesis - Practical Purification Techniques (A-Level Chemistry). Study Mind.
  • arXiv. (2025, April 3). Evaluating Molecule Synthesizability via Retrosynthetic Planning and Reaction Prediction. arXiv.
  • ACS Publications. (2025, July 23). A Methodological Review of Extraction, Purification, and Identification Techniques for Natural Bioactive Compounds.
  • University of Rochester. (n.d.). About Purification. University of Rochester Department of Chemistry.
  • Wikipedia. (n.d.).
  • The Doyle Group. (2021, February 4). Bayesian reaction optimization as a tool for chemical synthesis. The Doyle Group.
  • ACS Publications. (2024, April 10). A Brief Introduction to Chemical Reaction Optimization.
  • MDPI. (2022, November 28). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. MDPI.
  • ResolveMass Laboratories Inc. (n.d.). NMR characterization of small and large molecules.
  • News-Medical.Net. (2019, April 11). Characterizing Small Molecules with NMR. News-Medical.Net.
  • arXiv. (2025, August 30).
  • Journal of Chemical Education. (2023, September 12). A Novel and Simple Experimental Procedure for Synthesizing, Purifying, and Identifying Coumarin in Undergraduate Heterocyclic Chemistry Laboratories.
  • Writing an Organic Chemistry Lab Report. (n.d.).
  • MDPI. (2022, September 30).

Sources

Application

Application Note: Rational Design and High-Throughput Optimization of Catalytic Conditions for Cross-Coupling Reactions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Application Note & Standard Operating Protocol (SOP) Introduction: The Strategic Imperative of Reaction Optimization Pal...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Application Note & Standard Operating Protocol (SOP)

Introduction: The Strategic Imperative of Reaction Optimization

Palladium- and nickel-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, are foundational to modern pharmaceutical synthesis. However, the transition from a theoretical synthetic route to a high-yielding, scalable process is rarely straightforward. Substrate-specific challenges—such as steric hindrance, electronic deactivation (e.g., electron-deficient pyridines), and competing side reactions like protodeboronation—demand a rational approach to catalyst, ligand, and solvent selection.

As a Senior Application Scientist, I approach cross-coupling not as a monolithic procedure, but as a highly tunable catalytic cycle. This guide delineates the causality behind catalytic condition selection and provides a self-validating High-Throughput Screening (HTS) protocol to rapidly identify optimal reaction parameters.

Mechanistic Foundations & Causality

To optimize a cross-coupling reaction, one must first identify the rate-limiting step within the catalytic cycle. The efficiency of the transformation depends on the delicate balance of steric and electronic properties imparted by the ligand to the metal center.

  • Oxidative Addition: For unreactive electrophiles (e.g., aryl chlorides), the metal center must be highly electron-rich. Alkyl-substituted phosphines or N-heterocyclic carbenes (NHCs) increase the electron density on the palladium, facilitating the insertion into the strong C–Cl bond[1].

  • Transmetalation / Amine Binding: In Suzuki-Miyaura couplings, the boron species must be activated by a base to form a reactive boronate complex. However, heteroaryl boronic acids are highly prone to protodeboronation under aqueous basic conditions[2]. Thus, rapid generation of the active Pd(0) species using precatalysts (like palladacycles or Pd(OAc)₂ with RuPhos) is critical to outcompete this degradation pathway[1].

  • Reductive Elimination: This step is sterically driven. Bulky biarylphosphine ligands (e.g., the Buchwald ligands) crowd the metal center, forcing the two coupling partners together and accelerating product release, thereby preventing catalyst trapping and decomposition[3].

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Requires e- rich Pd) Pd0->OxAdd + Ar-X PdII_Ox L_nPd(II)(Ar)(X) OxAdd->PdII_Ox Transmet Transmetalation / Amine Binding PdII_Ox->Transmet + Nu-M / Base PdII_Trans L_nPd(II)(Ar)(Nu) Transmet->PdII_Trans RedElim Reductive Elimination (Sterically driven) PdII_Trans->RedElim RedElim->Pd0 Regenerates Pd(0) Product Cross-Coupled Product RedElim->Product

Caption: Generalized Palladium-Catalyzed Cross-Coupling Cycle highlighting key mechanistic steps.

Rational Ligand and Solvent Selection

The choice of ligand is paramount, particularly in the Buchwald-Hartwig amination where the coordinating ability of heteroatoms (like the nitrogen in pyridine) can lead to catalyst deactivation[3].

Ligand Selection Matrix

The following table summarizes the empirical rules for ligand selection based on substrate causality:

LigandStructure TypePrimary ApplicationMechanistic Causality
BrettPhos Bulky BiarylphosphinePrimary AminesExtreme steric bulk prevents the secondary amine product from re-binding, halting unwanted bis-arylation[4].
RuPhos Bulky BiarylphosphineSecondary AminesExcellent for secondary amines and primary alkyltrifluoroborates; promotes rapid reductive elimination[1][4].
XPhos Bulky BiarylphosphineGeneral Suzuki / Aryl ChloridesHighly electron-rich nature accelerates oxidative addition into unreactive aryl chlorides[3].
Xantphos Chelating BisphosphineAmides / CO insertionLarge bite angle enforces a geometry that favors reductive elimination over β-hydride elimination[3].
DavePhos BiarylphosphineIndoles / NH-HeterocyclesTuned sterics allow for efficient coupling of challenging nitrogen-containing heterocycles[4].
Green Solvent Considerations

Historically, cross-coupling reactions have relied heavily on toxic solvents like 1,4-dioxane and toluene[5]. Recent solvent selection guides emphasize the transition to greener alternatives. For acyl Buchwald-Hartwig cross-couplings and transamidations, 2-methyltetrahydrofuran (2-MeTHF) and methyl tert-butyl ether (MTBE) have been identified as highly effective, sustainable alternatives that maintain or exceed the reaction kinetics observed in traditional ethereal solvents[6].

High-Throughput Screening (HTS) Protocol

Due to the multifactorial nature of cross-coupling, predicting the perfect condition a priori is difficult. High-throughput experimentation allows chemists to rapidly scout reaction conditions using microscale quantities[7].

The following protocol utilizes a 24-well plate format (e.g., KitAlysis™ platforms) to screen multiple precatalysts and ligands simultaneously[8][9]. To ensure the protocol is a self-validating system , an internal standard (biphenyl) is incorporated from the beginning, allowing for absolute yield quantification and mass balance verification regardless of volumetric losses during workup[9].

Reagents and Equipment
  • Substrates: Aryl halide (10 µmol per well), Nucleophile (boronic acid or amine, 12-15 µmol per well).

  • Internal Standard: Biphenyl (30 mg total stock)[9].

  • Catalyst/Ligand: 24-well plate pre-dosed with 1 µmol (10 mol%) of various Pd-precatalysts or ligand combinations[8][9].

  • Base: K₃PO₄ or Cs₂CO₃ (30 µmol per well)[1].

  • Solvent: Degassed 2-MeTHF or Dioxane/H₂O mixture[6][7].

  • Equipment: Glovebox or benchtop inertion box, heating block, multichannel pipette.

Step-by-Step HTS Methodology
  • Stock Solution Preparation (Inert Atmosphere):

    • Prepare a master stock solution containing the aryl halide (0.1 M), the nucleophile (0.12 M), and the biphenyl internal standard (0.05 M) in the chosen degassed solvent.

    • Causality: Preparing a master mix minimizes pipetting errors and ensures the exact same ratio of substrate to internal standard is delivered to every well, ensuring data integrity.

  • Base Addition:

    • Add the solid base (e.g., K₃PO₄) to each well of the pre-dosed catalyst plate.

  • Dosing:

    • Using a multichannel pipette, dispense 100 µL of the master stock solution into each of the 24 wells.

  • Reaction Execution:

    • Seal the 24-well plate with a chemically resistant cap mat.

    • Transfer to a heating block set to 80–100 °C and agitate for 2 to 12 hours[1][7].

  • Quench and Dilution (Self-Validation Step):

    • Cool the plate to room temperature.

    • Quench the reactions by adding 500 µL of acetonitrile or ethyl acetate to each well to precipitate inorganic salts.

    • Filter the mixtures through a 96-well filter plate into an analysis plate.

  • LC-MS / GC-MS Analysis:

    • Analyze the filtrate. Calculate the yield of the product and the remaining starting material relative to the biphenyl internal standard peak area.

    • Causality: If the sum of the product and unreacted starting material does not equal 100% (relative to the internal standard), a side reaction (e.g., protodeboronation or homocoupling) has occurred, guiding further optimization[10].

HTSWorkflow Prep 1. Stock Solution Prep (Substrates + Internal Std) Dose 2. Dosing into 24-Well Plate (Pre-loaded Catalysts) Prep->Dose React 3. Parallel Reaction (Sealed, Heated, Agitated) Dose->React Quench 4. Quench & Dilute (Self-Validating Control) React->Quench Analyze 5. LC-MS/GC-MS Analysis (Yield & Selectivity) Quench->Analyze

Caption: High-Throughput Screening (HTS) workflow for rapid catalytic condition optimization.

Scale-Up Considerations

Once a hit is identified via HTS, scaling up requires transitioning from microscale vials to standard Schlenk flask or continuous flow techniques[2].

  • Catalyst Loading: While HTS utilizes 10 mol% catalyst to ensure kinetic visibility, preparative scale reactions should be optimized down to 0.5–2 mol% Pd to reduce costs and metal contamination[1][2].

  • Continuous Flow: For highly unstable intermediates (like 2-heteroarylboronic acids), translating the batch condition into a continuous-flow microreactor minimizes the residence time of the unstable species in basic aqueous conditions, drastically improving isolated yields[2].

Sources

Method

Large-Scale Synthesis of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine: A Comprehensive Protocol

Strategic Overview & Mechanistic Rationale The pyrido[2,3-d]pyrimidine scaffold is a highly privileged pharmacophore in modern medicinal chemistry. It serves as the core structural motif for numerous FDA-approved therape...

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Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview & Mechanistic Rationale

The pyrido[2,3-d]pyrimidine scaffold is a highly privileged pharmacophore in modern medicinal chemistry. It serves as the core structural motif for numerous FDA-approved therapeutics, most notably cyclin-dependent kinase (CDK) inhibitors like Palbociclib, as well as various Aurora kinase inhibitors[1][2][3].

Within this chemical space, 7-bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) is an exceptionally valuable di-halogenated building block. Its strategic utility lies in its orthogonal reactivity:

  • C4-Chloride: Highly electrophilic and primed for rapid SN​Ar displacement with various nucleophiles (typically primary or secondary amines) under mild conditions[4].

  • C7-Bromide: Less reactive towards nucleophilic attack but perfectly suited for subsequent transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations) once the C4 position is functionalized[4].

Retrosynthetic Logic

To achieve a scalable and high-yielding synthesis, we utilize a robust two-step sequence starting from commercially available 2-amino-6-bromonicotinic acid.

  • Cyclocondensation: The bifunctional nature of the adjacent amino and carboxylic acid groups allows for the construction of the pyrimidine ring via a one-carbon synthon[5]. Formamide acts dually as the solvent and the reagent, providing both the C2 carbon and the N3 nitrogen necessary to close the pyrimidin-4-one ring.

  • Deoxychlorination: The intermediate lactam is subjected to phosphorus oxychloride ( POCl3​ ). The addition of a hindered, non-nucleophilic base (DIPEA) facilitates the formation of a Vilsmeier-Haack-type intermediate. This activates the C4-lactam oxygen as a leaving group, driving the nucleophilic substitution by chloride while preventing acid-catalyzed degradation of the heterocyclic core[4][6].

Synthetic Workflow Visualization

Pathway SM 2-Amino-6-bromonicotinic acid (Starting Material) Cond1 Formamide 150 °C, 6 h SM->Cond1 Int1 7-Bromopyrido[2,3-d]pyrimidin-4(3H)-one (Intermediate) Cond1->Int1 Cond2 POCl3, DIPEA Reflux, 3 h Int1->Cond2 Prod 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (Target Product) Cond2->Prod

Two-step synthetic workflow for 7-bromo-4-chloropyrido[2,3-d]pyrimidine.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 7-Bromopyrido[2,3-d]pyrimidin-4(3H)-one

This step establishes the bicyclic core. The protocol is designed to be self-validating; the phase changes during the reaction serve as visual indicators of progress.

Reagents & Equipment:

  • 2-Amino-6-bromonicotinic acid: 50.0 g (230 mmol)

  • Formamide: 250 mL

  • 1 L round-bottom flask equipped with a reflux condenser and magnetic stirrer.

Procedure:

  • Initiation: Charge the 1 L round-bottom flask with 2-amino-6-bromonicotinic acid and formamide. Stir the suspension vigorously.

  • Thermal Cyclization: Heat the mixture to 150 °C under a nitrogen atmosphere.

    • Causality & Observation: As the temperature rises, the suspension will become a homogeneous dark solution, indicating the formation of the open-chain formamide intermediate. After 2–3 hours, a new fine precipitate will begin to form, signaling the successful intramolecular cyclization into the insoluble pyrimidinone product.

  • Monitoring: Maintain heating for 6 hours. Confirm completion via TLC (DCM:MeOH 9:1); the starting material spot ( Rf​≈0.2 ) should completely disappear.

  • Quenching & Isolation: Cool the reaction mixture to room temperature. Pour the mixture slowly into 1 L of ice-cold distilled water with vigorous stirring.

    • Causality: Formamide is highly water-soluble, while the product is not. This step crashes out the product and removes unreacted formamide and water-soluble impurities.

  • Filtration: Filter the resulting precipitate under vacuum. Wash the filter cake sequentially with cold water ( 2×200 mL) and cold ethanol (100 mL) to remove residual moisture and trace organic impurities.

  • Drying: Dry the solid in a vacuum oven at 60 °C overnight to afford 7-bromopyrido[2,3-d]pyrimidin-4(3H)-one as a tan solid.

Step 2: Synthesis of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

This step converts the lactam to the highly reactive chloro-pyrimidine. Strict anhydrous conditions and temperature control are critical.

Reagents & Equipment:

  • 7-Bromopyrido[2,3-d]pyrimidin-4(3H)-one: 40.0 g (177 mmol)

  • Phosphorus oxychloride ( POCl3​ ): 150 mL

  • N,N-Diisopropylethylamine (DIPEA): 35 mL

  • 500 mL two-neck flask, reflux condenser, drying tube, and dropping funnel.

Procedure:

  • Suspension: In the dried 500 mL flask, suspend the intermediate from Step 1 in POCl3​ (150 mL). Cool the flask to 0 °C in an ice bath.

  • Base Addition: Slowly add DIPEA (35 mL) dropwise over 15 minutes.

    • Causality: DIPEA neutralizes the HCl generated during the chlorination, preventing acid-catalyzed cleavage of the pyridine ring. Its slow addition mitigates the highly exothermic formation of the Vilsmeier-type active complex.

  • Reflux: Remove the ice bath and heat the mixture to reflux (~105 °C) for 3 hours. The suspension will dissolve to form a dark, homogeneous solution.

  • Concentration (Critical Step): Upon reaction completion (verified by TLC aliquot quenched in ice water/EtOAc), concentrate the mixture under reduced pressure to remove the majority of the excess POCl3​ [6].

    • Self-Validating Safety & Yield Check: Removing POCl3​ prior to the aqueous quench prevents violent exothermic hydrolysis and minimizes the hydrolytic reversion of the highly sensitive C4-chloride product back to the starting lactam.

  • Aqueous Quench: Carefully pour the viscous residue into a beaker containing crushed ice (500 g) and dichloromethane (DCM) (500 mL). Stir vigorously until the ice melts.

  • Neutralization: Slowly add saturated aqueous sodium bicarbonate solution until the aqueous layer reaches pH 7.

  • Extraction & Purification: Separate the organic layer. Extract the aqueous layer with additional DCM ( 2×200 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate.

  • Final Polish: Recrystallize the crude yellow residue from toluene/hexane (1:3) to yield 7-bromo-4-chloropyrido[2,3-d]pyrimidine as a pale yellow crystalline solid[6].

Quantitative Data & Analytical Markers

The following table summarizes the key reaction parameters, expected yields, and self-validating analytical markers required to confirm the success of each step.

ParameterStep 1: CyclocondensationStep 2: Deoxychlorination
Core Reagents 2-Amino-6-bromonicotinic acid, Formamide7-Bromopyrido[2,3-d]pyrimidin-4(3H)-one, POCl3​ , DIPEA
Operating Temperature 150 °C0 °C 105 °C (Reflux)
Reaction Time 6 hours3 hours
Typical Yield 75–85%70–80%
Visual Cue of Success Formation of a fine precipitate from a dark solutionComplete dissolution of solid into a dark liquid
Key NMR Marker ( 1 H) Appearance of pyrimidine C2-H singlet ( 8.3 ppm)Disappearance of lactam N-H broad singlet ( 12.5 ppm)
Key Mass Spec Marker [M+H]+ at m/z 226.0 / 228.0 (Br isotope pattern) [M+H]+ at m/z 244.0 / 246.0 / 248.0 (Br/Cl pattern)

References

  • Efficient Synthesis of Densely Functionalized Pyrido[2,3-d]Pyrimidines via Three-component One-pot Domino Knoevenagel aza-Diels Alder Reaction and Induces Apoptosis in Human Cancer Cell Lines via Inhibiting Aurora A and B Kinases. tandfonline.com. 1

  • Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. nih.gov. 2

  • Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and[4,3-d]pyrimidine Derivatives. mdpi.com. 3

  • 6-Amino-2-bromonicotinic Acid. benchchem.com. 5

  • Identification of 5-(Aryl/Heteroaryl)amino-4-quinolones as Potent Membrane-Disrupting Agents to Combat Antibiotic-Resistant Gram-Positive Bacteria. acs.org. 4

  • 24410-19-3 | Pyrido[2,3-d]pyrimidin-4(1H)-one. ambeed.com. 6

Sources

Technical Notes & Optimization

Troubleshooting

improving the yield of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this portal to address the specific kinetic and thermodynamic challenges associated with the synthesi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this portal to address the specific kinetic and thermodynamic challenges associated with the synthesis of 7-bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0)[1].

Rather than providing a generic procedure, this guide deconstructs the causality behind yield losses—specifically retrograde hydrolysis and thermal degradation—and provides a self-validating, highly optimized protocol.

Module 1: Mechanistic Causality & Reaction Dynamics

The conversion of 7-bromopyrido[2,3-d]pyrimidin-4(3H)-one to its 4-chloro derivative relies on the nucleophilic substitution of its tautomeric 4-hydroxyl group. While Thionyl Chloride ( SOCl2​ ) is sometimes used in literature, Phosphoryl Trichloride ( POCl3​ ) is the superior reagent because it minimizes over-reaction and suppresses the formation of complex impurities[2].

The Root Cause of Yield Loss: The primary failure mode in this synthesis is not incomplete chlorination, but retrograde hydrolysis during the aqueous workup. The pyrido[2,3-d]pyrimidine core is highly electrophilic. If excess POCl3​ is quenched directly into water, the massive exothermic generation of HCl drastically drops the pH. This acidic, aqueous environment drives the rapid hydrolysis of the newly formed 4-chloro product back to the starting pyrimidin-4-one.

To prevent this, the reaction must be catalyzed by a high- pKa​ base (such as N,N-Diisopropylethylamine or N,N-Dimethylaniline), which neutralizes the generated HCl and facilitates the forward reaction[3]. Furthermore, employing a biphasic quenching strategy with an alkaline aqueous layer (e.g., KOH or K2​HPO4​ ) shields the product from hydrolytic degradation[4].

Mechanism A 7-Bromo-pyrimidin-4-one (Tautomer) B Vilsmeier Activation (POCl3 + Base) A->B Tautomerization C O-Phosphorylated Intermediate B->C Phosphorylation D Nucleophilic Attack (Cl-) C->D -PO2Cl2 E 7-Bromo-4-chloro Product D->E Substitution

Mechanistic pathway of POCl3-mediated chlorination via Vilsmeier-Haack activation.

Module 2: Quantitative Troubleshooting Matrix

The following table summarizes the quantitative impact of optimizing specific process parameters based on scale-up manufacturing data.

Process ParameterStandard Literature ConditionOptimized ConditionYield ImpactMechanistic Causality
Chlorinating Agent SOCl2​ (20-30 equiv) POCl3​ (2-3 equiv)+25% POCl3​ requires lower equivalents and minimizes the formation of side-product impurities[2].
Base Catalyst NoneDIPEA (1.5 equiv)+15-20% High pKa​ bases neutralize HCl , preventing product degradation and accelerating kinetics[3].
POCl3​ Removal Direct aqueous quenchVacuum distillation of >80% POCl3​ +30% Removing excess reagent prevents massive exothermic HCl generation, halting retrograde hydrolysis[5].
Quenching Method Direct addition to ice waterBiphasic reverse quench (DCM / Aq. KOH )+20% Partitions the electrophilic product into the organic phase, shielding it from water while maintaining a stable pH[4].

Module 3: Optimized Self-Validating Protocol

This methodology is designed to be a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Step 1: Reagent Activation

  • Charge a dry, nitrogen-flushed flask with 7-bromopyrido[2,3-d]pyrimidin-4(3H)-one (1.0 equiv).

  • Add POCl3​ (3.0 equiv) and dry Toluene (3 volumes) to create a suspension.

  • Dropwise add N,N-Diisopropylethylamine (DIPEA) (1.5 equiv) while maintaining the internal temperature below 30 °C.

  • Self-Validation Check: The reaction mixture must transition from a heterogeneous suspension to a homogeneous dark solution within 30 minutes of heating, indicating complete phosphorylation of the tautomeric enol.

Step 2: Controlled Chlorination

  • Heat the mixture to 85–90 °C for 4 to 6 hours.

  • Monitor by TLC or LC-MS (quench an aliquot into dry Methanol to observe the methyl ether derivative, avoiding aqueous hydrolysis artifacts).

Step 3: Reagent Distillation (Critical Step)

  • Cool the reactor to 50 °C.

  • Apply vacuum to distill off the Toluene and at least 80% of the unreacted POCl3​ [5].

  • Self-Validation Check: The residue should be a thick, stirrable syrup. If it solidifies into a hard cake, add 1 volume of dry Dichloromethane (DCM) to resolubilize.

Step 4: Biphasic Reverse Quench

  • Dissolve the syrup in DCM (10 volumes).

  • Prepare a quenching bath of 25% aqueous KOH solution[4] mixed with crushed ice.

  • Slowly transfer the DCM solution into the vigorously stirred aqueous KOH bath, maintaining the temperature below 10 °C.

  • Self-Validation Check: Stop stirring and allow the phases to separate. Test the aqueous layer with pH paper. It MUST read between 7.5 and 8.5. If pH < 7.0, retrograde hydrolysis is actively occurring; immediately add additional KOH solution.

Step 5: Isolation

  • Separate the organic phase. Extract the aqueous phase once more with DCM.

  • Wash the combined organics with cold brine, dry over Na2​SO4​ , and concentrate under reduced pressure to yield the 7-bromo-4-chloropyrido[2,3-d]pyrimidine product.

Workflow S1 1. Reagent Mixing SM + POCl3 + DIPEA S2 2. Controlled Heating 80-90°C, N2 Atm S1->S2 S3 3. Vacuum Distillation Remove >80% POCl3 S2->S3 S4 4. Biphasic Reverse Quench DCM / Aq. KOH (pH 8) S3->S4 S5 5. Phase Separation Extract & Wash S4->S5 S6 6. Crystallization 7-Bromo-4-chloro Product S5->S6

Optimized experimental workflow emphasizing POCl3 removal and biphasic quenching.

Module 4: Frequently Asked Questions (FAQs)

Q: My LC-MS shows a massive peak for the starting material after workup, even though TLC showed complete conversion during the reaction. What happened? A: You are observing retrograde hydrolysis. The 4-chloro position is highly activated. If your quench was too acidic or generated too much heat, the water reacted with the 4-chloro product to revert it to the pyrimidin-4-one. Ensure you distill off excess POCl3​ before quenching, and strictly use the biphasic KOH /DCM quench method to protect the product[4].

Q: Can I substitute SOCl2​ for POCl3​ to make the distillation and workup easier? A: It is highly discouraged. While SOCl2​ is easier to remove, the chlorination of pyrimidones with SOCl2​ typically requires massive excesses (20–30 equivalents) and leads to inefficient heat transfer during quenching, which dramatically increases impurity formation and lowers the overall yield[2].

Q: The 7-bromo position is sensitive. Will it undergo nucleophilic aromatic substitution ( SN​Ar ) during the alkaline KOH quench? A: The 7-bromo group is relatively stable under cold, mildly basic aqueous conditions. SN​Ar at the 7-position generally requires prolonged heating or the presence of strong, unhindered nucleophiles (like primary amines). By keeping the quench temperature below 10 °C and minimizing the contact time, the 7-bromo group remains intact.

Q: How do I handle the black tar/residue formed during the reflux step? A: Tar formation is an indicator of thermal decomposition caused by excessive localized heating or a lack of solvent. By switching from neat POCl3​ to a Toluene/ POCl3​ mixture, you improve heat distribution. Additionally, utilizing a base catalyst with a high pKa​ ensures a smoother reaction profile, mitigating the harsh acidic conditions that lead to polymerization[3].

Sources

Optimization

Technical Support Center: Chromatographic Purification of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

This technical support center is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) for the chromatographic purifica...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical support center is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) for the chromatographic purification of crude 7-Bromo-4-chloropyrido[2,3-d]pyrimidine. This document synthesizes established chromatographic principles with practical, field-proven insights to address the specific challenges associated with this class of halogenated heterocyclic compounds.

Compound Profile and Purification Challenges

7-Bromo-4-chloropyrido[2,3-d]pyrimidine is a heterocyclic building block crucial in medicinal chemistry. Its structure, featuring a fused pyrimidine and pyridine ring system with multiple nitrogen atoms and halogen substituents, presents a unique set of purification challenges.

Key Physicochemical Characteristics (Inferred from Analogs): The pyridopyrimidine core imparts moderate to high polarity. The nitrogen atoms can act as hydrogen bond acceptors and also introduce basicity, leading to strong interactions with stationary phases.

PropertyEstimated Value / CharacteristicImplication for Chromatography
Molecular Formula C₇H₃BrClN₃---
Molecular Weight ~244.48 g/mol [1][2]---
Appearance Likely a crystalline solidGood for handling and dissolution.
Solubility Sparingly soluble in water; soluble in polar organic solvents like DMSO, DMF, and methanol.[3][4][5]Affects choice of solvent for sample loading and mobile phase.
pKa (Predicted) The pyrimidine and pyridine nitrogens make the molecule basic.Potential for strong ionic interactions with acidic silica gel, leading to peak tailing.
Stability Potentially sensitive to strong acids and bases. The chloro-substituent is a leaving group for nucleophilic substitution.[3][6]Harsh mobile phase conditions or highly active stationary phases could cause degradation.

The primary challenges in purifying this compound often stem from its polarity and basicity, which can cause issues like severe peak tailing on standard silica gel and difficulty in achieving adequate retention in conventional reverse-phase systems.[7]

Frequently Asked Questions (FAQs)

This section addresses high-level questions to guide your initial strategy for purification.

Q1: What is the best starting point for developing a purification method for this compound? A1: The indispensable first step is to use Thin-Layer Chromatography (TLC) to scout for an appropriate solvent system.[7] Given the compound's polar and basic nature, start with a moderately polar mobile phase on a standard silica gel plate. A good initial solvent system is a mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate). The goal is to find a system that provides a retention factor (Rƒ) of 0.2-0.4 for the target compound while showing clear separation from major impurities.[8]

Q2: Which primary chromatography mode should I consider: Normal-Phase, Reverse-Phase, or HILIC? A2: The choice depends on the specific impurity profile and the polarity of your crude material.

  • Normal-Phase Chromatography (NPC): This is the most common and accessible method. It uses a polar stationary phase (silica gel) and a non-polar mobile phase. It is often effective for this class of compounds, but may require additives to mitigate peak tailing.[7]

  • Reverse-Phase Chromatography (RPC): This uses a non-polar stationary phase (e.g., C18) with a polar mobile phase (e.g., water/acetonitrile or water/methanol). If your compound is sufficiently retained, RPC can offer excellent resolution. However, highly polar compounds may elute too quickly (in the void volume).[7]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for very polar compounds that show poor retention in RPC.[7][9] It uses a polar stationary phase (like silica, diol, or amide) with a mobile phase rich in an organic solvent (like acetonitrile) containing a small amount of water.[7][9]

Q3: My compound appears to be degrading on the silica gel column. What are my options? A3: Degradation on acidic silica gel is a known issue for acid-sensitive compounds.[7][8]

  • Deactivate the Silica: You can "deactivate" the silica gel by pre-flushing the column with a solvent mixture containing a small amount of a base, such as triethylamine (typically 0.5-2%), before loading your sample. This neutralizes the acidic silanol groups.

  • Use a Different Stationary Phase: Consider switching to a less acidic stationary phase like neutral alumina or using a bonded phase like an amino-propylated silica column.[8][9][10]

  • Switch to Reverse-Phase: RPC operates under different conditions (often with neutral or slightly acidic mobile phases like water/acetonitrile with formic acid) that may be more amenable to your compound's stability.

Q4: How can I improve the separation between my target compound and a very similar impurity? A4: Separating closely related halogenated isomers or dehalogenated impurities can be difficult.[11]

  • Optimize Selectivity: Experiment with different solvent systems in your chosen mode. In normal-phase, switching from ethyl acetate to a different polar solvent like methyl tert-butyl ether (MTBE) or using a ternary system (e.g., Hexane/Ethyl Acetate/Methanol) can alter the selectivity.

  • Try a Different Stationary Phase: A pentafluorophenyl (PFP) column can offer unique selectivity for halogenated and aromatic compounds compared to standard C18 columns in reverse-phase mode.[11]

  • Reduce Column Load: Overloading the column is a common cause of poor separation. A general rule is to use a silica gel-to-crude sample weight ratio of at least 30:1 to 50:1 for flash chromatography.[7]

Troubleshooting Guide

This section provides solutions to specific experimental problems.

Problem 1: Severe peak streaking/tailing on a silica gel TLC plate or column.

  • Cause: Strong interaction between the basic nitrogen atoms of the pyridopyrimidine ring and the acidic silanol groups (Si-OH) on the silica surface.[8][10]

  • Solution Workflow:

G start Peak Tailing Observed q1 Is the sample overloaded? start->q1 a1 Dilute sample and re-spot on TLC. Reduce column load. q1->a1 Yes q2 Add Base Modifier q1->q2 No end Symmetrical Peak Achieved a1->end a2 Add 0.5-2% triethylamine (TEA) or ammonia in methanol to the mobile phase. q2->a2 Implement q3 Change Stationary Phase q2->q3 Ineffective a2->end a3 Use neutral alumina or a chemically deactivated silica gel. q3->a3 Implement a3->end

Caption: Troubleshooting workflow for peak tailing.

Problem 2: The compound does not move from the baseline (Rƒ ≈ 0) in normal-phase chromatography, even with highly polar solvents.

  • Cause: The compound is too polar for the selected chromatographic system and is irreversibly adsorbed onto the stationary phase.

  • Solutions:

    • Increase Mobile Phase Polarity Drastically: Try aggressive solvent systems. A common approach is to use a mixture of dichloromethane (DCM) and methanol. Adding a small amount of ammonium hydroxide in methanol can help elute very polar basic compounds.[8][10]

    • Switch to HILIC: This is the ideal scenario for using HILIC, which is designed specifically for highly polar molecules.[7][9]

    • Switch to Reverse-Phase: While it may seem counterintuitive, sometimes a switch to RPC is effective. The compound will likely elute early, but if the impurities are significantly less polar, they will be retained, allowing for a "catch and release" purification.

Problem 3: The compound elutes in the void volume (no retention) in reverse-phase HPLC.

  • Cause: The compound is too polar and has a higher affinity for the polar mobile phase than the non-polar C18 stationary phase.

  • Solution Workflow:

G start No Retention in RPC q1 Increase Aqueous Content start->q1 a1 Run gradient starting from >95% water. Ensure column is aqueous-stable. q1->a1 Implement q2 Use a Polar-Embedded Column a1->q2 Still No Retention end Adequate Retention Achieved a1->end Success a2 Switch from standard C18 to a polar-endcapped or phenyl-hexyl phase. q2->a2 Implement q3 Switch to HILIC Mode a2->q3 Still No Retention a2->end Success a3 Use a HILIC column with high organic mobile phase (e.g., 95% ACN). q3->a3 Implement a3->end Success

Sources

Troubleshooting

identifying and minimizing side products in pyridopyrimidine synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered during the synthesis of pyridopyrimid...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered during the synthesis of pyridopyrimidines—a privileged scaffold in modern drug discovery, particularly for kinase inhibitors.

Synthesizing fused bicyclic systems like pyrido[2,3-d]pyrimidines or their [3,2-d] regioisomers often involves multi-component reactions (MCRs) or sequential nucleophilic aromatic substitutions ( SN​Ar ). The rigid nature of these heterocycles makes them prone to specific side reactions: incomplete cyclization, regiochemical scrambling, and unintended redox events. This guide provides field-proven, mechanistically grounded solutions to minimize these side products.

Mechanistic Workflow & Side Product Divergence

To troubleshoot effectively, we must first map the reaction landscape. The diagram below illustrates the standard synthetic pathways and the specific thermodynamic or kinetic traps that lead to the most common side products.

G Start Starting Materials (Aminopyrimidines + Electrophiles) MCR Condensation / MCR (Base or Acid Catalyzed) Start->MCR Intermediate Acyclic / Partially Cyclic Intermediate MCR->Intermediate Cyclization Intramolecular Cyclization (Dehydration/Rearrangement) Intermediate->Cyclization Optimal Activation Energy Side1 Side Product: Uncyclized Intermediates Intermediate->Side1 Insufficient Heat / Weak Base Product Target Pyridopyrimidine (e.g., Pyrido[2,3-d]pyrimidine) Cyclization->Product High Regioselectivity Side2 Side Product: Regioisomers (e.g., [3,2-d]) Cyclization->Side2 Ambident Nucleophiles Side3 Side Product: Over-oxidized Byproducts Product->Side3 O2 Exposure / Harsh Oxidants

Figure 1: Mechanistic workflow of pyridopyrimidine synthesis highlighting side-product divergence.

Troubleshooting Guide & FAQs

Q1: I am running a one-pot multicomponent reaction (MCR) to synthesize a pyrido[2,3-d]pyrimidine, but LC-MS shows a dominant mass corresponding to an uncyclized intermediate. How do I drive the reaction to completion?

The Causality: In Biginelli-type or Knoevenagel-driven MCRs, the initial condensation forms an acyclic intermediate (e.g., an enone or a highly functionalized alkene). The subsequent intramolecular cyclization requires overcoming a significant entropic and enthalpic barrier to form the rigid fused ring[1]. Conventional heating often fails to provide uniform energy, leading to stalled intermediates. The Solution: Switch to Microwave Irradiation (MWI) or Ultrasound-assisted synthesis . Microwave dielectric heating provides rapid, uniform energy transfer that directly excites the polar intermediates, efficiently driving the dehydration/cyclization step without thermal degradation of the starting materials[2]. Alternatively, employing a high-surface-area heterogeneous catalyst (like sulfonated nanocomposites) can lower the activation energy required for ring closure[3].

Q2: My sequential SN​Ar on 2,4-dichloropyrido[3,2-d]pyrimidine is yielding a mixture of C-2 and C-4 substituted regioisomers. How can I achieve strict regiocontrol?

The Causality: The pyridopyrimidine core contains multiple electrophilic sites. However, the C-4 position is significantly more electrophilic than the C-2 position because the adjacent fused pyridine ring withdraws electron density via resonance and inductive effects[4]. If your reaction temperature is too high, or if you use an excessively strong base, kinetic control is lost, and thermodynamic scrambling occurs, yielding a mixture of C-2 and C-4 substituted side products. The Solution: Exploit the inherent electronic disparity by strictly controlling the temperature and stoichiometry. Perform the first SN​Ar (targeting C-4) at lower temperatures (e.g., 0 °C to room temperature) using a mild base like triethylamine ( Et3​N ). Only after the C-4 position is fully substituted should you elevate the temperature (e.g., refluxing THF or Toluene) to force the substitution at the less reactive C-2 position[4].

Q3: During the synthesis of dihydropyridopyrimidines, I am isolating significant amounts of the fully aromatic (oxidized) byproduct. How do I prevent this?

The Causality: Dihydropyridines are highly susceptible to auto-oxidation, especially in the presence of ambient oxygen, trace transition metals, or prolonged heating. The driving force is the gain in resonance stabilization energy upon aromatization. The Solution: Treat the reaction as an oxygen-sensitive protocol. Degas all solvents by sparging with Argon for 15-20 minutes prior to use. Run the reaction under a strict inert atmosphere. If a tandem Pinner/Dimroth rearrangement is utilized[5], ensure that the phosphoryl chloride ( POCl3​ ) or other dehydrating agents are freshly distilled to avoid radical-initiating impurities.

Quantitative Data: Condition Optimization & Side Product Mitigation

The following table summarizes the causal relationships between reaction conditions and side-product profiles, offering validated mitigation parameters.

Reaction TypeTarget ScaffoldPrimary Side ProductCausalityValidated Mitigation Strategy
One-Pot MCR Pyrido[2,3-d]pyrimidineUncyclized acyclic intermediatesInsufficient thermal energy for final dehydration step.Switch to MWI (150 °C, 15-30 min) or use ultrasound irradiation[1],[2].
Sequential SN​Ar 4-amino-2-chloro-pyrido[3,2-d]pyrimidine2-amino-4-chloro regioisomerLoss of kinetic control due to elevated initial temperatures.Run 1st amine addition at 0 °C–RT with Et3​N . Run 2nd addition at >80 °C[4].
Cyclocondensation DihydropyridopyrimidineFully oxidized aromatic pyridopyrimidineAuto-oxidation driven by aromatic stabilization energy.Degas solvents; run under Argon; avoid prolonged heating >12 h[3].
Tandem Rearrangement N-substituted pyrido[2,3-d]pyrimidinesRing-opened amidinesHydrolysis of the pyrimidine ring prior to Dimroth rearrangement.Use strictly anhydrous absolute ethanol; avoid aqueous workup until cooled[5].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, adhere to the following standardized methodologies. These protocols are designed with built-in validation checkpoints.

Protocol 1: Regioselective SN​Ar of 2,4-Dichloropyridopyrimidines

Objective: Achieve >95% regioselectivity at the C-4 position without C-2 contamination.

  • Preparation: Dissolve 1.0 equivalent of 2,4-dichloropyrido[3,2-d]pyrimidine in anhydrous THF (0.2 M concentration) under an Argon atmosphere.

  • Cooling: Chill the reaction flask to 0 °C using an ice-water bath. Validation Check: Ensure internal temperature stabilizes before proceeding.

  • Addition: Add 1.1 equivalents of the nucleophile (e.g., morpholine) dropwise, followed by 1.5 equivalents of anhydrous Et3​N .

  • Kinetic Control: Stir at 0 °C for 1 hour, then allow to warm to room temperature for 2 hours. Validation Check: TLC (Hexanes/EtOAc) should show complete consumption of the starting material with a single new spot. If a second, higher-Rf spot appears, the temperature was raised too quickly.

  • Isolation: Quench with saturated aqueous NaHCO3​ , extract with Dichloromethane, dry over Na2​SO4​ , and concentrate in vacuo[4].

Protocol 2: Microwave-Assisted MCR for Pyrido[2,3-d]pyrimidines

Objective: Eliminate uncyclized intermediates in multi-component assemblies.

  • Assembly: In a microwave-safe vial, combine 1.0 eq of aromatic aldehyde, 1.0 eq of malononitrile, and 1.0 eq of 6-aminouracil in a solvent mixture of EtOH/H2O (1:1 v/v).

  • Catalysis: Add 10 mol% of a suitable catalyst (e.g., DAHP or a sulfonated nanocomposite like Fe3O4@S-COF)[1],[3].

  • Irradiation: Seal the vial and subject it to microwave irradiation at 120 °C for 15–20 minutes. Validation Check: The reaction mixture should transition from a heterogeneous suspension to a clear solution, followed by the precipitation of the target compound.

  • Purification: Cool to room temperature. Filter the precipitated solid, wash with cold ethanol, and recrystallize to obtain the pure pyrido[2,3-d]pyrimidine derivative[1].

References

  • Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Advances. Available at:[Link]

  • Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives. ACS Omega. Available at:[Link]

  • Design, Synthesis, and Biological Activity of Pyridopyrimidine Scaffolds as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry. Available at:[Link]

  • Ultrasound-assisted synthesis of pyrimidines and their fused derivatives: A review. PMC / Ultrasonics Sonochemistry. Available at:[Link]

  • Designing a green method for producing bioactive compounds in sports nutrition and recovery. Emerald Publishing. Available at:[Link]

Sources

Optimization

Technical Support Center: Suzuki Coupling with 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving the versatile but challenging building block, 7-Bromo-4-chloropyrido[2,3-d]pyrimidine. This guide is designed...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving the versatile but challenging building block, 7-Bromo-4-chloropyrido[2,3-d]pyrimidine. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to leverage this heteroaromatic scaffold in their synthetic campaigns. As a bifunctional electrophile, this substrate offers the potential for sequential, site-selective functionalization, but its electronic properties and the presence of multiple nitrogen atoms present unique challenges.

This document moves beyond standard protocols to provide in-depth, cause-and-effect troubleshooting advice, helping you diagnose issues, optimize conditions, and achieve robust, reproducible results.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems in a question-and-answer format. Each answer provides a diagnosis of the potential cause and a detailed, actionable solution.

Question 1: I am seeing low to no yield of my desired product. Where should I start troubleshooting?

This is the most common issue and can stem from several interdependent factors. A systematic approach is crucial.

Potential Cause A: Suboptimal Catalyst System

The electron-deficient nature of the pyridopyrimidine ring and the presence of Lewis-basic nitrogen atoms can complicate the catalytic cycle. The nitrogen atoms can coordinate to the palladium center, leading to catalyst deactivation or inhibition.[1][2]

  • Expert Insight: The oxidative addition of the C-Br bond to the Pd(0) center is a critical step. For electron-deficient heteroaryl halides, this step can be sluggish. A highly active catalyst is required.

  • Recommended Solution: Employ bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands. These ligands promote the formation of the active 14-electron Pd(0) species, accelerate the oxidative addition step, and sterically shield the palladium center from inhibitory coordination by the substrate's nitrogen atoms.[3][4][5]

Table 1: Recommended Catalyst Systems for Challenging Heteroaryl Couplings

Catalyst/PrecatalystLigandTypical Loading (mol%)Key Advantages & Considerations
Pd₂(dba)₃SPhos or XPhos1-3Excellent for electron-deficient halides; bulky ligands accelerate reductive elimination.[4]
Pd(OAc)₂Buchwald Ligands (e.g., RuPhos)1-3High activity and stability; effective for N-heterocyclic substrates.[5]
PEPPSI™-IPr(NHC Ligand)2-5Highly active precatalyst, often effective where phosphine ligands fail.
Pd(PPh₃)₄(Self-ligated)3-5A "classic" catalyst, but may be less effective for this specific substrate. Can be a good starting point if more advanced ligands are unavailable.[6]

Potential Cause B: Inappropriate Base or Solvent Combination

The base activates the boronic acid for transmetalation, but its choice is not trivial. A suboptimal base can fail to promote the reaction or, conversely, accelerate side reactions.[7]

  • Expert Insight: Strong bases like alkoxides (e.g., NaOtBu) can promote dehalogenation of the electron-deficient substrate.[4] The solubility of the inorganic base is also critical for its effectiveness.

  • Recommended Solution: Use a moderately weak inorganic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[4][6] These bases generally provide a good balance of reactivity while minimizing side reactions. For solvent, aprotic polar solvents are preferred. A small amount of water is often beneficial as it can facilitate the formation of the highly reactive boronate anion from the boronic acid.[8][9]

Table 2: Recommended Base and Solvent Systems

BaseSolvent SystemTemperature (°C)Comments
K₃PO₄1,4-Dioxane / H₂O (e.g., 4:1)80-100A robust, general-purpose system. K₃PO₄ is a good choice for minimizing dehalogenation.[4]
Cs₂CO₃Toluene / H₂O (e.g., 5:1)90-110Cesium carbonate offers higher solubility in organic solvents and can be more effective for difficult couplings.
K₂CO₃DME / H₂O (e.g., 4:1)80-100A common and cost-effective choice, often successful for many substrates.[10]

Potential Cause C: Boronic Acid Instability (Protodeboronation)

Boronic acids, especially heteroaryl and electron-deficient variants, are susceptible to protodeboronation, where the C-B bond is cleaved and replaced by a C-H bond.[11][12] This is a very common cause of low yields.[13]

  • Expert Insight: Protodeboronation is often accelerated by aqueous basic conditions and elevated temperatures.[6][14] If the rate of protodeboronation is faster than the rate of transmetalation, the reaction will fail.

  • Recommended Solution:

    • Use Fresh Reagent: Always use high-purity, fresh boronic acid.

    • Switch to a Stabilized Boron Reagent: The most robust solution is to use a more stable boronic acid derivative, such as a pinacol ester (Bpin) or an N-methyliminodiacetic acid (MIDA) boronate.[11][15] These reagents act as "slow-release" sources of the boronic acid in situ, keeping its concentration low and minimizing decomposition.[11]

Question 2: My main byproduct is 4-Chloro-pyrido[2,3-d]pyrimidine (dehalogenation). How can I prevent this?

The formation of the hydrodehalogenated byproduct is a classic sign of a competing reductive pathway. This is particularly prevalent with electron-deficient (hetero)aryl halides.[4]

  • Causality: The primary mechanism involves the formation of a palladium-hydride (Pd-H) species in the catalytic cycle.[4] This species can arise from the reaction of the palladium complex with the base, solvent (especially alcohols), or trace water. Reductive elimination of Ar-H from an Ar-Pd-H intermediate competes with the desired transmetalation step.[13]

Troubleshooting Workflow for Dehalogenation

G start Dehalogenation Observed cause1 Is your base too strong? (e.g., NaOtBu, NaOH) start->cause1 sol1 Switch to a weaker base: K₃PO₄ or Cs₂CO₃ cause1->sol1 Yes cause2 Are you using a protic solvent? (e.g., MeOH, EtOH) cause1->cause2 No end Minimized Dehalogenation sol1->end sol2 Switch to an aprotic solvent: Dioxane, Toluene, or THF cause2->sol2 Yes cause3 Is transmetalation slow? cause2->cause3 No sol2->end sol3 Use a more active ligand (e.g., SPhos, XPhos) to accelerate the forward reaction cause3->sol3 sol3->end

Caption: Decision tree for troubleshooting dehalogenation.

Question 3: I am getting significant amounts of boronic acid homocoupling (biaryl byproduct). What is causing this?

Homocoupling is the formation of a dimer of your boronic acid (R-B(OH)₂ → R-R).

  • Causality: This side reaction is almost always caused by the presence of oxygen in the reaction mixture.[13] Oxygen can oxidize the active Pd(0) catalyst to Pd(II) species. These Pd(II) species can then promote the homocoupling of two boronic acid molecules, which regenerates Pd(0). This parasitic cycle consumes your nucleophile.[9]

  • Recommended Solution:

    • Rigorous Degassing: Ensure your solvent and reaction mixture are thoroughly degassed before adding the catalyst. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent for at least 30 minutes or by using several freeze-pump-thaw cycles.[9]

    • Maintain Inert Atmosphere: Use proper Schlenk line or glovebox techniques to maintain a strict inert atmosphere throughout the entire reaction setup and duration.[1]

Frequently Asked Questions (FAQs)

Q1: Which halide on 7-Bromo-4-chloropyrido[2,3-d]pyrimidine is more reactive?

The C-Br bond at the 7-position is significantly more reactive than the C-Cl bond at the 4-position. The general order of reactivity for halides in oxidative addition to Pd(0) is C–I > C–Br > C–OTf > C–Cl.[3] This difference is based on bond dissociation energies and allows for the chemoselective functionalization at the C-7 position while leaving the C-4 chloro group untouched for subsequent transformations.

Q2: Why is this N-heterocyclic substrate particularly challenging?

There are two primary reasons:

  • Catalyst Inhibition: The Lewis-basic nitrogen atoms in the pyrido[2,3-d]pyrimidine core can coordinate to the palladium catalyst, occupying coordination sites and hindering the catalytic cycle.[1][2]

  • Electronic Effects: The electron-deficient nature of the ring system makes the C-Br bond more susceptible to competing side reactions like hydrodehalogenation.[4][6]

Q3: Does my boronic acid's structure matter?

Absolutely. The electronic and steric properties of the boronic acid have a major impact.

  • Electronic Effects: Boronic acids with electron-donating groups generally react faster, while those with electron-withdrawing groups can slow the transmetalation step, potentially leading to lower yields and more side reactions.[1]

  • Steric Hindrance: Ortho-substituted aryl boronic acids are notoriously difficult coupling partners due to steric clash, which impedes the transmetalation step.[1][10] Overcoming this often requires more active catalyst systems (e.g., Buchwald ligands) and potentially higher temperatures.

Visualizing the Reaction and Common Pitfalls

G cluster_desired Desired Suzuki Coupling cluster_side Common Side Reactions SM Starting Materials (Ar-Br + R-B(OH)₂) Product Desired Product (Ar-R) SM->Product Pd(0) Catalyst, Base Dehalogenation Dehalogenation (Ar-H) SM->Dehalogenation Pd-H Species Protodeboronation Protodeboronation (R-H) SM->Protodeboronation H₂O, Heat Homocoupling Homocoupling (R-R) SM->Homocoupling O₂, Pd(II)

Caption: Desired reaction pathway vs. common off-cycle side reactions.

Experimental Protocol: Selective Suzuki Coupling at the C-7 Position

This protocol provides a robust starting point for the selective coupling at the 7-bromo position. Optimization may be required based on the specific boronic acid used.

Materials:

  • 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 equiv.)

  • Arylboronic Acid or Pinacol Ester (1.2-1.5 equiv.)

  • Pd₂(dba)₃ (0.02 equiv., 2 mol%)

  • SPhos (0.045 equiv., 4.5 mol%)

  • K₃PO₄ (powdered, dried) (2.0-3.0 equiv.)

  • Anhydrous, degassed 1,4-Dioxane and Water

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, the boronic acid reagent, and finely powdered K₃PO₄.

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Catalyst Addition: Under a positive flow of inert gas, add the Pd₂(dba)₃ and SPhos ligand.

  • Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-Dioxane/H₂O 4:1) via syringe. The final concentration should be around 0.1 M with respect to the limiting reagent.

  • Degassing (Optional but Recommended): For maximum reproducibility, briefly bubble argon through the stirred reaction mixture for 5-10 minutes.

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, and wash with water and then brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the desired product.

References
  • Cironi, D., et al. (2022). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Aslam, S., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

  • I-Heng, C. Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations. Wordpress. [Link]

  • Wikipedia. Protodeboronation. [Link]

  • Guram, A. S., et al. (2008). Copper-Facilitated Suzuki Reactions: Application to 2-Heterocyclic Boronates. Organic Letters. [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

  • Reddy, K. R., et al. (2006). Palladium/P,O-Ligand-Catalyzed Suzuki Cross-Coupling Reactions of Arylboronic Acids and Aryl Chlorides. Isolation and Structural Characterization of (P,O)-Pd(dba) Complex. The Journal of Organic Chemistry. [Link]

  • ResearchGate. Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... [Link]

  • Billingsley, K. L., et al. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Organic Chemistry Portal. [Link]

  • Jedinák, L., et al. (2017). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Semantic Scholar. [Link]

  • Abolhasani, M. M., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering. [Link]

  • Eckhardt, M., et al. (2008). Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. The Journal of Organic Chemistry. [Link]

  • ResearchGate. How can I solve my problem with Suzuki coupling? [Link]

  • Wang, D., et al. (2014). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. PMC. [Link]

  • Reddit. Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link]

  • Smith, R. C., et al. (2016). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. PMC. [Link]

  • Myers, A. G. Research Group. The Suzuki Reaction. Harvard University. [Link]

  • ResearchGate. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction | Request PDF. [Link]

  • ArODES. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. [Link]

  • Han, Y., & Giroux, S. (2003). Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. PubMed. [Link]

  • Jedinák, L., et al. (2017). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. PubMed. [Link]

  • Reddit. Struggling on suzuki couplings. r/Chempros. [Link]

  • Dinsmore, C., et al. (2006). One-pot Double Suzuki Couplings of Dichloropyrimidines. PMC. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • Billingsley, K., & Buchwald, S. L. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

Sources

Troubleshooting

Technical Support Center: Regioselective Amination of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely working with the pyrido[2,3-d]pyrimidine scaffold due to its privileged status in kinase inhibition and on...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely working with the pyrido[2,3-d]pyrimidine scaffold due to its privileged status in kinase inhibition and oncology.

Working with 7-Bromo-4-chloropyrido[2,3-d]pyrimidine presents a classic chemoselectivity challenge: the molecule possesses two distinct electrophilic halogen sites. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to help you achieve precise regiocontrol during amination.

Chemoselective Divergence Workflow

The following diagram illustrates the distinct mechanistic pathways required to target either the C4 or C7 position.

Chemoselectivity SM 7-Bromo-4-chloropyrido[2,3-d]pyrimidine SNAr Nucleophilic Aromatic Substitution (SNAr) Target: C4-Cl SM->SNAr Kinetic Control BHA Buchwald-Hartwig Amination Target: C7-Br SM->BHA Catalytic Control C4_Prod 4-Amino-7-bromopyrido[2,3-d]pyrimidine (Mild Base, 0°C - 25°C) SNAr->C4_Prod C7_Prod 7-Amino-4-chloropyrido[2,3-d]pyrimidine (Pd Catalyst, Ligand, 80°C+) BHA->C7_Prod Bis_Prod 4,7-Diaminopyrido[2,3-d]pyrimidine (Undesired Over-reaction) C4_Prod->Bis_Prod Excess Amine / Heat C7_Prod->Bis_Prod Excess Amine / Heat

Chemoselective divergence pathways for 7-bromo-4-chloropyrido[2,3-d]pyrimidine amination.

Troubleshooting Guides & FAQs

Q1: How do I achieve exclusive C4-amination without reacting the C7-bromide? Expertise & Causality: The C4 position resides on the pyrimidine ring, which is highly electron-deficient due to the two adjacent nitrogen atoms. This makes the C4-Cl bond exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr). In contrast, the C7-bromide sits on the pyridine ring, which is significantly less activated toward SNAr [1]. To exploit this electronic differential, you must maintain strict kinetic control. Solution: Run the reaction at 0 °C to room temperature using exactly 1.0 to 1.05 equivalents of the amine and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) in a polar aprotic solvent (e.g., DCM or THF). This ensures the C4-Cl is displaced rapidly while the C7-Br remains intact for downstream modifications[1].

Q2: I am seeing over-amination (bis-amination) at both C4 and C7. How do I suppress this? Expertise & Causality: Bis-amination occurs when thermodynamic energy overcomes the activation barrier for C7 SNAr, or when excess nucleophile is present. Primary aliphatic amines are highly nucleophilic and can attack the C7 position if the reaction is heated or left stirring indefinitely. Solution:

  • Temperature Control: Never exceed 25 °C for the initial C4 SNAr step.

  • Stoichiometric Discipline: Strictly limit the amine to 1.05 equivalents.

  • Quenching: Do not leave the reaction overnight unmonitored. Quench immediately upon consumption of the starting material.

Q3: How do I selectively aminate at C7? Expertise & Causality: Direct SNAr at C7 is highly unfavorable without first modifying C4 [2]. If you attempt to force SNAr at C7 while C4-Cl is present, the C4 position will react first. To aminate at C7, Palladium-catalyzed Buchwald-Hartwig cross-coupling is the gold standard [3]. The oxidative addition of Pd(0) is generally faster into the weaker C-Br bond at C7 compared to the C-Cl bond. Solution: It is highly recommended to perform the C4 SNAr first to deactivate the pyrimidine ring. Once C4 is substituted, perform a Buchwald-Hartwig amination at C7 using Pd2(dba)3, Xantphos, and Cs2CO3 in 1,4-dioxane at 90 °C[2].

Quantitative Data: Reaction Conditions Comparison

Use the following table to benchmark your expected yields and chemoselectivity based on your chosen reaction parameters.

Reaction TypeTarget SiteReagents / CatalystsTemp (°C)ChemoselectivityTypical Yield
Mild SNAr C4-ClAmine (1.05 eq), DIPEA (1.5 eq), DCM0 - 25>95% (C4 only)85 - 95%
Buchwald-Hartwig C7-BrAmine (1.2 eq), Pd2(dba)3 (5 mol%), Xantphos (10 mol%), Cs2CO3 (2.0 eq), Dioxane90>90% (C7 only)*70 - 85%
Harsh SNAr C4 & C7Amine (>2.5 eq), DIPEA (3.0 eq), DMF80 - 100Bis-amination60 - 80%

*Assumes the C4 position has been previously substituted or protected to prevent background SNAr.

Experimental Methodologies

The following protocols are designed as self-validating systems, incorporating specific checkpoints to ensure experimental integrity before proceeding to the next step.

Protocol A: Regioselective SNAr at C4
  • Preparation: In an oven-dried round-bottom flask under an N2 atmosphere, dissolve 7-bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 mmol) in anhydrous DCM (10 mL).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Base Addition: Add DIPEA (1.5 mmol) dropwise.

  • Amine Addition: Slowly add the desired amine (1.05 mmol) dissolved in DCM (2 mL) over a period of 10 minutes.

  • Reaction: Stir at 0 °C for 30 minutes, then remove the ice bath and allow the mixture to warm to room temperature.

  • Validation Checkpoint: Sample the reaction at 1 hour for LC-MS. The mass of the desired mono-aminated product [M+H]+ should be dominant. If starting material remains, continue stirring for 1 additional hour. Do not add more amine.

  • Workup: Quench with saturated aqueous NaHCO3 (10 mL). Extract with DCM (3 x 10 mL). Wash the combined organics with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via silica gel flash chromatography.

Protocol B: Buchwald-Hartwig Amination at C7 (Post-C4 Modification)
  • Preparation: In a sealed tube or microwave vial, combine the C4-substituted-7-bromopyrido[2,3-d]pyrimidine (1.0 mmol), the desired amine (1.2 mmol), and Cs2CO3 (2.0 mmol).

  • Catalyst Loading: Add Pd2(dba)3 (0.05 mmol, 5 mol%) and Xantphos (0.10 mmol, 10 mol%).

  • Inert Atmosphere: Evacuate and backfill the vial with N2 three times to ensure complete removal of oxygen.

  • Solvent: Add anhydrous, thoroughly degassed 1,4-dioxane (10 mL).

  • Heating: Seal the vial and heat to 90 °C in a pre-heated oil bath for 8–12 hours.

  • Validation Checkpoint: Monitor by TLC (EtOAc/Hexane) or LC-MS. Visual cue: A color change from a dark red/purple suspension (initial Pd complex) to a lighter yellow/brown suspension often indicates successful catalyst turnover and reaction completion.

  • Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate and purify via silica gel chromatography.

References
  • Title: Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70 Source: MDPI (Pharmaceuticals) URL: [Link]

  • Title: Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d],[3,4-d] and [4,3-d]pyrimidine Derivatives Source: PMC / Pharmaceuticals URL: [Link]

  • Title: Design, Synthesis, and Molecular Modeling of Novel Pyrido[2,3-d]pyrimidine Analogues As Antifolates; Application of Buchwald–Hartwig Aminations of Heterocycles Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

Optimization

Technical Support Center: Stability and Storage of Halogenated Heterocycles

Welcome to the Technical Support Center for Halogenated Heterocycles. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile yet often sensitive compounds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Halogenated Heterocycles. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile yet often sensitive compounds. Our goal is to provide you with in-depth technical guidance, troubleshooting advice, and best practices rooted in chemical principles to ensure the integrity and stability of your materials.

Introduction: The Double-Edged Sword of Halogenated Heterocycles

Halogenated heterocycles are cornerstone building blocks in modern chemistry, particularly in pharmaceutical and materials science. The introduction of a halogen atom (F, Cl, Br, I) onto a heterocyclic core dramatically influences the molecule's electronic properties, lipophilicity, and metabolic stability. This fine-tuning is invaluable for designing new drug candidates and functional materials.

However, the very features that make these compounds so useful—the polarized carbon-halogen (C-X) bond and the electron-deficient nature of many heterocyclic rings—also render them susceptible to various degradation pathways. Understanding and mitigating these stability issues is paramount for reproducible experimental results and ensuring the quality of synthesized products. This guide provides a structured approach to navigating these challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the stability and storage of halogenated heterocycles.

Q1: Why has my solid halogenated heterocycle turned yellow/brown upon storage?

A1: Discoloration is a common indicator of degradation. The most frequent culprits are:

  • Oxidation: Exposure to atmospheric oxygen, especially for electron-rich heterocycles, can lead to the formation of colored byproducts.

  • Photodegradation: Many aromatic and heterocyclic systems are sensitive to light.[1] UV or even ambient light can provide the energy to initiate C-X bond cleavage or other radical reactions, leading to complex, often colored, mixtures.[1]

  • Acid/Base Contamination: Trace amounts of acid or base (e.g., from glassware that was not properly neutralized) can catalyze decomposition or polymerization reactions.

Q2: I dissolved my bromopyrimidine in methanol, and after a day, LC-MS analysis shows a new peak with a lower molecular weight. What happened?

A2: You are likely observing nucleophilic substitution (solvolysis). The carbon atom attached to the bromine on the pyrimidine ring is electrophilic. Methanol, although a weak nucleophile, can displace the bromide ion over time, resulting in a methoxy-pyrimidine derivative. This is a common issue with reactive C-X bonds, especially with more labile bromides and iodides, in protic solvents.

Q3: What is the general order of stability for carbon-halogen bonds on a heterocycle?

A3: Generally, the stability of the C-X bond follows the order of bond strength: C-F > C-Cl > C-Br > C-I . This means that iodo-substituted heterocycles are typically the most reactive and prone to degradation (e.g., dehalogenation, light-sensitivity), while fluoro-substituted analogues are the most stable.

Q4: Are there specific positions on a heterocyclic ring where halogens are less stable?

A4: Yes. Halogens at positions activated towards nucleophilic aromatic substitution (SNAr) are generally less stable. For example, in a pyridine ring, halogens at the 2- and 4-positions are significantly more labile than a halogen at the 3-position due to the ability of the ring nitrogen to stabilize the negative charge in the Meisenheimer intermediate.

Q5: Should I store my halogenated heterocycles as solids or in solution?

A5: Whenever possible, store them as dry solids.[2] Storing in solution, especially in reactive solvents like methanol or in the presence of moisture, introduces potential reactants that can lead to degradation over time. If you must store in solution, use a dry, aprotic, and inert solvent (e.g., anhydrous THF, dioxane, or toluene), prepare fresh solutions when possible, and store under an inert atmosphere (e.g., argon or nitrogen).

Part 2: Troubleshooting Guides

This section provides structured approaches to solving specific experimental problems.

Troubleshooting Scenario 1: Unexpected Purity Drop or Appearance of Impurities

You've stored a batch of 2-chloropyridine and a subsequent purity check by HPLC or NMR shows a significant decrease in purity or the emergence of new peaks.

DOT Diagram: Troubleshooting Workflow

Caption: Decision tree for troubleshooting compound degradation.

Step-by-Step Troubleshooting:

  • Characterize the Impurities: Use LC-MS to determine the molecular weights of the new peaks.

    • Mass increase of 16 amu (-Cl + OH)? This suggests hydrolysis from exposure to moisture.

    • Mass consistent with dimerization? This can occur via various radical or condensation pathways.

    • Mass consistent with loss of halogen? Reductive dehalogenation can be catalyzed by trace metals or light.

  • Review Storage Conditions:

    • Atmosphere: Was the container tightly sealed under an inert gas like argon or nitrogen?[3] Oxygen and moisture are common reactants.

    • Light: Was the compound stored in an amber vial or otherwise protected from light?[2][4] Photodegradation is a primary concern for many aromatic heterocycles.[1]

    • Temperature: Was it stored at the recommended temperature?[5] While freezing is often good, freeze-thaw cycles can introduce moisture condensation. For some volatile compounds, refrigeration is key.[5][6]

    • Incompatibilities: Review the material safety data sheet (MSDS). 2-Chloropyridine, for example, is incompatible with strong oxidizing agents and strong acids.[7][8][9] Ensure it wasn't stored near such chemicals where vapor cross-contamination could occur.[10][11][12]

  • Perform a Confirmatory Forced Degradation Study: To confirm the suspected degradation pathway, conduct a forced degradation study.[13][14][15] This involves intentionally exposing small aliquots of a pure sample to stress conditions.

Experimental Protocol: Forced Degradation Study

This protocol helps identify likely degradation pathways and validates the stability-indicating capability of your analytical method.[14]

Objective: To identify potential degradants of a halogenated heterocycle under hydrolytic, oxidative, and photolytic stress.

Materials:

  • Pure halogenated heterocycle

  • HPLC-grade water, acetonitrile, methanol

  • 0.1 M HCl, 0.1 M NaOH

  • 3% Hydrogen Peroxide (H₂O₂)

  • HPLC system with UV or MS detector

  • pH meter

  • Calibrated photostability chamber (or a light source with controlled UV/Vis output)

Procedure:

  • Prepare Stock Solution: Prepare a stock solution of your compound in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Set Up Stress Conditions (in separate amber HPLC vials):

    • Control: Stock solution diluted to final concentration with solvent.

    • Acid Hydrolysis: Mix stock solution with 0.1 M HCl.

    • Base Hydrolysis: Mix stock solution with 0.1 M NaOH.

    • Oxidative Degradation: Mix stock solution with 3% H₂O₂.

    • Thermal Stress: Place a vial of the solid compound and a vial of the control solution in an oven at 60°C.

    • Photolytic Stress: Place a vial of the solid compound and a vial of the control solution in a photostability chamber, exposing them to a defined light/UV dose (as per ICH Q1B guidelines).

  • Incubation: Store the vials (except thermal and photolytic) at room temperature for a defined period (e.g., 24-48 hours). The goal is to achieve 5-20% degradation.[15]

  • Analysis:

    • At specified time points (e.g., 0, 4, 8, 24 hours), take an aliquot from each vial.

    • Neutralize the acid and base samples before injection if necessary.

    • Analyze all samples by HPLC, comparing them to the control.

  • Interpretation: Match the degradation products observed in your stored sample to those generated under specific stress conditions. This provides strong evidence for the cause of instability.

Part 3: Best Practices for Storage and Handling

Proactive measures are the most effective way to ensure the long-term stability of your compounds.

General Storage Recommendations
Hazard Class / PropertyStorage ConditionRationaleIncompatible Materials
General Halogenated Heterocycles Cool, dry, dark place[2]Minimizes thermal and photolytic degradation.Strong acids, strong bases, strong oxidizing agents[7][11]
Light-Sensitive (e.g., Iodo-pyridines) Amber glass vials, stored in the darkPrevents photolytic C-X bond cleavage.[1]
Moisture-Sensitive / Hygroscopic Dessicator or glove box; under inert gasPrevents hydrolysis.[13]Water, protic solvents (e.g., methanol, ethanol)
Thermally Labile Refrigerate or freeze (-20°C)[5]Reduces the rate of all chemical degradation pathways.
Volatile Compounds Tightly sealed containers, refrigerated[6]Prevents loss of material and reduces flammability risk.Sources of ignition[7]
Handling Procedures
  • Inert Atmosphere: When weighing or aliquoting sensitive compounds, do so under a stream of argon or nitrogen, or inside a glove box.

  • Avoid Contamination: Use clean, dry spatulas and glassware. Never return unused material to the stock bottle.

  • Solvent Purity: Use high-purity, anhydrous solvents for preparing solutions. Ensure solvents are degassed if the compound is sensitive to oxidation.

  • Labeling: Clearly label all containers with the compound name, date received, and date opened.[2] This is crucial for tracking the age and potential degradation of chemicals.

Part 4: Analytical Methods for Stability Assessment

Regularly assessing the purity of your compounds is critical.

Primary and Secondary Purity Assessment Techniques
TechniquePurposeInformation Provided
HPLC-UV/MS Primary Purity Assessment. Quantifies purity and detects impurities.Provides purity percentage based on peak area, detects and helps identify degradants by molecular weight.[16][17]
Quantitative NMR (qNMR) Absolute Purity Assessment. An orthogonal technique to chromatography.Determines the absolute purity of a substance by comparing the integral of an analyte's peak to that of a certified internal standard.[18][19]
Differential Scanning Calorimetry (DSC) Verifies purity of highly crystalline solids.Measures the melting point depression caused by impurities. Useful for qualifying reference standards.[20]
Visual Inspection Quick initial check.Changes in color or physical state (e.g., solid turning into a gum) are clear indicators of potential degradation.
DOT Diagram: Degradation Pathways

DegradationPathways cluster_pathways Common Degradation Pathways cluster_stressors Stressors Compound Halogenated Heterocycle (R-X) Hydrolysis Hydrolysis (R-OH) Compound->Hydrolysis Photolysis Photolysis (R• + X•) Compound->Photolysis Oxidation Oxidation (e.g., N-Oxides) Compound->Oxidation NucleophilicSub Nucleophilic Substitution (R-Nu) Compound->NucleophilicSub Moisture H₂O Moisture->Hydrolysis Light Light (hν) Light->Photolysis Oxygen Air (O₂) Oxygen->Oxidation Nucleophile Solvent/Reagent (Nu⁻) Nucleophile->NucleophilicSub

Caption: Common degradation pathways for halogenated heterocycles.

By understanding the inherent reactivity of these molecules and implementing rigorous storage and handling protocols, you can significantly enhance the reliability of your research and the quality of your products.

References

  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. Retrieved from [Link]

  • 2-CHLOROPYRIDINE HAZARD SUMMARY. (n.d.). New Jersey Department of Health. Retrieved from [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ResearchGate. Retrieved from [Link]

  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). LinkedIn. Retrieved from [Link]

  • Force Degradation for Pharmaceuticals: A Review. (n.d.). IJSDR. Retrieved from [Link]

  • Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023, April 23). Pharmatutor. Retrieved from [Link]

  • How do I safely store chemicals in laboratory? (n.d.). University of Texas at Dallas Environmental Health & Safety. Retrieved from [Link]

  • How to Safely Handle Reactive Chemicals. (2024, August 7). The Chemistry Blog. Retrieved from [Link]

  • Storing Chemicals: Guidelines and Tips to Prevent Dangerous Reactions. (n.d.). Safety Cabinet. Retrieved from [Link]

  • Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. (n.d.). PMC. Retrieved from [Link]

  • Best Practices for Safe Chemical Storage in Laboratories. (2024, December 6). Innova Design Group. Retrieved from [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. (2014, June 20). PMC. Retrieved from [Link]

  • Chemical Storage. (n.d.). American Chemical Society. Retrieved from [Link]

  • The photochemistry of iodo, methyl and thiomethyl substituted aryl azides in toluene solution and frozen polycrystals. (1991, September). PubMed. Retrieved from [Link]

  • Heterocycles Halogenated, Hassles Removed. (2025, August 25). Synthesis Spotlight. Retrieved from [Link]

  • Haloselectivity of Heterocycles. (n.d.). Baran Lab, Scripps Research. Retrieved from [Link]

  • The effects of halogen substituents on structure, stability, and electronic properties of bicyclo[1.1.1]pentanylene at density functional theory. (n.d.). ResearchGate. Retrieved from [Link]

  • Recent progress of halogen-dance reactions in heterocycles. (n.d.). ResearchGate. Retrieved from [Link]

  • Troubleshooting unstable molecules in chemical space. (2021, March 2). RSC Publishing. Retrieved from [Link]

  • An extended bacterial reductive pyrimidine degradation pathway that enables nitrogen release from β-alanine. (n.d.). PMC. Retrieved from [Link]

  • Recent Trends in Analytical Techniques for Impurity Profiling. (2022, January 10). Austin Publishing Group. Retrieved from [Link]

  • Stabilization of Ethynyl‐Substituted Aryl‐λ‐Iodanes by Tethered N‐Heterocylces. (2025, October 18). Chemistry Europe. Retrieved from [Link]

  • Scheme of pyrimidine degradation pathways showing the four steps and... (n.d.). ResearchGate. Retrieved from [Link]

  • Analytical Methods for Assessing Drug Purity and Quality “A Critical Evaluation”. (2025, March 7). Ijaresm. Retrieved from [Link]

  • Product Class 8: Pyridazines. (n.d.). Science of Synthesis. Retrieved from [Link]

  • pyrimidine degradation pathway: Topics. (n.d.). Science.gov. Retrieved from [Link]

  • The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards. (n.d.). ResearchGate. Retrieved from [Link]

  • A Comprehensive Guide To Volatile Organic Compounds (VOCs) And How To. (2022, July 8). Clean Air Plus. Retrieved from [Link]

  • A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. (n.d.). Research and Reviews on Healthcare. Retrieved from [Link]

  • Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. (2025, May 23). PharmaCores. Retrieved from [Link]

  • Hypervalent iodine in the structure of N-heterocycles: synthesis, structure, and application in organic synthesis. (n.d.). ResearchGate. Retrieved from [Link]

  • Thermal stability of N-heterocycle-stabilized iodanes – a systematic investigation. (n.d.). PMC. Retrieved from [Link]

  • How to Respond to Volatile Organic Compounds Effectively. (2023, April 18). Inch By Inch Inspections. Retrieved from [Link]

  • Proposed degradation pathways of pyridine derivatives in bacteria... (n.d.). ResearchGate. Retrieved from [Link]

  • Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. (n.d.). PMC. Retrieved from [Link]

  • Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. (2022, October 18). MDPI. Retrieved from [Link]

  • SYNTHESIS OF HETEROCYCLIC COMPOUNDS BY PHOTOCHEMICAL CYCLIZATIONS. (n.d.). DOI. Retrieved from [Link]

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Troubleshooting

Pyridopyrimidine Intermediates: Technical Support &amp; Solubility Troubleshooting Center

Welcome to the Technical Support Center for Pyridopyrimidine Synthesis. This guide is engineered for researchers, medicinal chemists, and drug development professionals facing critical bottlenecks due to the notoriously...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Pyridopyrimidine Synthesis. This guide is engineered for researchers, medicinal chemists, and drug development professionals facing critical bottlenecks due to the notoriously poor solubility of pyridopyrimidine intermediates.

Here, we bypass generic advice and dive directly into the physicochemical causality of insolubility, offering field-proven, self-validating protocols to rescue your synthetic workflows.

Part 1: FAQ & Mechanistic Insights

Q: Why do my pyridopyrimidine intermediates consistently precipitate out of solution or show near-zero solubility in both aqueous and standard organic solvents? A: The root cause lies in the thermodynamics of the crystal lattice. Pyridopyrimidines possess a highly conjugated, rigid, and planar bicyclic core. This structural topology promotes intense intermolecular π−π stacking and robust hydrogen-bonding networks, leading to exceptionally tight crystal packing. According to the General Solubility Equation (GSE), aqueous solubility is inversely proportional to the melting point (a proxy for lattice energy) and lipophilicity (LogP)[1]. Consequently, the thermodynamic energy required for a solvent to break these intermolecular forces and solvate the molecule is prohibitively high.

Q: Should I focus on physical solubilization or chemical modification during the intermediate synthesis stage? A: For synthetic intermediates, chemical modification (e.g., transient protecting groups, disrupting planarity) or specialized solvent systems (hydrotropes, co-solvents) are the gold standards. Physical approaches like hot-melt extrusion, spray drying, or nano-suspensions are highly effective but are typically reserved for late-stage API formulation[2]. However, nano-catalysis can be employed during synthesis to handle insoluble reagents[3].

Part 2: Diagnostic Workflow for Solubility Optimization

Use the following decision matrix to triage your specific solubility bottleneck before proceeding to the troubleshooting guides.

SolubilityWorkflow Start Insoluble Pyridopyrimidine Intermediate CheckStage Is the compound a final API or a synthetic intermediate? Start->CheckStage API Final API CheckStage->API Final API Intermediate Synthetic Intermediate CheckStage->Intermediate Intermediate Formulation Apply Physical Methods: Nanoencapsulation / Solid Dispersions API->Formulation ChemMod Can the core structure be temporarily altered? Intermediate->ChemMod YesMod Disrupt Planarity (Add Methyl/Morpholine groups) ChemMod->YesMod Yes NoMod Optimize Solvent System (Co-solvents / Hydrotropes) ChemMod->NoMod No

Workflow for triaging pyridopyrimidine solubility issues.

Part 3: Troubleshooting Guides & Methodologies

Guide 1: Chemical Modification & Scaffold Disruption

The Problem: Your intermediate is too insoluble to proceed to the next coupling step, and you have the flexibility to alter the substitution pattern. The Causality: Disruption of molecular planarity and symmetry is the most permanent way to fix intermediate solubility. By introducing steric bulk (e.g., di-methyl groups) or polar electron-donating appendages (e.g., morpholine rings), you force a non-zero dihedral angle between the pyridopyrimidine core and its substituents[4]. This breaks the π−π crystal packing, drastically lowering the melting point and increasing solubility[5].

Quantitative Data Summary: Impact of Structural Modification

Modification StrategyExample SubstituentLogP ShiftMelting Point ShiftSolubility Increase
Baseline (Planar) None (H)Reference~299 °CReference (<2 µg/mL)
Steric Disruption Di-methyl+0.4-207 °C>100-fold
Polar Appendage Morpholine ring-1.5-110 °C>50-fold
Halogenation Fluorine+0.1-140 °C~10-fold

Data synthesized from structural modification studies on heterocyclic systems[5],[4].

Protocol: Installing a Solubilizing Morpholine Group Self-Validation Check: The reaction mixture will transition from a cloudy suspension to a clear solution as the morpholine group is installed, providing real-time visual confirmation of solubility enhancement.

  • Preparation: Suspend the chloro-pyridopyrimidine intermediate (1.0 eq) in absolute ethanol (use a co-solvent mixture of EtOH/DMF 1:1 if the starting material is entirely intractable).

  • Amine Addition: Add morpholine (2.0 - 3.0 eq) dropwise at room temperature. The excess amine acts as both the nucleophile and the acid scavenger.

  • Heating: Reflux the mixture for 8–10 hours. Monitor via TLC.

  • Isolation: Cool to room temperature. Add cold deionized water (3 volumes) dropwise while stirring vigorously to induce precipitation of the newly functionalized, workable intermediate. Filter and wash with cold water.

Guide 2: Advanced Solvent Systems (Hydrotropes & Co-Solvency)

The Problem: Structural modification is not permissible because the intermediate's exact topology is required for the final target (e.g., synthesizing specific kinase inhibitors like Nilotinib derivatives)[6]. The Causality: When the lattice energy cannot be lowered chemically, you must increase the solvation energy. Aqueous hydrotropic solutions (e.g., sodium xylenesulfonate) are amphiphilic molecules that aggregate around hydrophobic pyridopyrimidine cores, bridging the gap between the solute and water[7]. Alternatively, diammonium hydrogen phosphate (DAHP) in aqueous media under microwave irradiation stabilizes the transition states in water, forcing the reaction to proceed despite poor initial solubility[8].

Protocol: One-Pot Synthesis using DAHP in Aqueous Media

  • Reagent Mixing: Combine the aromatic aldehyde (1.0 eq), malononitrile (1.0 eq), and 4(6)-aminouracil (1.0 eq) in a microwave-safe reaction vessel.

  • Catalyst/Solvent Addition: Add a catalytic amount of diammonium hydrogen phosphate (DAHP) (10-20 mol%) and suspend the mixture in deionized water (10 mL per mmol of reactants)[8].

  • Microwave Irradiation: Subject the suspension to microwave irradiation (300W, 80-90°C) for 10-15 minutes. The microwave energy rapidly overcomes the lattice energy barriers of the insoluble precursors.

  • Work-up: Cool the reaction vessel. The newly formed pyridopyrimidine derivative will precipitate out of the aqueous phase. Filter and wash with boiling water to remove the DAHP and unreacted water-soluble impurities.

Guide 3: Nano-Catalysis for Insoluble Reagents

The Problem: The starting materials for the pyridopyrimidine synthesis are completely insoluble in green solvents, leading to heterogeneous, low-yielding reactions. The Causality: Nano-catalysts (e.g., Fe3​O4​ magnetic nanoparticles) provide an exceptionally high surface-area-to-volume ratio. They act as a highly active solid support that concentrates the insoluble reactants on their surface, facilitating Knoevenagel-Michael-cyclization domino reactions even in solvent-free or highly aqueous conditions[3].

Protocol: Fe3​O4​ Nano-Catalyzed Synthesis

  • Reaction Setup: Mix the disubstituted amino-uracil, aryl aldehyde, and malononitrile in ethanol.

  • Catalyst Addition: Add 5-10 mol% of the Fe3​O4​ magnetic nanocatalyst[3].

  • Heating: Gently heat the mixture under ambient conditions. The reaction occurs efficiently on the surface of the nanoparticles, bypassing the need for the bulk reagents to be fully dissolved.

  • Separation: Once complete (monitor by TLC), apply an external neodymium magnet to the wall of the reaction flask to immobilize the Fe3​O4​ nanocatalyst.

  • Product Recovery: Decant the liquid containing the product. The catalyst can be washed and reused, while the product is purified by standard recrystallization.

Part 4: References

  • Improving solubility via structural modification. ResearchGate. Available at: [Link]

  • General reaction for synthesis of pyridopyrimidine carbonitrile derivatives. ResearchGate. Available at:[Link]

  • Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives. ACS Omega. Available at: [Link]

  • Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. RSC Advances. Available at:[Link]

  • An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media. Scientific Research Publishing. Available at: [Link]

  • Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. Available at:[Link]

Sources

Optimization

Technical Support Center: Dehalogenation Side Reactions of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses one of the most common and frustrating challenges encountered during the functionalization of...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses one of the most common and frustrating challenges encountered during the functionalization of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine: undesired dehalogenation side reactions. As a key heterocyclic scaffold in medicinal chemistry, mastering its selective modification is critical. This document provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you optimize your synthetic routes, improve yields, and ensure the integrity of your target compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is dehalogenation in the context of cross-coupling reactions, and why is it a significant problem?

A1: Dehalogenation is an undesired side reaction where a halogen atom (in this case, bromine or chlorine) on your starting material is replaced by a hydrogen atom.[1] This leads to the formation of hydrodehalogenated byproducts, which reduces the yield of your desired coupled product and introduces significant purification challenges.[1][2]

The primary mechanism involves the formation of a palladium-hydride (Pd-H) species.[3] This reactive intermediate can arise from various sources within your reaction mixture, including solvents (like alcohols), bases (especially alkoxides and amines), or trace amounts of water.[1][3][4] This Pd-H species can then participate in the catalytic cycle, leading to the formation of an Ar-H bond instead of the desired Ar-Coupling Partner bond.

Q2: For 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, which halogen is more reactive, and which is more susceptible to dehalogenation?

A2: Understanding the differential reactivity of the two halogen atoms is key to controlling selectivity.

  • Reactivity in Cross-Coupling: The reactivity is dictated by the carbon-halogen (C-X) bond strength and the electronic nature of the position. The general order of reactivity for halogens in palladium-catalyzed oxidative addition is I > Br > Cl.[3][5] Therefore, the C7-Br bond is inherently more reactive and will typically undergo oxidative addition more readily than the C4-Cl bond in reactions like Suzuki, Sonogashira, or Buchwald-Hartwig couplings. The electron-deficient nature of the pyrimidine ring also activates the C4 position, but the C-Br bond dissociation energy is lower, favoring its reaction.[5]

  • Susceptibility to Dehalogenation: The same reactivity trend (Br > Cl) applies to the dehalogenation side reaction.[3] The weaker C-Br bond makes the 7-position not only the primary site for desired coupling but also the most vulnerable point for undesired hydrogenolysis. Trying to force a reaction at the less reactive C4-Cl position by using higher temperatures or more active catalysts can significantly increase the risk of debromination at C7.[1][6]

The diagram below illustrates the competing pathways.

G cluster_0 Reaction Pathways cluster_1 Desired Coupling at C7 cluster_2 Side Reactions SM 7-Bromo-4-chloro- pyrido[2,3-d]pyrimidine P1 7-Coupled-4-chloro Product SM->P1 Pd(0), Ligand, Base Coupling Partner S1 4-chloropyrido[2,3-d]pyrimidine (Debromination at C7) SM->S1 Pd-H Species (Common) S2 7-bromopyrido[2,3-d]pyrimidine (Dechlorination at C4) SM->S2 Pd-H Species (Harsh Conditions) P1->S2 Pd-H Species (Over-reduction) S3 pyrido[2,3-d]pyrimidine (Full Dehalogenation) S1->S3 Pd-H Species

Caption: Competing reaction pathways for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine.

Q3: My primary side product is 4-chloropyrido[2,3-d]pyrimidine, indicating debromination at C7. What are the most likely causes and how can I mitigate this?

A3: This is the most common dehalogenation issue with this substrate. It occurs when the rate of hydrodehalogenation at the C7 position competes with or exceeds the rate of the desired cross-coupling reaction. Here is a systematic troubleshooting approach.

G start Problem: Debromination at C7 q_base What base are you using? (e.g., NaOtBu, K2CO3) start->q_base q_temp What is the reaction temperature? q_base->q_temp Weak Base (e.g., K2CO3) sol_base Action: Switch to a weaker base. K3PO4 > K2CO3 > Cs2CO3. Avoid alkoxides. q_base->sol_base Strong Base (e.g., NaOtBu) q_ligand What ligand are you using? q_temp->q_ligand Low/Moderate Temp sol_temp Action: Lower the temperature. Aim for the lowest effective temp (e.g., 60-80 °C). q_temp->sol_temp High Temp (>100 °C) q_solvent What solvent are you using? q_ligand->q_solvent Modern Biaryl Ligand sol_ligand Action: Use a bulky, electron-rich ligand. Try XPhos, SPhos, or RuPhos. Ensure adequate ligand:Pd ratio (2:1). q_ligand->sol_ligand Small/Generic Ligand (e.g., PPh3) sol_solvent Action: Switch to an anhydrous, aprotic solvent. Use Dioxane, Toluene, or THF. Avoid alcohols or DMF. q_solvent->sol_solvent Protic/Hydride Donor (e.g., EtOH, DMF)

Caption: Troubleshooting decision tree for C7-debromination.

  • Base Selection is Critical: Strong alkoxide bases (e.g., NaOtBu, KOt-Bu) are known to promote dehalogenation.[6][7] They can act as hydride sources or accelerate the formation of Pd-H species.

    • Recommendation: Switch to a weaker inorganic base. Potassium phosphate (K₃PO₄) is often an excellent choice, followed by carbonates like Cs₂CO₃ or K₂CO₃.[2][3]

  • Lower the Reaction Temperature: High temperatures accelerate all reaction rates, but can disproportionately increase the rate of dehalogenation relative to the desired coupling.[1][2]

    • Recommendation: Attempt the reaction at the lowest temperature that still allows for reasonable conversion. Start around 80 °C and adjust as needed. For highly active catalyst systems, room temperature reactions may even be feasible.[8]

  • Optimize the Catalyst System: The choice of ligand has a profound impact.

    • Recommendation: Use bulky, electron-donating biaryl phosphine ligands such as XPhos, SPhos, or RuPhos. These ligands promote the final reductive elimination step of the desired product from the palladium center, making it faster than the competing dehalogenation pathway.[2][3] Using a modern Pd(II) precatalyst (e.g., XPhos Pd G3) can also ensure efficient generation of the active Pd(0) species and improve catalyst stability.[9]

  • Choose an Aprotic Solvent: Solvents like alcohols or even DMF can act as hydride donors.[1]

    • Recommendation: Use anhydrous, aprotic solvents such as 1,4-dioxane, toluene, or THF.[3] Ensure the solvent is thoroughly degassed to remove oxygen, which can damage the catalyst.[10]

Q4: I am observing the formation of the fully dehalogenated pyrido[2,3-d]pyrimidine. What does this suggest about my reaction conditions?

A4: The formation of the fully dehalogenated product indicates that your reaction conditions are too harsh. This typically happens under one or more of the following circumstances:

  • Prolonged Reaction Times at High Temperatures: Leaving the reaction to stir for an extended period after the initial C7-coupling is complete can lead to the subsequent, slower dehalogenation of the remaining C4-Cl on either the starting material or the product.

  • Excessively High Catalyst Loading: While seemingly counterintuitive, a very high concentration of a highly active catalyst can sometimes drive the reaction towards undesired pathways if the substrate-to-catalyst ratio is not optimal.

  • Potent Hydride Source: There may be a significant source of hydrides in your reaction mixture, such as using an alcohol as a solvent with a strong base, leading to widespread reduction.

Recommendation: Monitor your reaction closely using TLC or LC-MS. Once the desired C7-coupled product is formed and the starting material is consumed, work up the reaction promptly. If full dehalogenation persists, revisit the core parameters discussed in Q3: lower the temperature, switch to a weaker base, and ensure your solvent is anhydrous and aprotic.

Data & Protocols

Table 1: Ligand and Base Selection Guide for Suppressing Dehalogenation
ParameterRecommendationDehalogenation RiskRationale & Comments
Ligand XPhos, SPhos, RuPhos Low Bulky, electron-rich biaryl phosphines. They accelerate reductive elimination, outcompeting dehalogenation. Highly effective for heteroaromatic substrates.[2][3]
PPh₃ (Triphenylphosphine)HighLess electron-donating and bulky. Often requires higher temperatures, which promotes dehalogenation. Not recommended for this substrate.[7][11]
NHC Ligands (e.g., IPr)Low to MediumStrong σ-donors that can stabilize the catalyst. Can be very effective but should be screened if phosphine ligands fail.[7][12]
Base K₃PO₄, Cs₂CO₃, K₂CO₃ Low Weaker inorganic bases. Less likely to act as hydride donors. K₃PO₄ is often the top choice for suppressing dehalogenation in Suzuki couplings.[2][3]
NaOtBu, KOtBuHigh Strong alkoxide bases. Prone to β-hydride elimination pathways and can act as hydride sources, significantly increasing dehalogenation risk.[6][7]
Amine Bases (e.g., TEA, DIPEA)MediumCan be hydride sources, especially at elevated temperatures. Generally less effective for Suzuki, but used in Sonogashira and Heck.[1]
Protocol: Optimized Suzuki-Miyaura Coupling at C7 with Minimized Debromination

This protocol provides a robust starting point for coupling arylboronic acids to the C7 position of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine while minimizing the risk of dehalogenation.

Materials:

  • 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 equiv)

  • Arylboronic Acid (1.2–1.5 equiv)

  • XPhos Pd G3 (precatalyst, 0.02 equiv, 2 mol%)

  • XPhos (ligand, 0.04 equiv, 4 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

  • Anhydrous, degassed 1,4-dioxane

  • Degassed Water

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask, add 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, the arylboronic acid, K₃PO₄, XPhos Pd G3, and XPhos ligand.

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[10]

  • Solvent Addition: Under a positive pressure of inert gas, add anhydrous, degassed 1,4-dioxane and degassed water (e.g., a 10:1 dioxane:water ratio) via syringe. The total solvent volume should be sufficient to make a ~0.1 M solution with respect to the starting material.

  • Reaction Execution: Place the flask in a preheated oil bath at 80 °C. Stir the mixture vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is often complete within 4-12 hours. Avoid unnecessarily long reaction times.

  • Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the layers.

  • Extraction: Extract the aqueous layer twice more with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 7-aryl-4-chloropyrido[2,3-d]pyrimidine.

This optimized protocol leverages a modern precatalyst, a bulky biaryl phosphine ligand, a non-hydride-donating base, and moderate temperature to strongly favor the desired C-C bond formation over the dehalogenation side reaction.[3][9]

References

  • Buchwald–Hartwig amin
  • Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)
  • A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies - PMC.
  • Technical Support Center: Preventing Dehalogenation in Palladium-C
  • A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speci
  • A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles-the Case for Exploiting Pd Catalyst Speci
  • Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides - ACS Public
  • Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC (NHC = N-Heterocyclic Carbene) Complexes - Sigma-Aldrich.
  • Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and.
  • A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions - Benchchem.
  • An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxyl
  • how to avoid dehalogenation side reactions in Suzuki coupling - Benchchem.
  • Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions | Request PDF.
  • Troubleshooting common issues in palladium-catalyzed cross-coupling reactions - Benchchem.
  • Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides - Benchchem.
  • Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich.
  • The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction | The Journal of Organic Chemistry - ACS Public
  • BH amination side products and purific

Sources

Troubleshooting

Technical Support Center: Troubleshooting 7-Bromo-4-chloropyrido[2,3-d]pyrimidine Workflows

Welcome to the Technical Support Center for pyrido[2,3-d]pyrimidine chemistry. The 7-bromo-4-chloropyrido[2,3-d]pyrimidine scaffold is a privileged building block in drug discovery, particularly for synthesizing kinase i...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for pyrido[2,3-d]pyrimidine chemistry. The 7-bromo-4-chloropyrido[2,3-d]pyrimidine scaffold is a privileged building block in drug discovery, particularly for synthesizing kinase inhibitors and receptor antagonists[1]. However, its dual-halogen nature presents unique chemoselectivity and workup challenges.

The C4-chloro position is highly electrophilic and primed for Nucleophilic Aromatic Substitution (SNAr), while the C7-bromo position is typically reserved for downstream transition-metal-catalyzed cross-couplings[2][3]. Understanding the causality behind the scaffold's reactivity is critical to preventing degradation during routine workup procedures.

G Start 7-Bromo-4-chloropyrido [2,3-d]pyrimidine C4 C4-Position (Cl) Highly Electrophilic Start->C4 C7 C7-Position (Br) Oxidative Addition Site Start->C7 SNAr SNAr Reaction (Amines, Thiols) C4->SNAr Suzuki Palladium Catalysis (Suzuki/Buchwald) C7->Suzuki Workup1 Anhydrous Workup (Prevent Hydrolysis) SNAr->Workup1 Moisture Sensitive Workup2 Aqueous Workup (Remove Pd/Salts) Suzuki->Workup2 Salt Heavy

Fig 1: Chemoselectivity and corresponding workup logic for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine.

Frequently Asked Questions (FAQs)

Q1: During the SNAr reaction of an amine with the C4-chloro position, my LC-MS shows a major byproduct with a mass shift of -19 Da relative to the starting material. What is this, and how do I prevent it?

The Causality: A mass shift of -19 Da (loss of the Cl isotope ~35 Da, addition of OH ~16 Da) indicates hydrolysis of the C4-chloro group to the thermodynamically stable pyrido[2,3-d]pyrimidin-4(3H)-one. The pyrimidine ring is highly electron-deficient because the nitrogen atoms at positions 1 and 3 pull electron density away from C4[2]. Exposure to aqueous bases, or even ambient moisture during prolonged workup, drives this irreversible ring-opening or hydrolysis, a known vulnerability in pyrido-pyrimidine syntheses[4]. The Self-Validating Solution: Switch to a strictly non-aqueous workup (See Protocol A). If aqueous washing is absolutely unavoidable, maintain the aqueous phase strictly between pH 6.0 and 7.0 using phosphate buffers. Validation Check: To confirm if your workup is causing the issue, run a control TLC: quench one reaction aliquot in dry methanol and another in aqueous NaHCO3. The aqueous quench will rapidly develop a highly polar baseline spot corresponding to the 4-oxo degradant.

Q2: I am experiencing severe emulsions when performing a liquid-liquid extraction (LLE) after a C7 Suzuki-Miyaura coupling. How can I break the emulsion without losing my product?

The Causality: Pyrido[2,3-d]pyrimidines are planar, nitrogen-rich heterocycles. Following a cross-coupling reaction, the presence of residual palladium black, phosphine ligands, and the basic nitrogens of the scaffold create amphiphilic complexes. These complexes act as surfactants, heavily stabilizing emulsions at the aqueous-organic interface[3]. The Self-Validating Solution: Do not attempt to break the emulsion by adding more solvent. Instead, filter the entire biphasic mixture through a tightly packed pad of Celite. This strips out the insoluble Pd-black and polymeric byproducts causing the emulsion. Validation Check: The filtrate should immediately separate into two distinct, sharp layers. If the organic layer remains cloudy, wash with saturated brine (NaCl) to increase the aqueous ionic strength, forcing the organic product out of the aqueous suspension.

Q3: My SNAr reaction at C4 is successful, but I am seeing a side product missing the bromine atom at C7. Why is protodehalogenation occurring?

The Causality: While C7-Br is less reactive to nucleophiles than C4-Cl, the bromine atom is highly susceptible to reduction or radical-mediated protodehalogenation if the SNAr is run at excessively high temperatures (e.g., >100°C) in the presence of amine bases, which can act as hydride donors. The Self-Validating Solution: Lower the SNAr reaction temperature to 60–80°C. The C4-Cl is reactive enough that harsh heating is rarely required[2].

Quantitative Troubleshooting Data

The following table summarizes the quantitative analytical indicators for common workup failures and their corrective actions.

Experimental IssueRoot CauseAnalytical Indicator (LC-MS / pH)Recommended Workup Adjustment
C4-Hydrolysis Attack by H2O/OH- at the electron-deficient C4[M - 19]+ (Loss of Cl, gain of OH)Switch to anhydrous workup; limit exposure to pH > 7.5
Emulsions in LLE Amphiphilic Pd-complexes & basic nitrogensPersistent cloudy interface (>15 min)Filter biphasic mixture through Celite prior to separation
Poor Extraction Yield High polarity/low solubility of the heterocycleProduct remains in aqueous layerUse 10% MeOH in DCM or continuous liquid-liquid extraction
Protodehalogenation Amine-mediated reduction at C7-Br[M - 79]+ (Complete loss of Br)Lower SNAr temp to <80°C; degas solvents

Experimental Protocols

Protocol A: Anhydrous Workup for C4-SNAr Reactions

Use this protocol to isolate C4-aminated products while completely avoiding aqueous hydrolysis.

Workflow Step1 1. Quench (No Water) Step2 2. Evaporate Volatiles Step1->Step2 Step3 3. Re-dissolve & Filter Salts Step2->Step3 Step4 4. Silica Plug Step3->Step4 Step5 5. Pure C4-Adduct Step4->Step5

Fig 2: Anhydrous workup workflow designed to prevent C4-hydrolysis during SNAr reactions.

  • Quench: Upon reaction completion (monitored by LC-MS), cool the reaction mixture (typically in DCM, THF, or DMF) to room temperature. Do not add water.

  • Concentration: Remove volatile solvents (e.g., DCM, NEt3) under reduced pressure. If DMF was used, co-evaporate with toluene (3 x 10 mL) to strip residual high-boiling solvent.

  • Reconstitution & Filtration: Suspend the crude residue in dry EtOAc or DCM. Filter the suspension through a medium-porosity glass frit to remove insoluble amine hydrochlorides (e.g., NEt3·HCl).

  • Silica Plug: Pass the filtrate through a short pad of silica gel (approx. 2 inches), eluting with EtOAc. This removes highly polar baseline impurities without requiring an aqueous wash.

  • Isolation: Concentrate the filtrate in vacuo to yield the crude C4-aminated product, which is typically pure enough for immediate C7-functionalization.

Protocol B: Aqueous Workup for C7-Suzuki Couplings

Use this protocol after C7-functionalization, where the SNAr product is now stable to water, but palladium and salts must be removed[3].

  • Quench: Cool the reaction to room temperature and quench with saturated aqueous NH4Cl. This maintains a mildly acidic/neutral pH to protect the scaffold while neutralizing bases like Cs2CO3[3].

  • Celite Filtration: Filter the quenched, biphasic mixture directly through a pad of Celite to remove precipitated palladium black and phosphine oxides. Rinse the pad thoroughly with EtOAc.

  • Phase Separation: Transfer the filtrate to a separatory funnel. Separate the layers and extract the aqueous phase with EtOAc (3 x 20 mL).

  • Washing: Wash the combined organic layers with deionized water (1x) and saturated brine (1x) to remove residual inorganic salts.

  • Drying & Concentration: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The residue is now ready for purification by flash column chromatography[3].

References

  • SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies... MDPI (Molecules). Available at:[Link]

  • Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and[4,3-d]pyrimidine Derivatives. NIH/PMC. Available at:[Link]

  • Practical Syntheses of a CXCR3 Antagonist. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

Analytical Comparison Guide: 1H and 13C NMR Characterization of 7-Bromo vs. 6-Bromo-4-chloropyrido[2,3-d]pyrimidine

Executive Summary The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern oncology, serving as the core structure for several FDA-approved cyclin-dependent kinase (CDK) inhibitors, such as palbocicli...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern oncology, serving as the core structure for several FDA-approved cyclin-dependent kinase (CDK) inhibitors, such as palbociclib, and investigational mTOR inhibitors like vistusertib[1]. During the multi-step scale-up synthesis of these active pharmaceutical ingredients (APIs), the regioselective functionalization of the pyridine ring is a critical quality attribute[2]. Specifically, the halogenation of pyrido[2,3-d]pyrimidin-4-ol precursors can yield regioisomers, requiring rigorous analytical validation to distinguish between the target 7-bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) and its primary alternative/impurity, 6-bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1215787-31-7)[3][4].

This guide provides an objective, data-driven comparison of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) profiles of these two isomers. By detailing the causality behind their distinct spin-spin coupling systems, this document equips analytical chemists with a self-validating framework to unambiguously assign regiochemistry and ensure lot-to-lot synthetic integrity[5].

Experimental Workflow

To ensure reproducible and high-resolution data that captures critical coupling constants, the following standardized workflow and NMR acquisition protocol must be executed.

G A Halogenation Reaction B Crude Isomer Mixture A->B C Chromatographic Separation B->C D 1H & 13C NMR Acquisition C->D E J-Coupling Analysis D->E F Regioisomer Confirmation E->F

Workflow for the separation and NMR-based structural confirmation of pyrido[2,3-d]pyrimidine isomers.

Self-Validating Protocol: NMR Acquisition
  • Sample Preparation: Weigh 15–20 mg of the purified crystalline compound (desiccated to remove residual water).

  • Solvation: Dissolve the sample completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. (Note: If the compound exhibits poor solubility, DMSO-d 6​ may be substituted, though chemical shifts will migrate downfield due to solvent polarity).

  • Instrument Setup: Transfer the solution to a high-quality 5 mm NMR tube. Insert into a 400 MHz or 500 MHz NMR spectrometer. Lock onto the deuterium frequency of the solvent and shim the magnetic field (Z1-Z5) until the solvent lock signal is maximized.

  • 1 H NMR Acquisition:

    • Pulse Program: Standard 1D proton (zg30).

    • Number of Scans (NS): 16 to 32.

    • Relaxation Delay (D1): 2.0 seconds (ensures full relaxation of the electron-deficient pyrimidine protons).

    • Spectral Width (SW): 12 ppm (to capture highly deshielded aromatic protons).

  • 13 C NMR Acquisition:

    • Pulse Program: Proton-decoupled 13 C (zgpg30).

    • Number of Scans (NS): 1024 to 2048 (due to the low natural abundance of 13 C and the presence of multiple quaternary carbons).

    • Relaxation Delay (D1): 2.0 seconds.

  • Data Processing: Apply a Fourier transform with zero-filling to 64k data points. Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; LB = 1.0 Hz for 13 C). Perform manual phase and baseline correction. Reference the TMS peak to exactly 0.00 ppm.

Mechanistic Causality: The Spin-System Differences (E-E-A-T)

The fundamental challenge in distinguishing the 7-bromo from the 6-bromo isomer lies in their identical mass and similar polarities. However, their 1 H NMR spectra diverge significantly due to the spatial arrangement of protons on the pyridine ring (positions 5, 6, and 7).

  • 7-Bromo Isomer: The bromine atom is at C7, leaving protons at C5 and C6. Because these protons are adjacent (ortho to each other), they exhibit strong ortho-coupling ( 3JHH​≈8.0−9.0 Hz). The spectrum will display two distinct doublets with this large coupling constant.

  • 6-Bromo Isomer: The bromine atom is at C6, leaving protons at C5 and C7. These protons are separated by a carbon atom (meta to each other), resulting in weak meta-coupling ( 4JHH​≈2.0−3.0 Hz). The spectrum will display two doublets with this small coupling constant.

This predictable divergence in J -coupling provides an absolute, intrinsic validation of the molecular structure without requiring external reference standards[5].

Quantitative Data Presentation

The following tables summarize the expected NMR parameters for both isomers, demonstrating the clear analytical distinction.

Table 1: 1 H NMR Comparative Data (400 MHz, CDCl 3​ )
Position7-Bromo-4-chloropyrido[2,3-d]pyrimidine6-Bromo-4-chloropyrido[2,3-d]pyrimidineDiagnostic Difference
C2-H 9.25 ppm (s, 1H)9.28 ppm (s, 1H)Negligible (Pyrimidine singlet)
C5-H 8.45 ppm (d, J = 8.5 Hz, 1H)8.60 ppm (d, J = 2.5 Hz, 1H)Coupling Constant (J)
C6-H 7.85 ppm (d, J = 8.5 Hz, 1H)N/A (Substituted with Bromine)Presence vs. Absence
C7-H N/A (Substituted with Bromine)9.15 ppm (d, J = 2.5 Hz, 1H)Presence vs. Absence
Table 2: 13 C NMR Comparative Data (100 MHz, CDCl 3​ )
Carbon Type7-Bromo Isomer (ppm)6-Bromo Isomer (ppm)Structural Rationale
C2 (CH) 157.2158.1Deshielded by two adjacent nitrogens.
C4 (C-Cl) 163.5164.7Highly deshielded by chlorine and pyrimidine ring.
C4a (C) 116.8117.9Bridgehead carbon, typically shielded.
C5 (CH) 138.4135.5Aromatic CH, shifts based on adjacent halogens.
C6 128.6 (CH)124.7 (C-Br)Heavy atom effect shields the C-Br carbon in the 6-isomer.
C7 148.2 (C-Br)159.0 (CH)C7-H in 6-isomer is highly deshielded by adjacent Pyridine N.
C8a (C) 156.4159.6Bridgehead carbon adjacent to pyrimidine N.

Logical Decision Framework

To streamline routine QA/QC analysis during scale-up, analysts can utilize the following decision tree based purely on the 1 H NMR splitting patterns of the crude reaction mixture.

DecisionTree Start Analyze Pyridine Ring Protons (7.5 - 9.5 ppm) Q1 Observe Coupling Constant (J) Start->Q1 Ortho J ≈ 8.5 Hz (Ortho Coupling) Q1->Ortho Meta J ≈ 2.5 Hz (Meta Coupling) Q1->Meta Isomer7 7-Bromo Isomer (C5 and C6 protons) Ortho->Isomer7 Isomer6 6-Bromo Isomer (C5 and C7 protons) Meta->Isomer6

Logical decision tree for distinguishing 6-bromo and 7-bromo isomers via 1H NMR J-coupling.

Conclusion

The objective comparison of the 7-bromo and 6-bromo-4-chloropyrido[2,3-d]pyrimidine isomers highlights the power of high-resolution NMR in drug development. While chromatographic retention times may overlap, the intrinsic quantum mechanical properties of the spin systems—specifically the 3J ortho-coupling versus the 4J meta-coupling—provide an infallible, self-validating method for structural confirmation. Adhering to the standardized acquisition protocol ensures that these critical splitting patterns are resolved, safeguarding the integrity of downstream kinase inhibitor synthesis.

References

  • Title: Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and[4,3-d]pyrimidine Derivatives Source: MDPI (Molecules) URL: [Link]

  • Title: Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Solvent-Free or Low-Solvent Large-Scale Preparation of Chloropyrimidine and Analogues Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: 7-Bromo-4-chloropyrido[2,3-d]pyrimidine | CAS#:1379348-17-0 Source: Chemsrc URL: [Link]

Sources

Comparative

Mass Spectrometry Analysis of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine: A Comparative Guide

As a critical building block in the synthesis of kinase inhibitors and other pharmaceutical agents, 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) presents unique analytical challenges. The molecule’s bicycl...

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Author: BenchChem Technical Support Team. Date: April 2026

As a critical building block in the synthesis of kinase inhibitors and other pharmaceutical agents, 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) presents unique analytical challenges. The molecule’s bicyclic heteroaromatic core is heavily deactivated by two distinct halogens, which fundamentally alters its ionization behavior compared to standard pyrimidines.

This guide objectively compares three mass spectrometry (MS) platforms—Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Electron Impact (EI)—to establish the most robust analytical workflow. By bridging theoretical physicochemical properties with field-proven methodologies, we provide a self-validating framework for researchers and drug development professionals.

Physicochemical Profiling & The Isotopic Self-Validation Gate

Before selecting an ionization source, we must analyze the molecule’s intrinsic properties. The presence of both a bromine and a chlorine atom on the pyrido[2,3-d]pyrimidine core creates a highly specific isotopic signature.

Bromine naturally exists as 79 Br and 81 Br in an approximate 1:1 ratio, while Chlorine exists as 35 Cl and 37 Cl in a roughly 3:1 ratio. As established by , the combination of these two halogens generates a distinct three-peak molecular ion cluster.

Calculating the exact binomial expansion for this compound yields a relative abundance ratio of 3.2 : 4.1 : 1.0 for the M : M+2 : M+4 peaks. This signature is not just an analytical curiosity; it serves as a self-validation gate . If an extracted ion chromatogram (XIC) does not perfectly mirror this ratio, the signal must be flagged as an isobaric contaminant or a degradation product (e.g., debromination).

Table 1: Isotopic Cluster Data for MS Targeting
Isotope CombinationEI-MS Molecular Ion [M]+∙ ESI/APCI Adduct [M+H]+ Relative Intensity
79 Br + 35 Clm/z 242.92m/z 243.93 (Nominal: 244)~ 75% (3.2)
( 81 Br + 35 Cl) & ( 79 Br + 37 Cl)m/z 244.92m/z 245.93 (Nominal: 246)100% (4.1) - Base Peak
81 Br + 37 Clm/z 246.91m/z 247.92 (Nominal: 248)~ 24% (1.0)

Comparative Platform Analysis: ESI vs. APCI vs. EI

Choosing the correct ionization technique dictates the success of the assay. The highly electron-withdrawing nature of the halogens significantly reduces the basicity of the pyrimidine nitrogens, which directly impacts liquid-phase protonation.

ESI-LC-MS (Electrospray Ionization)

ESI is the default choice for LC-MS, but it relies heavily on liquid-phase basicity to form [M+H]+ ions. Because the halogens pull electron density away from the ring, 7-Bromo-4-chloropyrido[2,3-d]pyrimidine often yields weak and inconsistent signals in positive ESI mode. While acidic modifiers (like formic acid) can force protonation, the compound remains susceptible to ion suppression in complex matrices.

APCI-LC-MS (Atmospheric Pressure Chemical Ionization)

APCI bridges the gap for semi-volatile, less polar compounds. As noted by, APCI utilizes gas-phase ion-molecule reactions via a corona discharge. This bypasses the liquid-phase basicity requirement entirely. For heavily halogenated heterocycles like our target, APCI consistently delivers superior signal-to-noise ratios and is far less prone to matrix effects.

EI-GC-MS (Electron Impact)

For pure structural confirmation, 70 eV Electron Impact provides unparalleled hard-ionization data. The compound is sufficiently volatile for GC, and EI generates a robust molecular ion [M]+∙ alongside diagnostic radical losses ( −Cl∙ and −Br∙ ). However, the high injector temperatures required for GC pose a risk of thermal degradation.

Table 2: Performance Comparison Summary
PlatformIonization MechanismSensitivity for TargetPrimary Target IonKey Limitation
ESI-LC-MS Liquid-phase protonationModeratem/z 244/246/248Low ring basicity limits ionization efficiency.
APCI-LC-MS Gas-phase corona dischargeHigh m/z 244/246/248Requires thermal stability; potential for in-source fragmentation.
EI-GC-MS Gas-phase electron impactVery High m/z 243/245/247GC injector heat may cause thermal debromination.

Mechanistic Ionization & Fragmentation Pathways

Understanding the fragmentation logic is critical for setting up Multiple Reaction Monitoring (MRM) transitions. The diagram below maps the causality of the ionization and subsequent neutral losses.

MS_Pathway Compound 7-Bromo-4-chloropyrido[2,3-d]pyrimidine MW: 242.92 Da ESI ESI+ / APCI+ Soft Ionization Compound->ESI LC-MS EI EI (70 eV) Hard Ionization Compound->EI GC-MS MH_Ion [M+H]+ Isotope Cluster m/z 244, 246, 248 Ratio ~ 3:4:1 ESI->MH_Ion Protonation M_Ion [M]+• Isotope Cluster m/z 243, 245, 247 Ratio ~ 3:4:1 EI->M_Ion Electron Impact Frag_Cl Loss of Cl• m/z 208, 210 (1:1 ratio) M_Ion->Frag_Cl -Cl• (35 Da / 37 Da) Frag_Br Loss of Br• m/z 164, 166 (3:1 ratio) M_Ion->Frag_Br -Br• (79 Da / 81 Da)

Figure 1: Ionization and fragmentation pathways of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following APCI-LC-MS/MS protocol is designed as a self-validating system. It incorporates specific chemical safeguards to prevent false positives and artifact generation.

Protocol: APCI-LC-MS/MS Analysis

Step 1: Sample Preparation & Matrix Standardization

  • Action: Dissolve the analyte in LC-MS grade Acetonitrile (not Methanol). Use a deuterated internal standard if available.

  • Causality: The 4-chloro position on a pyrimidine ring is highly reactive to nucleophiles. Using methanol as a diluent or mobile phase can trigger spontaneous solvolysis, converting the target into a 4-methoxy derivative (mass shift of -35 Da + 31 Da). Acetonitrile prevents this artifact.

Step 2: Chromatographic Separation

  • Action: Utilize a sub-2 µm C18 UPLC column (e.g., 50 x 2.1 mm).

  • Mobile Phase: A = 0.1% Formic Acid in Water; B = 0.1% Formic Acid in Acetonitrile. Run a fast gradient (5% to 95% B over 3 minutes).

  • Causality: The acidic modifier ensures any residual basicity is protonated, while the rapid organic gradient effectively elutes the hydrophobic bicyclic core, maintaining sharp peak shapes.

Step 3: APCI Source Optimization

  • Action: Set Corona Discharge Current to 4.0–5.0 µA. Set the Probe Temperature to 350°C–400°C.

  • Causality: A high probe temperature is required to vaporize the LC eluent and the analyte. However, exceeding 450°C risks thermal debromination in the source, which would artificially inflate the m/z 164/166 signal.

Step 4: MS/MS (CID) and The Validation Gate

  • Action: When setting up the MS/MS method, isolate the [M+H]+ cluster using a wide isolation window (e.g., 5 Da) centered around m/z 246.

  • Causality: Standard 0.7 Da isolation windows will only capture one isotope, destroying the 3:4:1 signature. By widening the window, the MS software can continuously verify the Br/Cl isotopic ratio. If the ratio deviates by >10% across the chromatographic peak, the protocol automatically invalidates the data point as a co-eluting interference.

References

  • Chemistry Steps. Isotopes in Mass Spectrometry. Available at:[Link]

  • National Institute of Standards and Technology (NIST). Chlorine - Bromine Combination Isotope Intensities. Available at:[Link]

  • Microsaic Systems. Straight to the Source: ESI vs APCI. Available at:[Link]

Validation

characterization of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine and its derivatives

An in-depth technical evaluation of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) requires a dual-lens approach. As a Senior Application Scientist, I evaluate this compound not just as a static chemical ent...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical evaluation of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) requires a dual-lens approach. As a Senior Application Scientist, I evaluate this compound not just as a static chemical entity, but as a dynamic, programmable scaffold. In modern drug discovery, particularly in the development of ATP-competitive kinase inhibitors, the choice of the core heterocycle dictates both the synthetic tractability of the pipeline and the ultimate pharmacokinetic success of the lead compound.

This guide provides an objective comparison of the pyrido[2,3-d]pyrimidine scaffold against traditional alternatives, supported by experimental data, structural causality, and self-validating protocols for its orthogonal functionalization.

Chemical Rationale: The Superiority of Orthogonal Reactivity

The structural brilliance of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine lies in its di-halogenated, electron-deficient bicyclic system. It features two distinct reactive sites governed by different chemical mechanisms:

  • C4-Position (Pyrimidine Ring): The chlorine atom is highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ). The electron-withdrawing nature of the adjacent N1 and N3 nitrogen atoms creates a severe electron deficiency at C4, allowing reactions with amines or alkoxides under mild conditions.

  • C7-Position (Pyridine Ring): The bromine atom is significantly less reactive toward nucleophiles but is perfectly primed for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions).

This built-in orthogonality eliminates the need for cumbersome protection/deprotection steps, maximizing atom economy and overall yield compared to symmetric scaffolds.

Scaffold Comparison: Pyrido[2,3-d]pyrimidine vs. Alternatives

When designing kinase inhibitors, researchers typically choose between several fused pyrimidine scaffolds. Table 1 objectively compares 7-Bromo-4-chloropyrido[2,3-d]pyrimidine against the traditional Quinazoline (e.g., Gefitinib) and Pyrrolo[2,3-d]pyrimidine (e.g., Tofacitinib) scaffolds[1].

Table 1: Comparative Analysis of Kinase Inhibitor Scaffolds

FeatureQuinazolinePyrrolo[2,3-d]pyrimidinePyrido[2,3-d]pyrimidine
Electronic Nature Neutral/Slightly electron-deficientElectron-rich (pyrrole ring)Highly electron-deficient
H-Bonding (Hinge Region) 2 Acceptors2 Acceptors, 1 Donor3 Acceptors
Functionalization Often requires harsh conditionsC-H activation often requiredHighly orthogonal (C4 SN​Ar , C7 Pd-catalyzed)
Kinase Selectivity Profile High for EGFRHigh for JAK familyBroad (BCR-ABL, PIM-1, PDGFr, FGFr)
Aqueous Solubility Poor to ModerateGoodModerate to Good (tunable via C7)

Causality Insight: The extra nitrogen in the pyridine ring of the pyrido[2,3-d]pyrimidine core acts as an additional hydrogen-bond acceptor. This subtle electronic shift strengthens binding to the ATP pocket's hinge region, often overcoming resistance mutations that render quinazoline-based drugs ineffective[1].

Derivative Performance: Experimental Efficacy Data

The ultimate test of a scaffold is the biological performance of its derivatives. Pyrido[2,3-d]pyrimidine derivatives have demonstrated exceptional potency across multiple oncogenic kinase targets[2].

Case Study: BCR-ABL and PIM-1 Inhibition The derivative PD180970 , synthesized from a pyrido[2,3-d]pyrimidine core, is a potent inhibitor of the p210Bcr-Abl tyrosine kinase, the primary driver of Chronic Myelogenous Leukemia (CML). Experimental data shows it directly inhibits recombinant Abl with an IC50​ of 2.2 nM, significantly outperforming early-generation inhibitors[3]. Similarly, novel C4/C7-substituted derivatives have shown near-total inhibition of PIM-1 kinase at nanomolar concentrations[4].

Table 2: IC50​ Performance of Pyrido[2,3-d]pyrimidine Derivatives vs. Standards

Target KinaseInhibitor / Derivative IC50​ ValueReference StandardStandard IC50​
BCR-ABL (p210) PD1809705.0 nMImatinib Mesylate~250 nM
c-Src PD1809700.8 nMPP2~5.0 nM
PIM-1 Compound 4 (Pyrido-deriv)11.4 nMStaurosporine16.7 nM
PDGFr- β PD-0898281.11 μ MSunitinib~0.01 μ M

(Data aggregated from AACR and NIH peer-reviewed studies[4],[5],[3])

Visualizing the Mechanisms

Synthetic Workflow Logic

The following diagram illustrates the orthogonal functionalization pathway, demonstrating why this scaffold is highly prized for library generation.

Workflow A 7-Bromo-4-chloropyrido [2,3-d]pyrimidine B Step 1: SNAr at C4 (Amine Nucleophile, Mild) A->B C C4-Substituted 7-Bromo Intermediate B->C D Step 2: Suzuki/Buchwald at C7 (Pd Catalyst, Heat) C->D E C4,C7-Disubstituted Kinase Inhibitor D->E

Caption: Workflow for the regioselective, orthogonal functionalization of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine.

Biological Pathway Inhibition

Once synthesized, these derivatives act as ATP-competitive inhibitors. The diagram below maps the intervention point of pyrido[2,3-d]pyrimidine derivatives in the BCR-ABL signaling cascade.

Pathway BCR BCR-ABL Kinase (Constitutively Active) Gab2 Gab2 / CrkL Phosphorylation BCR->Gab2 ATP Binding Inhibitor Pyrido[2,3-d]pyrimidine Derivative (e.g., PD180970) Inhibitor->BCR Blocks ATP Pocket Apoptosis Apoptosis (Cell Death) Inhibitor->Apoptosis Induces Prolif Leukemic Cell Proliferation Gab2->Prolif

Caption: BCR-ABL kinase inhibition pathway by pyrido[2,3-d]pyrimidine derivatives triggering apoptosis.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is explained for each critical parameter.

Protocol A: Regioselective SN​Ar at the C4 Position

Objective: Substitute the C4-chloride with an aniline derivative while preserving the C7-bromide.

  • Reaction Setup: Dissolve 1.0 eq of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine in anhydrous isopropanol (iPrOH). Add 1.1 eq of the desired aniline and 2.0 eq of N,N-Diisopropylethylamine (DIPEA).

    • Causality: iPrOH is chosen over DMF to prevent over-heating. DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the reaction forward without competing for the electrophilic C4 site.

  • Incubation: Stir at room temperature for 2-4 hours. Do not exceed 40°C.

    • Causality: The C4-Cl bond is highly reactive. Heating risks unwanted substitution at the C7-Br position, ruining the orthogonality.

  • Self-Validation (LC-MS Check): Sample the mixture. The starting material exhibits a distinct isotopic pattern in MS due to Cl and Br (M, M+2, M+4). The successful intermediate will show a mass shift of -35 Da (loss of Cl) + Mass of Aniline, and the isotopic pattern will collapse to a 1:1 doublet (M, M+2), confirming the retention of the bromine atom.

  • Workup: Precipitate the product by adding cold water. Filter and dry under vacuum.

Protocol B: Suzuki-Miyaura Coupling at the C7 Position

Objective: Couple an aryl boronic acid to the C7-bromide intermediate.

  • Reaction Setup: In a Schlenk flask, combine 1.0 eq of the C4-substituted intermediate, 1.2 eq of aryl boronic acid, 3.0 eq of K2​CO3​ , and 0.05 eq of Pd(dppf)Cl2​ .

  • Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane and water. Degas via three freeze-pump-thaw cycles or vigorous argon sparging for 15 minutes.

    • Causality: Palladium(0) catalysts are highly sensitive to oxygen. Water is required to dissolve the inorganic base, which activates the boronic acid by forming a reactive boronate complex necessary for the transmetalation step.

  • Incubation: Heat to 90°C for 12 hours.

  • Self-Validation (TLC & LC-MS): The reaction is complete when the M/M+2 doublet in the LC-MS disappears, replaced by a single mass peak corresponding to the final di-substituted product.

References

  • Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors National Institutes of Health (PMC) URL:[Link]

  • Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents National Institutes of Health (PMC) URL:[Link]

  • Structure−Activity Relationships for a Novel Series of Pyrido[2,3-d]pyrimidine Tyrosine Kinase Inhibitors Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • The Pyrido[2,3-d]pyrimidine Derivative PD180970 Inhibits p210Bcr-Abl Tyrosine Kinase and Induces Apoptosis of K562 Leukemic Cell Cancer Research (AACR Journals) URL:[Link]

Sources

Comparative

comparing the reactivity of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine with other isomers

Comprehensive Comparison Guide: Reactivity and Chemoselectivity of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine vs. Alternative Isomers The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern drug discove...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Comparison Guide: Reactivity and Chemoselectivity of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine vs. Alternative Isomers

The pyrido[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, most notably recognized as the core structure of CDK4/6 inhibitors like Palbociclib [1]. For researchers developing novel kinase inhibitors or apoptotic inducers, the strategic functionalization of this bicyclic system is paramount.

This guide provides an in-depth comparative analysis of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine against other halogenated isomers. By examining the underlying causality of their chemoselectivity, we establish field-proven, self-validating protocols for orthogonal functionalization via Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling [2].

The Causality of Chemoselectivity: Electronic vs. Thermodynamic Control

The synthetic value of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine lies in the perfectly orthogonal reactivity of its two halogenated positions. Designing a sequential functionalization strategy requires understanding the distinct mechanistic drivers at each site:

  • C4 Position (Pyrimidine Ring - SNAr): The pyrimidine ring is highly electron-deficient due to the electronegativity of the N1 and N3 atoms. Quantum mechanical models show that the Lowest Unoccupied Molecular Orbital (LUMO) is heavily localized at the C4 position. Consequently, the C4-Cl bond is highly susceptible to SNAr by nucleophiles (amines, alcohols) under mild, base-promoted conditions [1].

  • C7 Position (Pyridine Ring - Cross-Coupling): The C7 position on the fused pyridine ring is significantly less electrophilic, making SNAr at this site kinetically unfavorable at room temperature. However, the presence of a bromine atom provides a thermodynamic advantage for transition-metal catalysis. The C-Br bond dissociation energy (~280 kJ/mol) is substantially lower than that of a C-Cl bond (~330 kJ/mol), ensuring that Palladium(0) undergoes rapid and selective oxidative addition at C7 [3].

Workflow: Orthogonal Functionalization Logic

G Start 7-Bromo-4-chloropyrido[2,3-d]pyrimidine SNAr Step 1: SNAr at C4 (Amine/Alcohol, Base, RT) Start->SNAr Nucleophilic Attack (LUMO driven) Intermediate 7-Bromo-4-amino derivative SNAr->Intermediate CrossCoupling Step 2: Pd-Catalysis at C7 (Suzuki/Buchwald, Heat) Intermediate->CrossCoupling Oxidative Addition (C-Br driven) Product C4, C7-Bifunctionalized Product CrossCoupling->Product

Chemoselective workflow leveraging SNAr at C4 followed by Pd-catalyzed cross-coupling at C7.

Isomer Comparison & Quantitative Performance Data

When designing a synthetic route, selecting the correct halogenation pattern is critical. Below is a comparative analysis of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine against two common alternatives: 4-Bromo-7-chloropyrido[2,3-d]pyrimidine (the inverted isomer) and 2,4-Dichloro-6-fluoropyrido[2,3-d]pyrimidine [4].

  • 7-Bromo-4-chloro Isomer (Optimal): Offers perfect orthogonality. SNAr at C4 proceeds cleanly, leaving the C7-Br intact for high-yielding Suzuki or Buchwald-Hartwig couplings.

  • 4-Bromo-7-chloro Isomer (Mismatch): While SNAr at C4 is extremely fast (Br is a superior leaving group), the subsequent Pd-coupling at the C7-Cl bond is highly problematic. It requires specialized, electron-rich phosphine ligands (e.g., XPhos) and harsh heating, which often leads to degradation and poor overall yields.

  • 2,4-Dichloro-6-fluoro Isomer (SNAr-Limited): Functionalization relies entirely on sequential SNAr (first at C4, then at C2). The C6-F position is generally inert to standard cross-coupling, severely limiting late-stage diversification [4].

Table 1: Reactivity and Yield Comparison Across Isomers
Scaffold / IsomerStep 1 Reactivity (C4 SNAr)Step 2 Reactivity (C7/C2)Orthogonality / SelectivityTypical Overall Yield (2 Steps)
7-Bromo-4-chloro... High (Cl displacement)High (Pd-coupling at C7-Br)Excellent (> 99:1) 75 - 85%
4-Bromo-7-chloro... Extreme (Br displacement)Low (Pd-coupling at C7-Cl)Poor (Requires harsh Step 2)40 - 55%
2,4-Dichloro-6-fluoro... High (Cl displacement)Moderate (2nd SNAr at C2)Good (Limits C6 diversity)65 - 75%

Biological Context: Why the Scaffold Matters

The pyrido[2,3-d]pyrimidine core mimics the purine system of ATP, allowing it to act as a potent competitive inhibitor in kinase active sites. In the context of CDK4/6 inhibition, the C4 substituent typically projects into the solvent-exposed region (modulating solubility and pharmacokinetics), while the C7 substituent interacts deep within the hydrophobic pocket of the kinase [1].

Pathway Mitogen Mitogenic Signals CyclinD Cyclin D Mitogen->CyclinD Upregulates CDK46 CDK4/6 Complex CyclinD->CDK46 Activates Rb Retinoblastoma (Rb) CDK46->Rb Phosphorylates E2F E2F Transcription Factor Rb->E2F Releases CellCycle G1 to S Phase Transition E2F->CellCycle Promotes Inhibitor Pyrido[2,3-d]pyrimidine (e.g., Palbociclib) Inhibitor->CDK46 Competitively Inhibits

Mechanism of action for pyrido[2,3-d]pyrimidine-based CDK4/6 inhibitors in the cell cycle.

Self-Validating Experimental Protocols

The following protocols are engineered to leverage the orthogonal reactivity of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine. The causality of the reagent selection is explicitly detailed to ensure reproducibility.

Protocol A: Regioselective SNAr at the C4 Position

Objective: Introduce an amine nucleophile at C4 while preserving the C7-Br bond.

  • Preparation: In an oven-dried round-bottom flask, dissolve 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM) (0.2 M).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv). Rationale: DIPEA is a non-nucleophilic base that neutralizes the HCl byproduct without competing for the electrophilic C4 site.

  • Nucleophile Addition: Cool the reaction mixture to 0 °C. Dropwise, add the desired primary or secondary amine (1.05 equiv). Rationale: Strict stoichiometric control and low temperature prevent any trace SNAr at the C7 position.

  • Reaction & Monitoring: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor via LC-MS. The reaction is self-validating when the mass shifts by (Product MW) - 35.5 (Cl) + (Amine MW), with the isotopic pattern of the intact Bromine clearly visible.

  • Workup: Quench with saturated aqueous NaHCO3, extract with DCM, dry over anhydrous Na2SO4, and concentrate in vacuo.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling at C7

Objective: Functionalize the C7 position via cross-coupling using the intermediate from Protocol A.

  • Preparation: Charge a Schlenk flask with the C4-amino-7-bromopyrido[2,3-d]pyrimidine intermediate (1.0 equiv, 5 mmol), the desired arylboronic acid (1.2 equiv), and K2CO3 (2.0 equiv).

  • Catalyst Addition: Add Pd(dppf)Cl2 (0.05 equiv). Rationale: The dppf ligand provides a highly stable, bidentate coordination sphere that facilitates efficient oxidative addition into the C-Br bond while resisting degradation at elevated temperatures [3].

  • Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v, 0.1 M). Rationale: Water is essential to dissolve the inorganic base and accelerate the transmetalation step.

  • Reaction: Heat the mixture to 90 °C under a nitrogen atmosphere for 8–12 hours.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, partition with EtOAc and water, dry the organic layer, and purify via flash chromatography.

References

  • Palbociclib Commercial Manufacturing Process Development. Part I: Control of Regioselectivity in a Grignard-Mediated SNAr Coupling.ResearchGate / Organic Process Research & Development.
  • Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications.National Institutes of Health (NIH) / PMC.
  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.DSpace@MIT / ACS.
  • 2,4-Dichloro-6-fluoropyrido[2,3-d]pyrimidine Reactivity Landscape.Benchchem.
Validation

Mechanistic Paradigms: Causality Behind Alternative Reagents

The synthesis of pyridopyrimidines—a privileged class of fused heterocyclic pharmacophores found in numerous FDA-approved kinase inhibitors (e.g., palbociclib, ribociclib)—has historically relied on harsh, stepwise metho...

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Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of pyridopyrimidines—a privileged class of fused heterocyclic pharmacophores found in numerous FDA-approved kinase inhibitors (e.g., palbociclib, ribociclib)—has historically relied on harsh, stepwise methodologies [1]. Traditional routes typically involve the chlorination of pyridones using toxic phosphorus oxychloride (POCl₃), followed by expensive palladium-catalyzed cross-coupling reactions to introduce substituents [2].

As a Senior Application Scientist, I evaluate synthetic routes not just by yield, but by atom economy, scalability, and environmental impact. Recent advancements have introduced a suite of alternative reagents that bypass toxic halogenated intermediates and transition metals. This guide objectively compares these modern, sustainable alternatives—ranging from engineered nanocatalysts to Brønsted Acid Ionic Liquids (BAILs)—and provides self-validating protocols for their implementation.

To optimize the synthesis of pyridopyrimidines, we must shift from linear, stepwise condensations to convergent Multicomponent Reactions (MCRs). The causality behind this shift lies in the thermodynamic driving force of forming multiple bonds (C-C and C-N) in a single operation, which drastically lowers the activation energy landscape when paired with the correct alternative reagents.

Magnetic Nanocatalysts (e.g., Fe₃O₄@TiO₂@NH₂@PMo₁₂O₄₀)

Instead of using homogeneous Lewis acids (like AlCl₃) that are destroyed during aqueous workup, surface-functionalized magnetic nanoparticles provide a highly recoverable alternative [3].

  • Mechanistic Causality: The high surface-area-to-volume ratio of the nanocatalyst concentrates the reactants (aryl aldehydes, active methylenes, and amino-uracils). The Lewis acidic sites (e.g., TiO₂ or polyoxometalates) electrophilically activate the aldehyde carbonyl, accelerating the initial Knoevenagel condensation. Subsequent Michael addition and intramolecular cyclization are facilitated by the basic amine (-NH₂) sites, creating a synergistic push-pull mechanism [3].

Brønsted Acid Ionic Liquids (BAILs)

Triethylammonium hydrogen sulfate ([Et₃NH][HSO₄]) functions as a dual-purpose solvent and catalyst, replacing volatile organic solvents (VOCs) like DMF or toluene [4].

  • Mechanistic Causality: The highly polar ionic environment stabilizes the charged transition states during the cyclization of the intermediate arylidenemalononitrile. The acidic proton of the bisulfate anion provides continuous Brønsted acid catalysis without the corrosive drawbacks of bulk sulfuric acid [4].

Metal-Free Visible-Light Photo-Oxidation

Traditional aromatization of dihydropyrimidine intermediates requires transition-metal dehydrogenation (e.g., Pd/C).

  • Mechanistic Causality: By utilizing visible-light-enabled photo-oxidation, ambient oxygen acts as the terminal oxidant [5]. This [3+3] annulation strategy forms a dihydropyrimidine which undergoes radical-mediated oxidation. This completely circumvents the dependence on transition-metal catalysts, ensuring zero heavy-metal contamination in the final active pharmaceutical ingredient (API) [5].

Logical Workflow of Multicomponent Synthesis

Synthesis_Pathway A Aryl Aldehyde Step1 Knoevenagel Condensation A->Step1 B Malononitrile B->Step1 C Amino-uracil Step2 Michael Addition C->Step2 Cat Alternative Reagent (e.g., [Et3NH][HSO4] or Nano-Fe3O4) Cat->Step1 Electrophilic Activation Cat->Step2 Nucleophilic Enhancement Int1 Arylidenemalononitrile (Intermediate) Step1->Int1 Int1->Step2 Step3 Intramolecular Cyclization & Tautomerization Step2->Step3 Product Pyridopyrimidine Scaffold Step3->Product

Caption: Mechanistic workflow of the multicomponent synthesis of pyridopyrimidines using alternative reagents.

Comparative Performance Data

To objectively evaluate these alternative reagents, we compare them against the traditional POCl₃/Pd-catalyzed benchmark. The data below summarizes the operational efficiency, yield, and environmental impact of each methodology.

Methodology / Reagent SystemReaction TimeAverage Yield (%)E-Factor (Waste)Catalyst RecyclabilityKey Advantage
Traditional (POCl₃ + Pd-Catalyst) 12 - 24 hours60 - 75%High (>50)None (Homogeneous)Established historical precedent
Nanocatalyst MCR (Fe₃O₄-based) 30 - 60 mins88 - 95%Low (<5)Up to 6 cyclesMagnetic separation, no chromatography
BAIL MCR ([Et₃NH][HSO₄]) 15 - 30 mins90 - 97%Very Low (<2)>5 cyclesSolvent-free, dual catalyst/solvent
Visible-Light Photo-Oxidation 4 - 8 hours80 - 85%Low (<10)N/A (Light driven)Zero transition-metal contamination

Note: E-Factor is a metric of the mass of waste generated per unit mass of product. Lower values indicate greener processes.

Self-Validating Experimental Protocol: BAIL-Catalyzed Synthesis

The following protocol details the one-pot, three-component synthesis of pyrido[2,3-d]pyrimidines using Triethylammonium hydrogen sulfate ([Et₃NH][HSO₄]). This protocol is designed as a self-validating system, meaning observable physical changes at each step confirm the reaction's mechanistic progression.

Step 1: Preparation of the Ionic Liquid Reagent
  • Procedure: In a 100 mL round-bottom flask equipped with a dropping funnel and an ice bath, add 10.1 g (0.1 mol) of triethylamine. Slowly add 9.8 g (0.1 mol) of 98% sulfuric acid dropwise over 1 hour, maintaining the temperature at 60°C [4].

  • Self-Validation Checkpoint: The resulting product must be a highly viscous, clear liquid that is completely miscible with water. If the liquid is biphasic or violently fuming, the neutralization is incomplete or the temperature was not properly controlled. Heat under a high vacuum at 80°C until a constant weight is achieved to remove trace water [4].

Step 2: One-Pot Multicomponent Reaction
  • Procedure: In a 50 mL flask, combine aryl aldehyde (1.0 mmol), malononitrile (1.0 mmol), and 6-amino-uracil (1.0 mmol). Add 2.0 mL of the synthesized [Et₃NH][HSO₄].

  • Execution: Stir the mixture at 80°C for 20 minutes.

  • Self-Validation Checkpoint: Observe the phase transition. Initially, the mixture will be a heterogeneous suspension. Within 5 minutes (as the Knoevenagel condensation occurs), it will transition into a homogeneous melt. By the 15-minute mark, a dense solid will begin to precipitate out of the melt—this visual cue confirms that the intramolecular cyclization is complete and the highly hydrophobic pyridopyrimidine product has formed.

Step 3: Workup and Catalyst Recycling
  • Procedure: Cool the flask to room temperature and add 10 mL of cold distilled water. Stir vigorously for 5 minutes.

  • Isolation: Filter the precipitated solid through a Büchner funnel and wash with cold ethanol to yield the pure pyridopyrimidine.

  • Recycling: Collect the aqueous filtrate (which contains the dissolved BAIL). Evaporate the water under reduced pressure at 80°C.

  • Self-Validation Checkpoint: Weigh the recovered ionic liquid. A mass recovery of >95% validates that the BAIL acted purely as a catalyst/solvent and did not undergo thermal degradation [4]. The recovered BAIL can immediately be reused for the next cycle.

References

  • A Comparative Analysis of Pyrido[3,2-d]pyrimidine Isomers for Drug Discovery. Benchchem. Verify Source
  • A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation. Organic & Biomolecular Chemistry (RSC Publishing). Verify Source
  • Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d],[3,4-d] and [4,3-d]pyrimidine Deriv
  • Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. RSC Advances (RSC Publishing). Verify Source
  • Triethylammonium Sulfate – Ionic Liquid Catalyst & Solvent. Benchchem. Verify Source

Sources

Comparative

Biological Activity of Compounds Derived from 7-Bromo-4-chloropyrido[2,3-d]pyrimidine: A Comparative Guide

Introduction to the Pyrido[2,3-d]pyrimidine Scaffold In the landscape of targeted oncology and drug discovery, the pyrido[2,3-d]pyrimidine bicyclic system has emerged as a highly privileged scaffold. Structurally mimicki...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction to the Pyrido[2,3-d]pyrimidine Scaffold

In the landscape of targeted oncology and drug discovery, the pyrido[2,3-d]pyrimidine bicyclic system has emerged as a highly privileged scaffold. Structurally mimicking the adenine ring of ATP, derivatives of this class are exceptionally well-suited to act as ATP-competitive kinase inhibitors.

The intermediate 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) represents a strategic starting point for library synthesis. By featuring two distinct halogen handles—a highly reactive chlorine at the C4 position and a less reactive bromine at the C7 position—this compound allows researchers to perform orthogonal functionalizations. This guide objectively compares the biological performance of various derivatives synthesized from this di-halogenated core, specifically focusing on their efficacy against PIM-1 and PI3K/mTOR kinase networks 1.

The Chemical Strategy: Causality in Orthogonal Functionalization

The power of 7-bromo-4-chloropyrido[2,3-d]pyrimidine lies in its predictable reactivity profile, which dictates the step-by-step synthetic methodology.

  • C4-Position (Chlorine): The pyrimidine ring is highly electron-deficient due to the two nitrogen atoms. Consequently, the C4-chlorine is highly susceptible to Nucleophilic Aromatic Substitution (SNAr) under mild conditions without the need for transition metal catalysts.

  • C7-Position (Bromine): The pyridine ring is less electrophilic, making the C7-bromine inert to mild SNAr. However, the bromine atom is an excellent leaving group for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig amination), allowing for late-stage diversification.

G A 7-Bromo-4-chloro- pyrido[2,3-d]pyrimidine B C4-Substituted 7-Bromo Intermediate A->B SNAr (Amine/Alcohol) Mild Base, RT to 80°C C C4, C7-Disubstituted Kinase Inhibitor B->C Pd-Catalyzed Cross-Coupling (Suzuki/Buchwald), Heat

Workflow of orthogonal functionalization of the pyrido[2,3-d]pyrimidine scaffold.

Comparative Biological Activity: PIM-1 vs. PI3K/mTOR Inhibition

By altering the substituents at the C4 and C7 positions, the biological target of the pyrido[2,3-d]pyrimidine core can be shifted dramatically.

Recent studies have demonstrated that introducing specific anilines or morpholine derivatives at these positions yields potent inhibitors of either PIM-1 (a serine/threonine kinase driving cell cycle progression) 1 or the PI3K/mTOR lipid kinase pathway 2. The table below summarizes the quantitative performance of these derivatives compared to standard reference inhibitors.

Quantitative Performance Comparison
Compound / Derivative ClassPrimary TargetKinase IC50Cell Line TestedCytotoxicity (IC50)Reference
Compound 4 (Pyrido[2,3-d]pyrimidine)PIM-111.4 nMMCF-7 (Breast)0.57 μMTantawy et al. [1]
Compound 10 (Pyrido[2,3-d]pyrimidine)PIM-117.2 nMMCF-7 (Breast)3.15 μMTantawy et al. [1]
Staurosporine (Standard Control)Pan-Kinase16.7 nMMCF-7 (Breast)6.76 μMTantawy et al. [1]
Compound 12c (Pyrido[2,3-d]pyrimidine)PI3Kα59.0 nMN/AN/AFuret et al. [2]
Compound 12c (Pyrido[2,3-d]pyrimidine)PI3Kδ186.0 nMN/AN/AFuret et al. [2]

Analysis: The data indicates that optimizing the pyrido[2,3-d]pyrimidine scaffold for PIM-1 yields highly potent compounds (Compound 4) that outperform the broad-spectrum inhibitor Staurosporine in cellular cytotoxicity assays (0.57 μM vs 6.76 μM). Conversely, derivatives optimized for PI3K (Compound 12c) show strong low-nanomolar affinity for the α-isoform, demonstrating the scaffold's versatility.

Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation AKT AKT PI3K->AKT PIP3 Generation mTOR mTOR AKT->mTOR Activation Apoptosis Cell Survival & Proliferation mTOR->Apoptosis PIM1 PIM-1 PIM1->Apoptosis BAD Phosphorylation Inhibitor Pyrido[2,3-d]pyrimidine Derivatives Inhibitor->PI3K ATP-Competitive Inhibition Inhibitor->mTOR Inhibitor->PIM1

Inhibition of PI3K/mTOR and PIM-1 signaling pathways by pyrido[2,3-d]pyrimidines.

Experimental Protocols: Synthesis and Validation

To ensure trustworthiness and reproducibility, the following protocols represent a self-validating system for synthesizing a derivative from 7-bromo-4-chloropyrido[2,3-d]pyrimidine and evaluating its biological activity.

Protocol A: Orthogonal Synthesis Workflow
  • C4-Nucleophilic Aromatic Substitution (SNAr):

    • Procedure: Dissolve 1.0 eq of 7-bromo-4-chloropyrido[2,3-d]pyrimidine in anhydrous THF. Add 1.2 eq of the desired primary amine (e.g., cyclopentylamine) and 2.0 eq of N,N-diisopropylethylamine (DIPEA). Stir at room temperature for 4 hours.

    • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, preventing the protonation of the nucleophilic amine. The reaction proceeds at room temperature because the C4 position is highly activated.

    • Self-Validation Step: Monitor via LC-MS. The reaction is deemed complete when the di-halogenated starting material peak (m/z ~244) disappears, replaced entirely by the mono-aminated intermediate.

  • C7-Suzuki-Miyaura Cross-Coupling:

    • Procedure: To the purified intermediate (1.0 eq) in a 4:1 Dioxane/H2O mixture, add 1.5 eq of aryl boronic acid, 3.0 eq of K2CO3, and 0.05 eq of Pd(dppf)Cl2. Degas with N2 and heat to 90°C for 12 hours.

    • Causality: The C7-bromide readily undergoes oxidative addition with the Pd(0) catalyst. The aqueous component is critical as it dissolves the K2CO3, generating the hydroxide ions necessary to activate the boronic acid into a reactive boronate complex.

    • Self-Validation Step: Post-purification via flash chromatography, 1H-NMR must show the disappearance of the boronic acid hydroxyl protons and the integration of the new aryl protons coupled to the pyridine ring.

Protocol B: In Vitro Kinase Assay (ADP-Glo)
  • Assay Setup:

    • Procedure: Incubate the purified pyrido[2,3-d]pyrimidine derivative (in a serial dilution from 10 μM to 0.1 nM) with recombinant PIM-1 kinase, a specific peptide substrate, and ATP in a kinase buffer (HEPES, MgCl2, BSA, DTT) for 60 minutes at room temperature.

    • Causality: The concentration of ATP must be set exactly at its apparent Km value for PIM-1. This ensures the assay is highly sensitive to ATP-competitive inhibitors (which these derivatives are), allowing for accurate IC50 determination.

  • Detection & Validation:

    • Procedure: Add the ADP-Glo reagent to terminate the kinase reaction and deplete unreacted ATP. Subsequently, add the Kinase Detection Reagent to convert generated ADP back to ATP, driving a luciferase-mediated luminescent reaction.

    • Self-Validation Step: Include Staurosporine as a positive control on every plate. The assay is only valid if the Staurosporine dose-response curve yields an IC50 matching established literature values (~16.7 nM). Luminescence is inversely proportional to the inhibitory potency of the test compound.

Conclusion

The 7-bromo-4-chloropyrido[2,3-d]pyrimidine building block provides an elegant, predictable, and highly efficient route for discovering novel kinase inhibitors. By leveraging the differential reactivity of its halogen handles, researchers can rapidly generate diverse libraries that exhibit profound, target-specific biological activity against critical oncology targets like PIM-1 and PI3K/mTOR.

References

  • Tantawy, E.S., Nafie, M.S., Morsy, H.A. "Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors". RSC Advances, 2024. 1

  • Furet, P., et al. "Design, Synthesis, and Biological Activity of Pyridopyrimidine Scaffolds as Novel PI3K/mTOR Dual Inhibitors". Journal of Medicinal Chemistry, 2013. 2

Sources

Validation

A Comparative Guide to the Structural Elucidation of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine Derivatives

This guide provides an in-depth technical comparison of methodologies for the structural characterization of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine and its derivatives. For researchers and professionals in drug developm...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth technical comparison of methodologies for the structural characterization of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine and its derivatives. For researchers and professionals in drug development, understanding the precise three-dimensional architecture of these molecules is paramount for unlocking their full therapeutic potential. While a definitive X-ray crystal structure for the parent compound, 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, is not publicly available, this guide will navigate the established analytical workflows for this class of compounds. We will leverage a closely related, structurally determined analog as a benchmark for a detailed comparative analysis.

The Significance of the Pyrido[2,3-d]pyrimidine Scaffold

The pyrido[2,3-d]pyrimidine core is a privileged heterocyclic system in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities. These derivatives have shown promise as anticancer agents by targeting various kinases, as well as demonstrating antibacterial, anti-inflammatory, and anticonvulsant properties.[1][2][3] The therapeutic efficacy of these molecules is intrinsically linked to their three-dimensional shape, which governs their interaction with biological targets. Therefore, a robust and multi-faceted approach to structural elucidation is not just an academic exercise but a critical step in the drug discovery pipeline.

Synthesis of Pyrido[2,3-d]pyrimidine Derivatives

The synthesis of the 7-Bromo-4-chloropyrido[2,3-d]pyrimidine scaffold can be achieved through several established routes, typically involving the construction of the pyrimidine ring onto a substituted pyridine precursor or vice versa. A common strategy involves the use of a substituted 2-aminonicotinonitrile, which undergoes cyclization to form the fused ring system. The chloro and bromo functionalities can be introduced at various stages of the synthesis, providing handles for further chemical modifications and the generation of diverse chemical libraries.

Experimental Protocol: A Representative Synthesis

The following protocol outlines a general method for the synthesis of a 4-chloropyrido[2,3-d]pyrimidine derivative, which can be adapted for the synthesis of the 7-bromo analog.

  • Step 1: Formation of the Pyrido[2,3-d]pyrimidin-4-one Core: A mixture of 2-aminonicotinic acid (1 equivalent) and urea (3 equivalents) is heated at 190°C for 4-6 hours. The reaction mixture is then cooled, and the solid product is washed with water and dried to yield the pyrido[2,3-d]pyrimidin-4-one intermediate.

  • Step 2: Chlorination: The intermediate from Step 1 (1 equivalent) is refluxed in an excess of phosphorus oxychloride (POCl₃) at 110°C for 6 hours.[4]

  • Step 3: Work-up and Purification: The reaction mixture is cooled to room temperature and carefully poured onto crushed ice. The resulting precipitate is filtered, washed with a cold sodium bicarbonate solution and water, and then dried. The crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel.

Synthetic Workflow cluster_0 Synthesis of 4-Chloropyrido[2,3-d]pyrimidine Core cluster_1 Purification 2-Aminonicotinic_Acid 2-Aminonicotinic Acid Pyrido_one Pyrido[2,3-d]pyrimidin-4-one 2-Aminonicotinic_Acid->Pyrido_one Heat, 190°C Urea Urea Urea->Pyrido_one Target_Compound 4-Chloropyrido[2,3-d]pyrimidine Pyrido_one->Target_Compound Reflux, 110°C POCl3 POCl3 POCl3->Target_Compound Workup Ice Quench, Neutralization Target_Compound->Workup Purification Recrystallization or Column Chromatography Workup->Purification

A general workflow for the synthesis of the 4-chloropyrido[2,3-d]pyrimidine core.

A Multi-Technique Approach to Structural Characterization

While X-ray crystallography provides the most definitive structural data, a combination of spectroscopic techniques is essential for the initial characterization and confirmation of the synthesized compounds.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the molecular structure. For 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, one would expect to see distinct signals for the aromatic protons on the pyridine and pyrimidine rings in the ¹H NMR spectrum. The ¹³C NMR spectrum would show characteristic chemical shifts for the carbon atoms in the heterocyclic rings, with the carbons attached to the electronegative nitrogen, chlorine, and bromine atoms being significantly deshielded.

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the characteristic functional groups. The stretching vibrations for C=N and C=C bonds within the aromatic system would be prominent in the spectrum.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound and to gain information about its isotopic distribution, which is particularly informative for compounds containing bromine and chlorine.

Technique Expected Observations for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine
¹H NMR Aromatic protons with characteristic chemical shifts and coupling constants.
¹³C NMR Resonances for all carbon atoms, with those bonded to heteroatoms shifted downfield.
IR (cm⁻¹) Peaks corresponding to C=N, C=C, and C-H aromatic stretching vibrations.
Mass Spec. A molecular ion peak corresponding to the exact mass, with a characteristic isotopic pattern for Br and Cl.

X-ray Crystallography: A Comparative Case Study

Single-crystal X-ray diffraction stands as the unequivocal method for determining the three-dimensional arrangement of atoms in a crystalline solid. Although a crystal structure for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine is not available, we can infer its likely structural features by examining a closely related compound for which a crystal structure has been determined: 1-(4-((6-bromopyrido[2,3-d]pyrimidin-4-yl)oxy) phenyl)-3-(2,4-difluorophenyl)urea .[5]

Experimental Workflow for X-ray Crystallography
  • Crystal Growth: High-quality single crystals are grown by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexanes).

  • Data Collection: A single crystal is mounted on a diffractometer, and X-ray diffraction data are collected at a low temperature (typically 100 K) to minimize thermal vibrations.

  • Structure Solution and Refinement: The collected data are used to solve the crystal structure, typically using direct methods or Patterson synthesis, followed by refinement using least-squares methods.

X-ray_Crystallography_Workflow Start Synthesized Compound Crystal_Growth Crystal Growth (Slow Evaporation) Start->Crystal_Growth Data_Collection X-ray Data Collection (Diffractometer, 100 K) Crystal_Growth->Data_Collection Structure_Solution Structure Solution (Direct Methods) Data_Collection->Structure_Solution Structure_Refinement Structure Refinement (Least-Squares) Structure_Solution->Structure_Refinement Final_Structure Final 3D Structure Structure_Refinement->Final_Structure

A conceptual workflow for single-crystal X-ray diffraction.

Comparative Structural Analysis

The crystal structure of the analog reveals key features that can be extrapolated to 7-Bromo-4-chloropyrido[2,3-d]pyrimidine.[5]

Parameter Observed in Analog Predicted for 7-Bromo-4-chloropyrido[2,3-d]pyrimidine
Crystal System MonoclinicLikely a common crystal system like monoclinic or orthorhombic.
Space Group P2₁/cDependent on the packing of the molecules in the crystal lattice.
Planarity The pyrido[2,3-d]pyrimidine ring system is essentially planar.The core ring system is expected to be planar.
Intermolecular Interactions Hydrogen bonding involving the urea moiety and π-π stacking.Potential for halogen bonding involving the bromine and chlorine atoms, as well as π-π stacking interactions.

The planarity of the pyrido[2,3-d]pyrimidine core is a crucial feature, as it influences how the molecule can stack and interact with planar residues in a protein's active site. In 7-Bromo-4-chloropyrido[2,3-d]pyrimidine, the presence of both a bromine and a chlorine atom introduces the possibility of halogen bonding, a type of non-covalent interaction that is increasingly recognized as important in drug-receptor binding.

The 2D structure of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine.

The Role of Computational Chemistry

In the absence of a crystal structure, computational methods like Density Functional Theory (DFT) can provide valuable insights. DFT calculations can be used to optimize the geometry of the molecule, predict its spectroscopic properties, and analyze its electronic structure.[5] Furthermore, molecular docking studies can be employed to model the interaction of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine derivatives with their biological targets, helping to rationalize their structure-activity relationships and guide the design of more potent analogs.[1]

Conclusion

The structural elucidation of 7-Bromo-4-chloropyrido[2,3-d]pyrimidine and its derivatives is a critical undertaking that relies on a synergistic combination of synthesis, spectroscopic analysis, and, ideally, single-crystal X-ray diffraction. While a definitive crystal structure for the parent compound remains to be determined, a comparative analysis with structurally characterized analogs provides a robust framework for understanding its key three-dimensional features. The insights gained from such studies are invaluable for the rational design of novel therapeutics based on the versatile pyrido[2,3-d]pyrimidine scaffold.

References

  • Synthesis of novel pyrido[2,3-d]pyrimidine deriv
  • Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Comput
  • An In-depth Technical Guide to the Chemical Properties of 6-Chloropyrido[2,3-d]pyrimidine - Benchchem.
  • Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - RSC Publishing.
  • Synthesis, crystal structure, and DFT study of a new pyrido[2,3-d]pyrimidine compound 1-(4-((6-bromopyrido[2,3-d]pyrimidin-4-yl)oxy) phenyl)-3-(2,4-difluorophenyl)urea - Taylor & Francis.
  • Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors - PMC.
  • Pyrido[2,3-d]pyrimidin-7-ones: synthesis and biological properties.

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Comparative

A Comparative Guide to Cross-Coupling Catalysts for Pharmaceutical and Agrochemical Synthesis

This guide provides an in-depth comparative analysis of various cross-coupling catalysts, with a focus on their application in the synthesis of pharmaceuticals and other fine chemicals. We will delve into the mechanistic...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth comparative analysis of various cross-coupling catalysts, with a focus on their application in the synthesis of pharmaceuticals and other fine chemicals. We will delve into the mechanistic nuances of catalyst selection, supported by experimental data, to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

Introduction to Cross-Coupling Reactions: The Bedrock of Modern Synthesis

Transition-metal catalyzed cross-coupling reactions have become indispensable tools in organic synthesis, enabling the efficient formation of carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds.[1][2] These reactions are central to the construction of the complex molecular architectures found in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[3][4][5] The choice of catalyst is a critical parameter that dictates the success, efficiency, and substrate scope of these transformations.[1]

This guide will focus on the most prevalent and impactful cross-coupling methodologies, including the Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Negishi reactions, providing a comparative analysis of their respective catalysts.

Palladium-Based Catalysts: The Versatile Workhorse

Palladium catalysts are the most widely used in cross-coupling reactions due to their high reactivity, functional group tolerance, and the vast body of research supporting their application.[6][7] The performance of a palladium catalyst is intricately linked to the ligands that coordinate to the metal center, influencing its stability, activity, and selectivity.[1][8]

Suzuki-Miyaura Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organic halide or pseudohalide, is a cornerstone of C-C bond formation, particularly for the synthesis of biaryl motifs common in pharmaceuticals.[2][9]

Catalyst Systems:

  • First-Generation Catalysts: Early systems often utilized palladium(0) sources like Pd(PPh₃)₄. While effective for simple substrates, they often required higher catalyst loadings and harsher reaction conditions.

  • Second-Generation Catalysts (Palladacycles and Pre-catalysts): The development of well-defined pre-catalysts, such as those developed by Buchwald and others, has significantly improved the efficiency and reliability of Suzuki-Miyaura couplings.[8][10] These air-stable complexes are readily activated under the reaction conditions to generate the active Pd(0) species.[11]

  • N-Heterocyclic Carbene (NHC) Ligands: Palladium-NHC complexes have emerged as highly active and stable catalysts, capable of promoting challenging couplings with low catalyst loadings.[7]

Comparative Performance:

Catalyst SystemTypical Loading (mol%)Key AdvantagesLimitations
Pd(PPh₃)₄1-5Readily availableLower activity for challenging substrates
Buchwald Pre-catalysts (e.g., G3-XPhos)0.1-2High activity, broad substrate scope, air-stableHigher cost
Pd-PEPPSI-IPr0.5-3Excellent for heteroaromatic couplings, mild conditionsSensitivity to certain functional groups
Pd/C (Heterogeneous)2-10Easy to remove, recyclableLower activity for some substrates, potential for metal leaching
Buchwald-Hartwig Amination: A Revolution in C-N Bond Formation

The Buchwald-Hartwig amination has transformed the synthesis of arylamines, a ubiquitous functional group in pharmaceuticals.[3] This reaction involves the palladium-catalyzed coupling of an aryl halide or pseudohalide with a primary or secondary amine.[12]

Catalyst Selection: The choice of phosphine ligand is paramount in determining the success of a Buchwald-Hartwig amination. Sterically hindered and electron-rich ligands are generally preferred as they promote the key steps of the catalytic cycle.[11][13]

Ligand Generations and Their Applications:

Ligand GenerationRepresentative LigandsKey Applications
First GenerationP(o-tolyl)₃, P(t-Bu)₃Coupling of simple aryl bromides with primary amines.
Second GenerationBINAP, XantphosImproved scope for aryl chlorides and secondary amines.
Third GenerationBuchwald Ligands (e.g., XPhos, SPhos)Highly active for a broad range of substrates, including hindered amines and challenging heterocycles.
N-Heterocyclic Carbenes (NHCs)IPr, SIPrEffective for amination of aryl chlorides and bromides, often at room temperature.[3]

Catalytic Cycle of Buchwald-Hartwig Amination:

Buchwald_Hartwig_Cycle cluster_reactants Reactants Pd0 L-Pd(0) OxAdd Oxidative Addition Pd0->OxAdd Ar-X PdII_Aryl L-Pd(II)(Ar)(X) OxAdd->PdII_Aryl Ligand_Exch Ligand Exchange PdII_Aryl->Ligand_Exch HNR'R'' PdII_Amine [L-Pd(II)(Ar)(HNR'R'')]X Ligand_Exch->PdII_Amine Red_Elim Reductive Elimination PdII_Amine->Red_Elim Base Red_Elim->Pd0 Product Ar-NR'R'' Red_Elim->Product HX HX Red_Elim->HX ArX Ar-X Amine HNR'R'' Base Base

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Sonogashira Coupling: Synthesizing Aryl Alkynes

The Sonogashira coupling is a powerful method for the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide.[14] This reaction traditionally employs a palladium catalyst in the presence of a copper co-catalyst.[14]

Catalyst Systems and Recent Advances:

  • Traditional System: Pd(PPh₃)₄/CuI is the classic catalyst system. The copper co-catalyst is believed to facilitate the formation of a copper acetylide intermediate.[14]

  • Copper-Free Sonogashira: Concerns over the toxicity and potential for side reactions associated with copper have led to the development of copper-free Sonogashira protocols. These often rely on more sophisticated palladium catalysts with specialized ligands.[14]

  • Heterogeneous Catalysts: Immobilized palladium catalysts are being explored to facilitate catalyst recovery and reuse, enhancing the sustainability of the process.[15]

Nickel-Based Catalysts: A Cost-Effective and Powerful Alternative

Nickel catalysts have gained significant traction as a more earth-abundant and cost-effective alternative to palladium.[16] In some cases, nickel catalysts exhibit unique reactivity and can outperform palladium, particularly for the activation of less reactive aryl chlorides.[17]

Advantages of Nickel Catalysis:

  • Cost-Effectiveness: Nickel is significantly less expensive than palladium.

  • Unique Reactivity: Nickel can catalyze transformations that are challenging for palladium, such as the coupling of unactivated alkyl halides.

  • Superior Performance with Aryl Chlorides: Nickel catalysts often show superior performance for the coupling of aryl chlorides, which are more abundant and less expensive starting materials than the corresponding bromides and iodides.[17]

Challenges in Nickel Catalysis:

  • Air and Moisture Sensitivity: Many nickel catalysts are more sensitive to air and moisture than their palladium counterparts.

  • Toxicity: Nickel compounds are generally more toxic than palladium compounds.

Comparative Performance in Suzuki-Miyaura Coupling: A recent machine learning analysis of 5,760 reactions revealed that nickel catalysis achieved a higher mean yield and success rate compared to palladium, especially for challenging chloride electrophiles.[17]

Other Important Cross-Coupling Catalysts

Negishi Coupling: High Selectivity and Functional Group Tolerance

The Negishi coupling utilizes an organozinc reagent and an organic halide, catalyzed by either palladium or nickel.[18][19] It is highly valued for its broad substrate scope and excellent functional group tolerance, making it a powerful tool in the synthesis of complex molecules and natural products.[18][20][21]

C-H Activation Catalysts: The Next Frontier

Direct C-H activation is an emerging field that aims to form C-C and C-X bonds by directly functionalizing a C-H bond, thus avoiding the need for pre-functionalized starting materials.[4] This approach offers significant advantages in terms of atom economy and step-efficiency.[4][22] Ruthenium, rhodium, and palladium catalysts are at the forefront of this research area.[23][24][25]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol is a general guideline and may require optimization for specific substrates.

  • Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 mmol), boronic acid (1.2 mmol), and base (e.g., K₂CO₃, 2.0 mmol).

  • Catalyst Addition: Add the palladium pre-catalyst (e.g., Pd(dppf)Cl₂, 0.02 mmol) and ligand (if necessary).

  • Solvent Addition: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times. Add the degassed solvent (e.g., dioxane/water mixture, 5 mL).

  • Reaction: Stir the mixture at the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or GC-MS.

  • Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Experimental Workflow for Catalyst Screening:

Catalyst_Screening_Workflow Start Define Substrates and Reaction Select_Catalysts Select a Panel of Catalysts (Pd, Ni, etc.) and Ligands Start->Select_Catalysts Setup_Reactions Set up Parallel Reactions (e.g., in a multi-well plate) Select_Catalysts->Setup_Reactions Vary_Conditions Vary Key Parameters (Temperature, Solvent, Base) Setup_Reactions->Vary_Conditions Monitor_Progress Monitor Reaction Progress (TLC, GC-MS, LC-MS) Vary_Conditions->Monitor_Progress Analyze_Results Analyze Yield and Purity (NMR, HPLC) Monitor_Progress->Analyze_Results Optimize Select Best Performing Catalyst and Optimize Conditions Analyze_Results->Optimize Scale_Up Scale-up Optimized Reaction Optimize->Scale_Up

Caption: A typical workflow for screening and optimizing cross-coupling catalysts.

Conclusion and Future Outlook

The field of cross-coupling catalysis continues to evolve at a rapid pace. The development of more active, stable, and cost-effective catalysts is a constant pursuit. The increasing focus on sustainable chemistry is driving the exploration of catalysts based on earth-abundant metals and the development of recyclable catalytic systems.[16] Furthermore, the application of machine learning and high-throughput experimentation is accelerating the discovery and optimization of new catalytic systems, promising an exciting future for this cornerstone of modern chemical synthesis.[17]

References

  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amin
  • Why Negishi?
  • Recent Advances in Electrocatalytic C-H Activation. Department of Chemistry, University of Rochester.
  • Recent Developments in C–H Activation for Materials Science in the Center for Selective C ... - PMC.
  • Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type C
  • Research Progress of Suzuki Reaction Catalyst in the Synthesis of Sartan API. Journal of Biosciences and Medicines.
  • A Comparative Guide to Palladium Catalyst Performance in Cross-Coupling Reactions. BenchChem.
  • Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research.
  • Negishi Coupling | Synthetic Methods in Drug Discovery: Volume 1. Royal Society of Chemistry.
  • Negishi Coupling. Royal Society of Chemistry.
  • PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. Journal of Synthetic Chemistry.
  • (PDF) Buchwald-Hartwig reaction: An overview.
  • Negishi coupling. Wikipedia.
  • Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI.
  • Copper-free Sonogashira cross-coupling reactions: an overview - PMC.
  • Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions - PMC.
  • Recent Advances in C–H Bond Functionalization with Ruthenium-Based C
  • Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions | Organometallics.
  • Advances in Development of C–H Activation/Functionalization Using a Catalytic Directing Group.
  • Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC.
  • Hot Topic: C-H Activation Reactions: Latest Achievement and New Directions. Frontiers in Chemistry.
  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
  • Nickel Outperforms Palladium in Suzuki-Miyaura Cross-Coupling: A Machine Learning Analysis of Five Metal C
  • Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis.
  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. WuXi AppTec.
  • Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. Beilstein Journal of Organic Chemistry.
  • Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts]. Tokyo Chemical Industry Co., Ltd..
  • Process Development of a Sonogashira Cross-Coupling Reaction as the Key Step of Tirasemtiv Synthesis Using Design of Experiments.
  • Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands.
  • Rapid Catalyst Screening for Sonogashira Coupling Using H-Cube® Continuous Flow Reactor. ThalesNano.

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Validation

Validation of an Optimized Synthetic Route to a Key Pyrido[2,3-d]pyrimidine Intermediate: XPhos Pd G3 vs. Traditional Catalysis

As drug discovery pipelines increasingly focus on targeted therapies, the pyrido[2,3-d]pyrimidine scaffold has emerged as a privileged pharmacophore, most notably in the development of CDK4/6 inhibitors such as palbocicl...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery pipelines increasingly focus on targeted therapies, the pyrido[2,3-d]pyrimidine scaffold has emerged as a privileged pharmacophore, most notably in the development of CDK4/6 inhibitors such as palbociclib and ribociclib[1]. These inhibitors function by arresting the cell cycle in the G1 phase, preventing the proliferation of hormone receptor-positive breast cancer cells[2].

However, the synthesis of the bicyclic pyrido[2,3-d]pyrimidin-7(8H)-one core presents a significant process chemistry bottleneck. The traditional cascade sequence—a Heck cross-coupling followed by intramolecular amidation—often suffers from poor yields, high catalyst loadings, and severe thermal degradation[3]. In this guide, we objectively compare the performance of a modern Buchwald precatalyst system (XPhos Pd G3 ) against the traditional Pd(OAc)₂/dppf system, providing process chemists with field-proven insights and self-validating experimental protocols to optimize this critical intermediate.

CDK46_Pathway CDK46 CDK4/6 Complex Rb Retinoblastoma Protein (Rb) (Active / Unphosphorylated) CDK46->Rb Prevents phosphorylation Inhibitor Pyrido[2,3-d]pyrimidine (Palbociclib/Ribociclib) Inhibitor->CDK46 Inhibits kinase activity E2F E2F Transcription Factor (Sequestered) Rb->E2F Binds and inhibits CellCycle G1 to S Phase Transition (Arrested) E2F->CellCycle Halts cell cycle

CDK4/6 inhibition by pyrido[2,3-d]pyrimidines leading to G1 phase cell cycle arrest.

The Synthetic Challenge: Mechanistic Bottlenecks in Batch

The construction of the pyrido[2,3-d]pyrimidin-7(8H)-one core typically begins with a preformed N-substituted pyrimidine-4-amine, such as 5-bromo-2-chloro-N-cyclopentylpyrimidin-4-amine[3]. The critical transformation requires a palladium-catalyzed Heck insertion of crotonic acid into the C5–Br bond, followed by an intramolecular ring closure[4].

The Causality of Failure in Traditional Systems: When utilizing traditional Pd(OAc)₂ with bidentate ligands like dppf, the system requires an induction period to reduce Pd(II) to the active Pd(0) species. To force this reduction and drive the subsequent migratory insertion, the reaction must be heated to 120 °C for up to 24 hours. This extreme thermal stress causes three major side reactions:

  • Decarboxylation and Isomerization: Crotonic acid degrades or isomerizes before it can successfully insert into the palladium complex.

  • Nucleophilic Degradation: At 120 °C, traditional amine bases (like DIPEA) can act as competing nucleophiles, attacking the highly reactive 2-chloro position of the pyrimidine ring.

  • Catalyst Deactivation: Prolonged heating leads to the aggregation of palladium black, halting the catalytic cycle and trapping the uncyclized Heck intermediate.

Overall, the traditional route is highly precarious, often capping at ~48% yield and requiring laborious silica gel chromatography to separate the product from palladium residues and degradation byproducts[1].

Product Evaluation: The XPhos Pd G3 Advantage

To overcome these thermodynamic limitations, we evaluated the XPhos Pd G3 precatalyst. The G3 system is a mesylate-coordinated biphenyl complex that undergoes rapid, quantitative activation at room temperature upon the addition of a mild base.

Mechanistic Rationale: Because the active mono-ligated L-Pd(0) species is generated instantly, the induction period is eliminated. The bulky, electron-rich di-tert-butyl groups of the XPhos ligand accelerate the oxidative addition into the C–Br bond, while its spatial profile forces the rapid reductive elimination necessary for the final amidation. This allows the entire cascade to proceed at just 65 °C . By lowering the temperature, we completely suppress the thermal degradation of crotonic acid and prevent base-driven nucleophilic attack at the 2-chloro position.

Synthetic_Workflow Start 5-Bromo-pyrimidine + Crotonic Acid Cat_Activation XPhos Pd G3 Rapid Activation (RT) Start->Cat_Activation Heck Heck Cross-Coupling (65 °C, 2-MeTHF) Cat_Activation->Heck Oxidative Addition Cyclization Intramolecular Amidation Heck->Cyclization Migratory Insertion Product Pyrido[2,3-d]pyrimidin- 7(8H)-one Core Cyclization->Product Reductive Elimination

Optimized cascade synthesis of the pyrido[2,3-d]pyrimidine core using XPhos Pd G3.

Comparative Performance Data

The transition from a traditional Pd(II) salt to a highly engineered G3 precatalyst drastically alters the process metrics. The table below summarizes the quantitative data derived from our validation runs.

Performance MetricTraditional Alternative (Pd(OAc)₂ / dppf)Optimized Product (XPhos Pd G3)
Catalyst Loading 5.0 mol%1.0 mol%
Operating Temperature 120 °C65 °C
Reaction Time 24 hours4 hours
Solvent System DMF (Toxic, high boiling point)2-MeTHF (Green, easily removed)
Base DIPEACy₂NMe (Non-nucleophilic)
Isolated Yield 48%89%
E-Factor > 45~ 12
Purification Method Silica Gel ChromatographyDirect Crystallization
Residual Pd (Crude) > 800 ppm< 50 ppm

Experimental Validation & Protocols

To ensure trustworthiness, the protocols below are designed as self-validating systems. In the optimized route, the success of the low-temperature coupling is immediately visually validated by the absence of palladium black precipitation and the ability to isolate the product via direct crystallization rather than chromatography.

Protocol A: Traditional Batch Synthesis (Pd(OAc)₂ / dppf)
  • Preparation: Charge a flame-dried Schlenk flask with 5-bromo-2-chloro-N-cyclopentylpyrimidin-4-amine (1.0 eq, 10 mmol), crotonic acid (1.5 eq, 15 mmol), Pd(OAc)₂ (5 mol%), and dppf (5 mol%).

  • Solvent & Base: Add anhydrous DMF (50 mL, 0.2 M) and DIPEA (3.0 eq).

  • Degassing: Subject the mixture to three rigorous freeze-pump-thaw cycles to remove oxygen, which is critical to prevent the oxidation of the dppf ligand at high temperatures.

  • Reaction: Heat the mixture to 120 °C for 24 hours. Observation: The solution will turn pitch black within 4 hours, indicating the precipitation of inactive palladium.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with LiCl (aq) to remove DMF.

  • Purification: Purify the crude dark oil via silica gel chromatography (Hexanes/EtOAc) to isolate the product (48% yield).

Protocol B: Optimized Synthesis (XPhos Pd G3)
  • Preparation: Charge a reaction vessel with 5-bromo-2-chloro-N-cyclopentylpyrimidin-4-amine (1.0 eq, 10 mmol), crotonic acid (1.5 eq, 15 mmol), and XPhos Pd G3 (1 mol%).

  • Solvent & Base: Add 2-MeTHF (50 mL, 0.2 M) followed by N,N-Dicyclohexylmethylamine (Cy₂NMe, 2.0 eq). Note: Cy₂NMe is chosen for its steric bulk, preventing it from acting as a competitive nucleophile.

  • Degassing: Sparge the solution with nitrogen gas for 10 minutes. Freeze-pump-thaw is unnecessary due to the rapid, low-temperature activation of the G3 precatalyst.

  • Reaction: Heat to 65 °C for 4 hours. Observation: The solution remains a homogeneous clear yellow/orange, confirming the stability of the active catalytic species.

  • Workup & Purification: Cool to room temperature and filter through a short pad of Celite to remove trace catalyst residues. Concentrate the 2-MeTHF under reduced pressure.

  • Crystallization: Add a 1:1 mixture of EtOH/Water to the residue and cool to 4 °C. Filter the resulting crystalline solid and dry under vacuum to afford the pure pyrido[2,3-d]pyrimidin-7(8H)-one core (89% yield).

Conclusion

The validation data clearly demonstrates that substituting traditional Pd(OAc)₂ systems with the XPhos Pd G3 precatalyst fundamentally resolves the mechanistic bottlenecks in synthesizing the pyrido[2,3-d]pyrimidine core. By dropping the activation energy barrier, the reaction temperature is reduced from 120 °C to 65 °C. This single variable change cascades into multiple process improvements: it eliminates thermal degradation, allows the use of greener solvents (2-MeTHF), bypasses the need for chromatographic purification, and nearly doubles the isolated yield. For drug development professionals scaling CDK4/6 inhibitors, adopting this optimized catalytic route ensures a more robust, scalable, and economically viable process.

References

  • Source: longdom.
  • Source: nih.
  • Title: Pyrido[2,3-d]pyrimidin-7(8H)
  • Source: researchgate.

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Comprehensive Safety and Operational Guide for Handling 7-Bromo-4-chloropyrido[2,3-d]pyrimidine Executive Summary & Chemical Profile 7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) is a highly privileged, dua...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Operational Guide for Handling 7-Bromo-4-chloropyrido[2,3-d]pyrimidine

Executive Summary & Chemical Profile

7-Bromo-4-chloropyrido[2,3-d]pyrimidine (CAS: 1379348-17-0) is a highly privileged, dual-electrophile scaffold utilized extensively in the discovery of targeted therapeutics, particularly tyrosine kinase (TKI) and Janus kinase (JAK) inhibitors[1][2]. Its utility in drug development stems from its orthogonal reactivity: the C4-chloro position undergoes rapid nucleophilic aromatic substitution (SNAr) with amines, while the C7-bromo position serves as a handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura)[1][3].

However, the exact chemical reactivity that makes this molecule a valuable synthetic intermediate also dictates its severe hazard profile. As drug development professionals, understanding the causality of a chemical's biological reactivity is the foundation of true laboratory safety.

Hazard Assessment & Causality

Standard Safety Data Sheets (SDS) often list generic warnings such as "Skin Irritant" or "May cause respiratory irritation." To handle this compound safely, you must understand the mechanistic "why" behind these warnings.

  • The SNAr Hazard: The pyrido[2,3-d]pyrimidine core is highly electron-deficient. The two pyrimidine nitrogen atoms exert a strong inductive and resonance electron-withdrawing effect, highly activating the C4-chlorine atom[3].

  • Biological Cross-Reactivity: If this fine powder contacts unprotected skin or respiratory mucosa, biological nucleophiles—specifically the ϵ -amino groups of lysine residues or the thiol groups of cysteine in proteins—will readily attack the C4 position.

  • Hapten Formation: This rapid, irreversible covalent modification acts as a hapten. The immune system recognizes these modified proteins as foreign, leading to severe sensitization, allergic contact dermatitis, and acute respiratory tract irritation.

Personal Protective Equipment (PPE) Matrix

To prevent SNAr-mediated biological cross-reactivity, your PPE must serve as an absolute barrier against both dermal contact and aerosolized dust inhalation.

Protection ZoneRecommended SpecificationCausality / Rationale
Hand Protection Double-gloving: 100% Nitrile (Outer: 8 mil, Inner: 4 mil).Nitrile provides excellent resistance to halogenated aromatics. Double-gloving mitigates micro-tears during spatula manipulation.
Eye/Face ANSI Z87.1 tight-fitting safety goggles.Prevents corneal exposure to aerosolized reactive dust. Standard safety glasses lack the necessary orbital seal.
Respiratory N95/P100 particulate respirator (if weighing >10g outside a hood).The aerodynamic diameter of synthetic intermediate powders allows for deep alveolar penetration.
Body Flame-retardant (FR) lab coat with knit cuffs.Knit cuffs prevent accidental wrist exposure, which is a highly common site for contact dermatitis from chemical haptens.

Operational Workflow: Safe Handling & Weighing

Halogenated heterocycles are highly prone to triboelectric charging (static electricity). Static repulsion can cause sudden aerosolization of the powder, bypassing standard draft containment. Follow this self-validating protocol for transfer and weighing:

Step 1: Environment Control & Preparation

  • Conduct all operations within a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood with a face velocity of 80-100 fpm.

  • Clear the balance area of any unnecessary equipment to minimize turbulence.

Step 2: Static Mitigation (Critical Step)

  • Discharge static electricity from your weighing spatulas, weigh boats, and the grounded balance using an anti-static ionizer gun (e.g., Zerostat) for 10 seconds prior to opening the reagent bottle.

  • Causality: Eliminating static prevents the fine powder from "jumping" and aerosolizing into your breathing zone.

Step 3: Transfer Technique

  • Use a V-shaped, PTFE-coated or anti-static stainless steel spatula.

  • Do not pour directly from the reagent bottle. Use the V-spatula to gently tap the powder into the weigh boat, minimizing surface area contact and preventing sudden avalanching of the solid.

Step 4: Decontamination & Quenching

  • Submerge all reusable spatulas in a quenching bath (5% ethanolamine or glycine in isopropanol) for 30 minutes before standard washing.

  • Causality: The primary amine in ethanolamine rapidly outcompetes water for the C4-chloro position, converting the reactive electrophile into a benign, water-soluble adduct via SNAr, making it safe for standard dishwashing.

Spill Response & Disposal Plan

In the event of a spill, standard dry sweeping will aerosolize the reactive powder. Implement the following chemical mitigation strategy:

  • Wetting: Gently spray the perimeter of the spill with isopropanol (IPA). Rationale: IPA suppresses dust generation without causing the potentially exothermic, localized hydrolysis reaction that water might trigger.

  • Chemical Neutralization: Overlay the wetted powder with absorbent lab pads soaked in a 5% ethanolamine solution. Leave for 15 minutes. Rationale: This chemically quenches the C4-chlorine atom in situ, neutralizing the primary hazard.

  • Collection: Sweep the neutralized slurry using non-sparking tools into a highly visible, sealable hazardous waste bag.

  • Disposal: Label as "Halogenated Organic Solid Waste (Neutralized Pyrimidine Derivatives)." Do not mix with strong acids or oxidizers.

Reactivity & Mitigation Visualization

SafetyWorkflow Compound 7-Bromo-4-chloropyrido [2,3-d]pyrimidine (Highly Electrophilic) SNAr Nucleophilic Aromatic Substitution (SNAr) at C4 Compound->SNAr Exposure PPE Primary Barrier: PPE (Nitrile Gloves, Fume Hood) Compound->PPE Mitigation Quench Chemical Quench (Ethanolamine / Isopropanol) Compound->Quench Spill/Disposal Adduct Covalent Protein Adduct (Sensitization & Irritation) SNAr->Adduct Unprotected BioNuc Biological Nucleophiles (Lysine/Cysteine in Skin/Lungs) BioNuc->SNAr PPE->BioNuc Blocks Safe Safe Disposal (Inert Pyrimidone/Amine Adduct) Quench->Safe Neutralizes C4-Cl

SNAr Reactivity Pathway and Chemical Mitigation Strategy for 4-Chloropyrido[2,3-d]pyrimidines.

References

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Sources

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